4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl

• CAS: 852138-89-7

Core Science & Biosynthesis

A Comprehensive Technical Guide to 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl

For Researchers, Scientists, and Drug Development Professionals

CAS Number: 852138-89-7

This technical guide provides an in-depth overview of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl, a halogenated aromatic compound with significant potential as a versatile building block in organic synthesis. This document collates its known properties, outlines potential synthetic pathways, and details its applications in cross-coupling reactions, which are fundamental to the construction of complex organic molecules relevant to materials science and pharmaceutical development.

Physicochemical Properties

4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl is a solid organic compound with the molecular formula C₁₂H₆Br₂I₂. Its structure features a biphenyl core with bromine atoms at the 4 and 4' positions and iodine atoms at the 2 and 2' positions. This specific substitution pattern makes it a valuable precursor for creating complex molecular architectures.

Property	Value
CAS Number	852138-89-7
Molecular Formula	C₁₂H₆Br₂I₂
Molecular Weight	563.8 g/mol
Melting Point	91°C
Boiling Point	477.6°C at 760 mmHg
Purity	Typically available at 95% - 97%
Appearance	Solid

Synthesis Strategies

A related compound, optically active 2,2'-dibromo-6,6'-diiodo-1,1'-biphenyl, has been synthesized via a copper-catalyzed enantioselective ring-opening of an ortho,ortho'-dibromo substituted cyclic diaryliodonium with lithium iodide.[1][2] This highlights a potential advanced synthetic route for obtaining functionalized dihalobiphenyls.

The following diagram illustrates a generalized, logical workflow for the potential synthesis of the title compound.

Caption: A logical workflow for the potential synthesis of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl.

Applications in Cross-Coupling Reactions

The primary utility of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl lies in its role as a versatile substrate in palladium- or copper-catalyzed cross-coupling reactions. The differential reactivity of the C-I and C-Br bonds allows for selective and sequential functionalization, making it a powerful tool for constructing complex, unsymmetrical biaryl compounds and polymers. Such reactions are pivotal in the synthesis of pharmaceuticals, organic electronic materials, and other advanced functional materials.[3]

The following diagram illustrates the general principle of using this compound in a sequential cross-coupling reaction.

Caption: Sequential cross-coupling reactions using 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl.

Experimental Protocols for Cross-Coupling Reactions

The following are generalized experimental protocols for Suzuki, Stille, and Ullmann cross-coupling reactions where 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl could be utilized as a substrate. Researchers should optimize these conditions for their specific coupling partners.

4.1. Suzuki-Miyaura Coupling (Generalized Protocol)

The Suzuki-Miyaura reaction is a versatile method for forming carbon-carbon bonds by coupling an organoboron compound with an organic halide.

Parameter	Condition
Reactants	4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl (1 equiv.), Arylboronic acid (1.1-2.5 equiv. per halide)
Catalyst	Pd(PPh₃)₄ (2-10 mol%) or other Pd catalysts
Base	Aqueous Na₂CO₃ (2 M), K₂CO₃, or K₃PO₄ (2-4 equiv.)
Solvent	Toluene, Dioxane, or DMF, often with water
Temperature	80-120 °C
Atmosphere	Inert (Nitrogen or Argon)
Reaction Time	12-48 hours
Work-up	Extraction with an organic solvent, washing with water and brine, drying, and purification by column chromatography.

Procedure:

• To a Schlenk flask under an inert atmosphere, add 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl, the arylboronic acid, the palladium catalyst, and the base.

• Add the degassed solvent(s).

• Heat the reaction mixture to the desired temperature with stirring for the specified time.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the mixture to room temperature, dilute with an organic solvent, and wash with water and brine.

• Dry the organic layer over anhydrous sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.[4][5]

4.2. Stille Coupling (Generalized Protocol)

The Stille reaction involves the coupling of an organotin compound with an organic halide.

Parameter	Condition
Reactants	4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl (1 equiv.), Organostannane (1.1-2.5 equiv. per halide)
Catalyst	Pd(PPh₃)₄ (2-5 mol%) or other Pd catalysts
Ligand (optional)	AsPh₃, P(furyl)₃
Solvent	Anhydrous and degassed Toluene, Dioxane, or THF
Temperature	80-120 °C
Atmosphere	Inert (Nitrogen or Argon)
Reaction Time	12-48 hours
Work-up	Dilution with an organic solvent, washing with aqueous KF (to remove tin byproducts), drying, and purification.

Procedure:

• In a flame-dried Schlenk flask under an inert atmosphere, dissolve 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl and the palladium catalyst in the anhydrous, degassed solvent.

• Add the organostannane reagent via syringe.

• Heat the reaction mixture to the desired temperature and stir for the required duration.

• Monitor the reaction by TLC or GC-MS.

• After cooling, dilute the reaction mixture and treat with aqueous potassium fluoride to precipitate tin byproducts.

• Filter the mixture, extract the filtrate with an organic solvent, wash, and dry.

• Purify the product by column chromatography.[6][7]

4.3. Ullmann Coupling (Generalized Protocol)

The Ullmann reaction is a copper-catalyzed coupling of aryl halides.

Parameter	Condition
Reactants	4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl (1 equiv.), Coupling partner (e.g., another aryl halide, amine, or alcohol)
Catalyst	Copper powder, Cu(I) salts (e.g., CuI), or copper complexes (5-20 mol%)
Base (if applicable)	K₂CO₃, Cs₂CO₃ (for C-N or C-O coupling)
Solvent	High-boiling polar solvents like DMF, NMP, or pyridine; can sometimes be run neat
Temperature	150-220 °C
Atmosphere	Inert (Nitrogen or Argon)
Reaction Time	24-72 hours
Work-up	Cooling, addition of a quenching solution (e.g., aqueous ammonia), extraction, and purification by chromatography.

Procedure:

• Combine 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl, the copper catalyst, the coupling partner, and any base in a reaction vessel under an inert atmosphere.

• Add the solvent (if any) and heat the mixture to a high temperature with vigorous stirring.

• Monitor the reaction progress.

• After completion, cool the reaction mixture and quench by adding a suitable solution (e.g., aqueous ammonia to complex with copper).

• Extract the product with an organic solvent, wash, dry, and purify.[8][9][10]

Safety and Handling

Halogenated aromatic compounds should be handled with care in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn at all times. Consult the Safety Data Sheet (SDS) for specific handling and disposal information.

Conclusion

4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl is a highly functionalized building block with considerable potential in synthetic organic chemistry. Its di-halogenated and differentially substituted biphenyl core allows for selective and sequential cross-coupling reactions, providing a powerful platform for the synthesis of complex molecular structures. The generalized protocols provided herein serve as a starting point for researchers to explore the utility of this compound in the development of novel materials and pharmaceutically relevant molecules.

References

• 1. researchgate.net [researchgate.net]
• 2. discovery.researcher.life [discovery.researcher.life]
• 3. nbinno.com [nbinno.com]
• 4. Efficient Double Suzuki Cross-Coupling Reactions of 2,5-Dibromo-3-hexylthiophene: Anti-Tumor, Haemolytic, Anti-Thrombolytic and Biofilm Inhibition Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. Ullmann Reaction [organic-chemistry.org]
• 10. researchgate.net [researchgate.net]

A Comprehensive Technical Guide to 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical compound 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl, a significant intermediate in organic synthesis. This document details its physicochemical properties, a representative synthetic protocol, and its applications in the development of complex molecular architectures.

Core Compound Properties

4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl is a halogenated aromatic compound with the molecular formula C₁₂H₆Br₂I₂. Its structure, featuring two phenyl rings linked by a single bond and substituted with bromine and iodine atoms at specific positions, makes it a versatile building block in synthetic chemistry.

Quantitative Physicochemical Data

The key quantitative properties of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl are summarized in the table below for easy reference and comparison.

Property	Value	Source
Molecular Weight	563.79 g/mol	[1]
Molecular Formula	C₁₂H₆Br₂I₂	[1]
CAS Number	852138-89-7	[1]
Melting Point	91 °C
Boiling Point	477.6 °C at 760 mmHg
Flash Point	242.6 °C
Computed XLogP3-AA	6.2	[1]
Hydrogen Bond Donor Count	0	[1]
Hydrogen Bond Acceptor Count	0	[1]
Rotatable Bond Count	1	[1]

Synthesis of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl: An Experimental Protocol

The synthesis of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl can be achieved through a copper-catalyzed Ullmann coupling reaction of a suitably substituted halobenzene. The following is a representative experimental protocol based on established methods for the synthesis of similar biphenyl derivatives.

Reaction Principle: The Ullmann reaction involves the copper-promoted coupling of two aryl halide molecules to form a biaryl. In this case, 1-bromo-4-chloro-2-iodobenzene could serve as a starting material, with the more reactive C-I bond participating in the coupling.

Materials and Reagents:

• 1-Bromo-4-chloro-2-iodobenzene

• Copper powder, activated

• Dimethylformamide (DMF), anhydrous

• Hydrochloric acid (HCl), 2M

• Dichloromethane

• Magnesium sulfate (MgSO₄), anhydrous

• Argon or Nitrogen gas (inert atmosphere)

Procedure:

• Reaction Setup: A three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a nitrogen/argon inlet is charged with activated copper powder (2.5 equivalents) and anhydrous DMF.

• Addition of Starting Material: 1-Bromo-4-chloro-2-iodobenzene (1 equivalent) is dissolved in a minimal amount of anhydrous DMF and added to the reaction flask via a dropping funnel.

• Reaction Conditions: The reaction mixture is heated to reflux (approximately 153 °C) under an inert atmosphere and stirred vigorously for 24-48 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up: Upon completion, the reaction mixture is cooled to room temperature and filtered to remove the copper residues. The filtrate is then poured into 2M hydrochloric acid, leading to the precipitation of the crude product.

• Purification: The precipitate is collected by filtration, washed with water, and then dissolved in dichloromethane. The organic layer is washed with brine, dried over anhydrous magnesium sulfate, and the solvent is removed under reduced pressure. The resulting crude product can be further purified by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethanol/hexanes) to yield pure 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl.

Applications in Synthetic Chemistry

4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl is a valuable precursor for the synthesis of various functionalized and complex organic molecules. Its di-halogenated nature allows for selective and sequential cross-coupling reactions, making it a key intermediate in the construction of materials with interesting electronic and photophysical properties.

Synthetic Utility Workflow

The following diagram illustrates the role of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl as a central building block in the synthesis of carbazoles, dibenzosiloles, and dibenzoselenophenes.

Caption: Synthetic pathways from 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl.

This workflow highlights how intramolecular cyclization reactions, often catalyzed by transition metals, can be employed to construct fused heterocyclic systems from the biphenyl core. The choice of subsequent reagents and reaction conditions dictates the final product, allowing for a divergent synthetic approach to a variety of complex molecules with potential applications in materials science and medicinal chemistry.

References

• 1. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Chemical Properties and Synthetic Applications of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl

For Researchers, Scientists, and Drug Development Professionals

Abstract

4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl is a polyhalogenated aromatic compound that serves as a versatile building block in organic synthesis. Its distinct substitution pattern, featuring two different halogens at specific positions on the biphenyl scaffold, allows for selective and sequential functionalization through various cross-coupling reactions. This technical guide provides a comprehensive overview of the known chemical and physical properties of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl, detailed experimental protocols for its potential synthesis and utilization, and a discussion of its applications in the construction of complex organic molecules relevant to materials science and drug discovery.

Core Chemical Properties

4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl is a solid at room temperature with the chemical formula C₁₂H₆Br₂I₂.[1] Its structure is characterized by a biphenyl core with bromine atoms at the 4 and 4' positions and iodine atoms at the 2 and 2' positions. This specific arrangement of halogens is crucial for its synthetic utility.

Physical and Chemical Data

A summary of the key physical and chemical properties of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl is presented in the table below.

Property	Value	Reference
Molecular Formula	C₁₂H₆Br₂I₂	[1]
Molecular Weight	563.8 g/mol	[1]
CAS Number	852138-89-7	[2]
Appearance	Solid	[2]
Melting Point	91°C	[3]
Boiling Point	477.6°C at 760 mmHg	[3]
IUPAC Name	4-bromo-1-(4-bromo-2-iodophenyl)-2-iodobenzene	[1]

Synthesis and Experimental Protocols

Hypothetical Synthesis via Ullmann Coupling

This protocol is based on general procedures for the synthesis of substituted biphenyls and would require optimization for this specific target molecule.

Reaction:

2-(1-bromo-4-fluoro-2-iodobenzene) + Cu → 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl

Materials:

• 1-bromo-4-fluoro-2-iodobenzene

• Copper powder, activated

• Dimethylformamide (DMF), anhydrous

• Toluene, anhydrous

• Hydrochloric acid, 2M

• Brine solution

• Sodium sulfate, anhydrous

• Silica gel for column chromatography

• Hexane

• Dichloromethane

Procedure:

• In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, reflux condenser, and nitrogen inlet, add activated copper powder (2.5 equivalents).

• Under a nitrogen atmosphere, add anhydrous DMF to the flask.

• Add 1-bromo-4-fluoro-2-iodobenzene (1 equivalent) to the reaction mixture.

• Heat the reaction mixture to 150-160°C and stir vigorously for 24-48 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Filter the mixture through a pad of Celite to remove the copper residues and wash the pad with dichloromethane.

• Transfer the filtrate to a separatory funnel and wash with 2M hydrochloric acid, followed by water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a hexane/dichloromethane gradient to yield 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl.

Chemical Reactivity and Synthetic Applications

The primary utility of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl lies in its potential for selective functionalization through sequential cross-coupling reactions. The carbon-iodine bond is generally more reactive towards oxidative addition in palladium-catalyzed cross-coupling reactions than the carbon-bromine bond.[6] This difference in reactivity allows for the selective reaction at the 2 and 2' positions, followed by subsequent functionalization at the 4 and 4' positions.

Sequential Cross-Coupling Reactions

This molecule is an ideal substrate for sequential Suzuki, Sonogashira, or other palladium-catalyzed cross-coupling reactions to introduce different substituents at the iodo- and bromo-positions.[7][8][9]

Logical Workflow for Sequential Functionalization:

References

• 1. 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl | C12H6Br2I2 | CID 57892321 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 852138-89-7 Cas No. | 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl | Apollo [store.apolloscientific.co.uk]
• 3. A new synthesis of 2,2′-disubstituted unsymmetrical biphenyls based on the intramolecular Ullmann coupling reaction utilising salicyl alcohol as a template - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 4. Synthesis of Substituted 2,2′-Dinitrobiphenyls by a Novel Solvent-Free High Yielding Ullmann Coupling Biarylation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. rsc.org [rsc.org]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Sequential and iterative Pd-catalyzed cross-coupling reactions in organic synthesis - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Synthesis of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide details a proposed synthetic pathway for the preparation of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl, a halogenated aromatic compound with potential applications in organic electronics, materials science, and as a building block in complex organic synthesis. The recommended route involves a classical Ullmann homocoupling reaction, a robust and well-established method for the formation of biaryl compounds. This document provides a comprehensive overview of the synthetic strategy, a detailed experimental protocol, and a summary of relevant quantitative data from analogous reactions reported in the literature.

Introduction

Substituted biphenyls are a critical class of organic compounds utilized in a wide range of applications, from pharmaceuticals to liquid crystals and organic light-emitting diodes (OLEDs). The specific substitution pattern of halogen atoms in 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl offers multiple reactive sites for further functionalization via cross-coupling reactions, making it a versatile intermediate for the synthesis of more complex molecular architectures. This guide proposes a straightforward and efficient synthesis of the title compound via an Ullmann coupling reaction.

Proposed Synthetic Pathway

The synthesis of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl can be efficiently achieved through the copper-mediated homocoupling of a commercially available starting material, 1,4-dibromo-2-iodobenzene. The Ullmann reaction is a classic method for the formation of symmetrical biaryls from aryl halides.[1][2] In this proposed pathway, the greater reactivity of the carbon-iodine bond compared to the carbon-bromine bond is expected to favor the desired coupling at the 2 and 2' positions.

Figure 1: Proposed Ullmann homocoupling pathway for the synthesis of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl.

Quantitative Data from Analogous Reactions

The following table summarizes quantitative data from Ullmann homocoupling reactions of structurally similar aryl halides found in the literature. This data provides an expected range for the yield of the proposed synthesis.

Starting Material	Catalyst/Reagent	Solvent	Temperature (°C)	Time	Yield (%)	Reference
2-Iodonitrobenzene	Copper Powder	Neat	~350	20-30 s	80-90	[3]
(S)-tert-Leucinol-o-bromoaryloxazoline	Activated Copper Powder	DMF	95	8 h, then reflux for 3 days	Not specified	[3]
2,4-Dichloroiodobenzene	Copper Bronze	Neat	230	7 days	Not specified	[4]
Iodobenzene	Cu₂O nanoparticles	2-(ethylamino)ethanol	120	20 h	87.7 (conversion)	[5]
3-Iodotoluene	Activated Copper	DMF	Not specified	Not specified	45-60	[1]

Detailed Experimental Protocol

This protocol is adapted from established procedures for the Ullmann homocoupling of aryl halides.[1][3] Note: This reaction should be performed under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation of the copper catalyst.

4.1. Materials and Reagents

• 1,4-Dibromo-2-iodobenzene (1.0 eq.)

• Activated Copper Powder (3.0 eq.)

• Anhydrous N,N-Dimethylformamide (DMF) (optional, as solvent)

• Dichloromethane (for extraction)

• Hexane (for chromatography)

• Silica Gel (for column chromatography)

• Anhydrous Magnesium Sulfate or Sodium Sulfate (for drying)

4.2. Reaction Setup and Procedure

• Activation of Copper Powder (if necessary): If the copper powder is not freshly activated, it can be activated by washing with a dilute solution of hydrochloric acid, followed by water, ethanol, and then ether, and finally drying under vacuum.

• Reaction Mixture: In a flame-dried round-bottom flask or a sealed tube equipped with a magnetic stir bar and under an inert atmosphere, combine 1,4-dibromo-2-iodobenzene and activated copper powder.

• Solvent Addition (Optional): If a solvent is to be used, add anhydrous DMF to the reaction mixture. The use of a high-boiling polar aprotic solvent like DMF can facilitate the reaction at a lower temperature compared to neat conditions.[3]

• Heating: Heat the reaction mixture to a temperature between 150-250 °C. The optimal temperature will depend on whether a solvent is used and the reactivity of the substrate. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Reaction Time: The reaction time can vary from a few hours to several days, depending on the reaction temperature and the specific substrate.[3][4]

4.3. Work-up and Purification

• Cooling and Filtration: Once the reaction is complete (as indicated by TLC or GC-MS), cool the reaction mixture to room temperature. If DMF was used, dilute the mixture with dichloromethane and filter through a pad of celite to remove the copper and copper salts.

• Extraction: Transfer the filtrate to a separatory funnel and wash with water to remove the DMF. If the reaction was run neat, dissolve the crude product in dichloromethane. Wash the organic layer with brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel, using a suitable eluent system (e.g., a gradient of hexane and dichloromethane), to afford the pure 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl.

Logical Workflow Diagram

The following diagram illustrates the logical workflow of the experimental process.

Figure 2: A logical workflow diagram for the synthesis of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl.

Conclusion

The proposed synthesis of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl via an Ullmann homocoupling reaction offers a direct and efficient route to this valuable chemical intermediate. By leveraging a commercially available starting material and a well-established synthetic methodology, this approach is suitable for implementation in a research and development setting. The provided experimental protocol, based on analogous transformations, serves as a robust starting point for the successful synthesis and purification of the target compound. Further optimization of reaction conditions, such as temperature, solvent, and catalyst loading, may be necessary to achieve maximum yield and purity.

References

• 1. Ullmann Reaction Optimization Within Bitolyl and Decafluorobiphenyl Synthesis – Oriental Journal of Chemistry [orientjchem.org]
• 2. Ullmann reaction - Wikipedia [en.wikipedia.org]
• 3. Homocoupling reactions of aryl halides-Typical procedures with Cu, Ni and Pd catalysts - operachem [operachem.com]
• 4. xray.uky.edu [xray.uky.edu]
• 5. A Novel Insight into the Ullmann Homocoupling Reactions Performed in Heterogeneous Catalytic Systems - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl: Synthesis, Properties, and Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl is a halogenated aromatic compound that serves as a versatile building block in organic synthesis. Its structure, featuring four halogen atoms at specific positions on the biphenyl scaffold, offers multiple reactive sites for the construction of complex molecular architectures. This technical guide provides a comprehensive overview of its chemical properties, synthesis, and potential applications, particularly in the fields of materials science and drug discovery.

IUPAC Nomenclature

The International Union of Pure and Applied Chemistry (IUPAC) name for the compound is 4,4'-dibromo-2,2'-diiodo-1,1'-biphenyl .[1] An alternative systematic name is 4-bromo-1-(4-bromo-2-iodophenyl)-2-iodobenzene .[1]

Physicochemical Properties

The key physicochemical properties of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl are summarized in the table below. This data is essential for its handling, storage, and use in chemical reactions.

Property	Value	Reference
Molecular Formula	C₁₂H₆Br₂I₂	[1]
Molecular Weight	563.8 g/mol
Melting Point	91°C
Boiling Point	477.6°C at 760 mmHg
Flash Point	242.6°C
Physical Form	Solid
CAS Number	852138-89-7	[1]

Synthesis and Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl is not extensively documented in readily accessible literature, its structure suggests that it can be synthesized via classical cross-coupling reactions. The Ullmann coupling reaction is a common method for the formation of biaryl compounds through the copper-catalyzed coupling of aryl halides.

Hypothetical Experimental Protocol: Ullmann Coupling

This protocol is a representative example based on the principles of the Ullmann reaction for the synthesis of symmetrical biaryls.[2][3][4]

Reaction:

2-(1,4-dibromo-3-iodobenzene) + Cu → 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl + CuBr₂

Materials:

• 1,4-dibromo-2-iodobenzene (starting material)

• Copper powder, activated

• Dimethylformamide (DMF), anhydrous

• Sand bath or high-temperature heating mantle

• Standard laboratory glassware for inert atmosphere reactions

Procedure:

• Activation of Copper Powder: The copper powder should be activated prior to use by washing with a dilute acid solution to remove any oxide layer, followed by washing with water, ethanol, and ether, and then dried under vacuum.

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a mechanical stirrer, a reflux condenser, and a nitrogen inlet, add the activated copper powder.

• Addition of Reactants: Add 1,4-dibromo-2-iodobenzene to the flask, followed by anhydrous DMF.

• Reaction Conditions: The reaction mixture is heated to a high temperature (typically 150-200°C) with vigorous stirring under a nitrogen atmosphere. The progress of the reaction should be monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up: After the reaction is complete, the mixture is cooled to room temperature. The solvent is removed under reduced pressure. The residue is then treated with a suitable solvent (e.g., dichloromethane or ethyl acetate) and filtered to remove the copper salts.

• Purification: The crude product is purified by column chromatography on silica gel using an appropriate eluent system (e.g., a hexane/ethyl acetate gradient) to yield pure 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl.

Applications in Organic Synthesis

The strategic placement of bromo and iodo substituents on the biphenyl core makes 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl a valuable precursor for the synthesis of more complex molecules through selective cross-coupling reactions. The carbon-iodine bond is generally more reactive than the carbon-bromine bond in palladium-catalyzed reactions such as the Suzuki-Miyaura coupling, allowing for sequential and site-selective functionalization.

Logical Workflow for Application in Synthesis

The following diagram illustrates a logical workflow for the use of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl in the synthesis of a functionalized carbazole derivative, a common scaffold in materials for organic electronics.

Caption: Synthetic pathway from 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl.

Signaling Pathways and Drug Development

While 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl is not known to be directly involved in biological signaling pathways, its derivatives have the potential to be explored as pharmacologically active agents. The biphenyl scaffold is a common feature in many drug molecules. By using this compound as a starting material, medicinal chemists can synthesize libraries of novel compounds for screening against various biological targets. For instance, substituted biphenyls have been investigated as inhibitors for enzymes such as dihydrofolate reductase in pathogens.

Conclusion

4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl is a valuable chemical intermediate with significant potential in synthetic organic chemistry. Its well-defined structure with multiple, differentially reactive halogen atoms allows for the strategic construction of complex organic molecules. While detailed synthetic procedures and spectroscopic characterization data are not widely reported, its synthesis can be approached through established methodologies like the Ullmann coupling. The true value of this compound lies in its utility as a building block for creating novel materials and potential therapeutic agents, making it a compound of interest for researchers in both materials science and drug discovery.

References

• 1. 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl | C12H6Br2I2 | CID 57892321 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Ullmann reaction - Wikipedia [en.wikipedia.org]
• 3. Ullmann coupling-An overview - operachem [operachem.com]
• 4. Ullmann Reaction [organic-chemistry.org]

A Technical Guide to the Solubility of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl

For Researchers, Scientists, and Drug Development Professionals

Abstract

The solubility of a compound is a critical physicochemical property that dictates its behavior and applicability in diverse scientific fields, including drug development, materials science, and synthetic chemistry. This technical guide addresses the solubility of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl. Currently, there is a notable absence of publicly available quantitative solubility data for this specific compound. This document, therefore, serves as a comprehensive methodological framework for researchers to systematically determine and report its solubility. It outlines detailed experimental protocols, provides a structured format for data presentation, and includes a visualization of the experimental workflow to ensure consistency and comparability of results across different laboratories.

Introduction: Qualitative Solubility Profile

4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl is a halogenated aromatic compound. Its molecular structure, characterized by a non-polar biphenyl backbone and multiple halogen substituents, provides insight into its expected solubility. Following the principle of "like dissolves like," polar molecules tend to dissolve in polar solvents, while non-polar molecules are more soluble in non-polar solvents.[1]

Given its predominantly non-polar nature, 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl is anticipated to exhibit low solubility in polar solvents such as water and high solubility in non-polar organic solvents.[2] The presence of bromine and iodine atoms, while contributing to some polarizability, is not expected to significantly enhance its aqueous solubility. The degree of solubility in various organic solvents will depend on the specific solvent's polarity and its ability to establish favorable intermolecular interactions with the solute.

Quantitative Solubility Data

Solvent	Temperature (°C)	Solubility (g/L)	Solubility (mol/L)	Method of Determination
e.g., Dichloromethane
e.g., Toluene
e.g., Hexane
e.g., Acetone
e.g., Ethanol
e.g., Water

Experimental Protocols for Solubility Determination

To ensure the generation of accurate and reproducible solubility data, a detailed experimental protocol based on the widely accepted shake-flask method is provided below.[3][4] This method determines the thermodynamic equilibrium solubility of a compound.

Materials and Equipment

• 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl (high purity)

• Selected solvents (analytical grade)

• Analytical balance

• Vials with screw caps

• Orbital shaker with temperature control

• Centrifuge

• Syringe filters (e.g., 0.22 µm PTFE)

• Volumetric flasks and pipettes

• High-Performance Liquid Chromatography (HPLC) system with a UV detector or a UV-Vis spectrophotometer

• Appropriate HPLC column (e.g., C18)[5]

Shake-Flask Method Protocol

• Preparation: Add an excess amount of solid 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl to a series of vials. The excess solid is crucial to ensure that a saturated solution is achieved.

• Solvent Addition: Accurately dispense a known volume of each selected solvent into the respective vials.

• Equilibration: Tightly seal the vials and place them on an orbital shaker at a constant, controlled temperature (e.g., 25 °C). Allow the mixtures to agitate for a sufficient duration (typically 24-72 hours) to reach equilibrium. It is advisable to conduct preliminary experiments to determine the minimum time required to achieve a stable concentration.

• Phase Separation: After the equilibration period, let the vials stand undisturbed to allow the excess solid to settle. Alternatively, centrifuge the vials to facilitate the separation of the solid and liquid phases.[6]

• Sample Collection and Filtration: Carefully withdraw a known volume of the supernatant (the clear, saturated solution) using a pipette. To remove any remaining solid particles, pass the collected supernatant through a syringe filter into a clean vial.

• Dilution: Accurately dilute the filtered saturated solution with a suitable solvent to a concentration that falls within the linear range of the analytical method to be used for quantification.

Quantification of Solute Concentration

The concentration of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl in the diluted saturated solution can be determined using either HPLC or UV-Vis spectrophotometry.

• Method Development: Develop a suitable HPLC method for the quantification of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl. A reversed-phase method using a C18 column is often a good starting point for biphenyl compounds.[7] The mobile phase composition and detection wavelength should be optimized.

• Calibration Curve: Prepare a series of standard solutions of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl of known concentrations in the same solvent used for dilution. Inject these standards into the HPLC system and record the peak areas. Construct a calibration curve by plotting the peak area against the concentration of the standard solutions.

• Sample Analysis: Inject the diluted sample solution into the HPLC system and record the peak area for the analyte.

• Concentration Calculation: Determine the concentration of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl in the diluted sample by interpolating its peak area on the calibration curve. Account for the dilution factor to calculate the original concentration in the saturated solution.

• Wavelength of Maximum Absorbance (λmax): Prepare a dilute solution of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl and scan its absorbance across a range of UV-visible wavelengths to determine the λmax.

• Calibration Curve: Prepare a series of standard solutions of known concentrations. Measure the absorbance of each standard at the predetermined λmax. Create a calibration curve by plotting absorbance versus concentration.[8] This should yield a linear relationship as described by the Beer-Lambert law.

• Sample Analysis: Measure the absorbance of the diluted sample solution at the λmax.

• Concentration Calculation: Use the calibration curve to determine the concentration of the diluted sample from its absorbance.[9] Apply the dilution factor to calculate the solubility of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl in the original saturated solution.

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the experimental workflow for determining the thermodynamic solubility of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl.

Caption: Workflow for Thermodynamic Solubility Determination.

References

• 1. Khan Academy [khanacademy.org]
• 2. quora.com [quora.com]
• 3. ps.tbzmed.ac.ir [ps.tbzmed.ac.ir]
• 4. bioassaysys.com [bioassaysys.com]
• 5. benchchem.com [benchchem.com]
• 6. enamine.net [enamine.net]
• 7. scielo.br [scielo.br]
• 8. researchgate.net [researchgate.net]
• 9. rootspress.org [rootspress.org]

Spectroscopic and Synthetic Overview of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl is a halogenated aromatic compound with a highly substituted biphenyl core. Its structural complexity and the presence of multiple reactive sites make it a potentially valuable building block in organic synthesis, particularly for the construction of complex molecular architectures relevant to materials science and pharmaceutical development. This technical guide provides a summary of the available physicochemical data and a general overview of synthetic strategies pertinent to this class of compounds.

Physicochemical Properties

Property	Value	Source
Molecular Formula	C₁₂H₆Br₂I₂	PubChem[1]
Molecular Weight	563.79 g/mol	PubChem[1]
CAS Number	852138-89-7	Apollo Scientific[2], PubChem[1]

Spectroscopic Data (Predicted)

Due to the absence of experimentally obtained spectra in available literature, we present predicted spectroscopic characteristics. These predictions are based on the known effects of halogen substituents on the biphenyl scaffold and serve as a guide for researchers in the characterization of this molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to be complex due to the asymmetry of the molecule. The six aromatic protons will likely appear as a series of multiplets in the downfield region (typically 7.0-8.5 ppm). The exact chemical shifts and coupling constants would be influenced by the anisotropic effects of the iodine and bromine atoms.

• ¹³C NMR: The carbon NMR spectrum will display 12 distinct signals for the aromatic carbons. The carbons bearing the iodine and bromine atoms will be significantly shifted, and their signals may be broadened due to quadrupolar relaxation effects of the halogen nuclei.

Infrared (IR) Spectroscopy

The IR spectrum is expected to show characteristic absorption bands for:

• C-H stretching of the aromatic rings (around 3000-3100 cm⁻¹).

• C=C stretching vibrations within the aromatic rings (in the 1400-1600 cm⁻¹ region).

• C-Br and C-I stretching vibrations, which typically appear in the fingerprint region below 1000 cm⁻¹.

Mass Spectrometry (MS)

The mass spectrum of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl will exhibit a characteristic isotopic pattern due to the presence of two bromine atoms (⁷⁹Br and ⁸¹Br) and two iodine atoms (¹²⁷I). The molecular ion peak (M⁺) would be observed at m/z corresponding to the molecular weight of the specific isotopic combination. Fragmentation patterns would likely involve the sequential loss of halogen atoms and cleavage of the biphenyl bond.

Synthesis and Experimental Protocols

A detailed, validated experimental protocol for the synthesis of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl is not explicitly described in the surveyed chemical literature. However, general synthetic strategies for preparing highly halogenated biphenyls can be proposed based on established methodologies.

A plausible synthetic route could involve the Ullmann coupling of a suitably substituted halobenzene precursor. For instance, the coupling of 1,4-dibromo-2-iodobenzene could potentially yield the target molecule. The reaction conditions would require careful optimization of the catalyst (typically copper-based), solvent, temperature, and reaction time to achieve a reasonable yield and purity.

General Experimental Workflow for Synthesis and Characterization:

References

• 1. 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl | C12H6Br2I2 | CID 57892321 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

In-depth Technical Guide on the Crystal Structure of Halogenated Biphenyls with a Focus on the Elusive 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl

A comprehensive search for the crystal structure of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl has revealed a notable absence of publicly available crystallographic data for this specific compound. Despite extensive investigation through scientific databases and literature, no detailed experimental protocols for its synthesis and single-crystal X-ray diffraction, nor the resulting structural parameters, could be located.

This guide, therefore, aims to provide researchers, scientists, and drug development professionals with a detailed overview of the crystallographic analysis of closely related halogenated biphenyls. The presented data and protocols for these analogous structures can serve as a valuable reference point for predicting the potential structural characteristics of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl and for designing future experiments to elucidate its precise atomic arrangement.

General Principles of Halogenated Biphenyl Crystallography

The crystal structures of halogenated biphenyls are of significant interest due to their applications in materials science and as intermediates in organic synthesis. The nature and position of the halogen substituents profoundly influence the molecule's conformation, particularly the dihedral angle between the two phenyl rings, and its intermolecular interactions in the solid state. These interactions, which include halogen bonding and π-π stacking, dictate the crystal packing and ultimately the material's bulk properties.

Case Study: Crystal Structure of a Related Halogenated Biphenyl

While data for the target molecule is unavailable, crystallographic studies on other substituted biphenyls provide insight into the methodologies and expected structural features. For instance, the analysis of various biphenyl derivatives reveals key structural trends.

Experimental Protocol for Single-Crystal X-ray Diffraction

The determination of a small molecule's crystal structure, such as a halogenated biphenyl, generally follows a standardized workflow. The following protocol is a generalized representation based on common practices in the field.

Navigating the Synthesis Landscape: A Technical Guide to the Safe Handling of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical safety and handling information for 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl (CAS No: 852138-89-7), a halogenated biphenyl derivative utilized in specialized chemical synthesis. Due to conflicting safety classifications from different suppliers, this guide adopts a conservative approach, recommending adherence to the more stringent safety protocols to ensure the well-being of laboratory personnel.

Chemical and Physical Properties

4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl is a solid organic compound with the molecular formula C₁₂H₆Br₂I₂ and a molecular weight of approximately 563.79 g/mol .[1] While comprehensive, experimentally verified data remains limited, the following table summarizes available physical and chemical properties.

Property	Value	Source
CAS Number	852138-89-7	ChemScene[1]
Molecular Formula	C₁₂H₆Br₂I₂	ChemScene[1]
Molecular Weight	563.79 g/mol	ChemScene[1]
Physical Form	Solid	Sigma-Aldrich
Purity	Typically ≥95%	Sigma-Aldrich
Storage Temperature	Room Temperature	Sigma-Aldrich
Storage Conditions	Keep in a dark place, sealed in a dry environment.	Sigma-Aldrich

Hazard Identification and Classification

There is a notable discrepancy in the hazard classification of this compound among suppliers. A Safety Data Sheet (SDS) from TCI Chemicals classifies it as not a hazardous substance or mixture under Regulation (EC) No 1272/2008.[2] However, an SDS from ChemScene provides a more detailed and stringent classification, which should be prioritized for all laboratory work.[1]

GHS Classification (ChemScene): [1]

Hazard Class	Category	Hazard Statement
Acute Toxicity, Oral	4	H302: Harmful if swallowed
Skin Corrosion/Irritation	2	H315: Causes skin irritation
Serious Eye Damage/Eye Irritation	2A	H319: Causes serious eye irritation
Specific Target Organ Toxicity, Single Exposure (Respiratory Tract Irritation)	3	H335: May cause respiratory irritation

GHS Label Elements (ChemScene): [1]

• Pictogram: GHS07 (Exclamation Mark)

• Signal Word: Warning

This workflow illustrates the recommended hazard identification and risk mitigation process.

Caption: Hazard Identification and Risk Assessment Workflow.

Experimental Protocols: Safe Handling and Emergency Procedures

Adherence to strict experimental protocols is paramount when working with this compound.

Personal Protective Equipment (PPE)

The following PPE must be worn at all times when handling 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl:

• Eye Protection: Chemical safety goggles or a face shield.[1]

• Hand Protection: Chemical-resistant gloves (e.g., nitrile).[1]

• Skin and Body Protection: A laboratory coat and, if necessary, additional protective clothing to prevent skin contact.[1]

Handling

• All handling of the solid compound should be conducted in a well-ventilated area, preferably within a chemical fume hood to avoid inhalation of dust.[1]

• Avoid the formation of dust and aerosols.[1]

• Wash hands thoroughly after handling.[1]

• Do not eat, drink, or smoke in the laboratory.[1]

First Aid Measures

The following first aid procedures are recommended in case of exposure:[1]

• If Inhaled: Move the individual to fresh air. If breathing is difficult, provide respiratory support. Seek medical attention.[1]

• In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove contaminated clothing. If skin irritation persists, seek medical attention.[1]

• In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek medical attention.[1]

• If Swallowed: Rinse the mouth with water. Do NOT induce vomiting. Seek immediate medical attention.[1]

This flowchart outlines the appropriate first aid response for various exposure routes.

Caption: First Aid Response Protocol.

Stability and Reactivity

Detailed reactivity data for 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl is not widely available. However, based on its structure and information for similar compounds, the following should be considered:

• Stability: The compound is expected to be stable under recommended storage conditions.

• Incompatible Materials: Avoid contact with strong oxidizing agents.

• Hazardous Decomposition Products: Combustion may produce carbon monoxide, carbon dioxide, hydrogen bromide, and hydrogen iodide.

Spill and Disposal Procedures

Spill Response

In the event of a spill:

• Evacuate the area.

• Ensure adequate ventilation.

• Wear appropriate PPE as outlined in section 3.1.

• Avoid generating dust.

• Carefully sweep or scoop the solid material into a suitable container for disposal.[1]

• Clean the spill area thoroughly.

Disposal

Dispose of waste material in accordance with local, regional, and national regulations. Contact a licensed professional waste disposal service.[1]

Conclusion

While 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl is a valuable intermediate in chemical synthesis, it must be handled with care. The conflicting safety information from suppliers underscores the importance of a conservative approach to laboratory safety. By adhering to the more stringent hazard classifications and implementing the handling and emergency procedures outlined in this guide, researchers can minimize risks and ensure a safe working environment.

References

• 1. chemscene.com [chemscene.com]
• 2. tcichemicals.com [tcichemicals.com]

The Untapped Potential of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl in Organic Electronics: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

The field of organic electronics continues to rapidly evolve, driven by the quest for novel materials with tailored properties for applications in organic light-emitting diodes (OLEDs), organic field-effect transistors (OFETs), and organic photovoltaics (OPVs). Biphenyl derivatives, with their rigid and planar structure, serve as a versatile platform for the synthesis of a wide array of organic semiconductors. Among these, halogenated biphenyls are particularly valuable as synthetic intermediates due to the diverse reactivity of different carbon-halogen bonds in cross-coupling reactions. This technical guide focuses on the potential applications of a specific, yet underexplored, building block: 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl .

While direct applications of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl in organic electronic devices are not yet extensively documented in publicly available research, its unique structure, featuring both bromine and iodine substituents at specific positions, presents a compelling case for its use as a versatile precursor for the synthesis of novel organic semiconductors. The differential reactivity of the C-I and C-Br bonds offers a strategic advantage for the stepwise and selective introduction of various functional groups, enabling the construction of complex and highly tailored molecular architectures.

This document will explore the prospective synthetic pathways and potential material properties that could arise from utilizing 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl as a foundational building block in the design and synthesis of next-generation organic electronic materials.

Synthetic Utility and Potential Applications

The key to the potential of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl lies in the differential reactivity of its halogen substituents. Generally, the carbon-iodine bond is more reactive than the carbon-bromine bond in common palladium-catalyzed cross-coupling reactions such as Suzuki and Stille couplings. This reactivity difference allows for selective, stepwise functionalization.

Potential Synthetic Pathways

One can envision a synthetic strategy where the iodo groups are first selectively reacted, followed by the reaction of the bromo groups. This stepwise approach provides precise control over the final molecular structure.

The Strategic Utility of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl in the Synthesis of Novel Materials: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction: 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl is a tetrahalogenated aromatic compound that serves as a versatile and strategic precursor in the synthesis of a wide array of novel materials. Its unique substitution pattern, featuring two distinct types of halogen atoms at specific positions, allows for selective and sequential functionalization, opening avenues for the construction of complex molecular architectures. This technical guide provides an in-depth overview of the properties, synthesis, and, most importantly, the application of this key building block in the development of innovative materials, including atropisomeric ligands and functionalized conjugated systems.

Physicochemical Properties

A summary of the key physicochemical properties of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl is presented in Table 1. This data is essential for its handling, characterization, and the design of synthetic protocols.

Property	Value
CAS Number	852138-89-7
Molecular Formula	C₁₂H₆Br₂I₂
Molecular Weight	563.8 g/mol
Melting Point	91 °C
Boiling Point	477.6 °C at 760 mmHg
Appearance	Solid

Core Synthetic Strategy: Selective Cross-Coupling Reactions

The synthetic utility of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl lies in the differential reactivity of its carbon-iodine (C-I) and carbon-bromine (C-Br) bonds in palladium-catalyzed cross-coupling reactions. The C-I bond is significantly more reactive towards oxidative addition to a palladium(0) center than the C-Br bond. This reactivity difference (I > Br) is the cornerstone for the selective and stepwise functionalization of the biphenyl core.

This principle allows for a modular approach to synthesizing complex, unsymmetrical biphenyl derivatives. The more reactive iodides can be selectively coupled in a first step, leaving the bromide positions available for a subsequent, different cross-coupling reaction. This strategy is invaluable for creating precisely substituted molecular scaffolds.

Application in the Synthesis of Atropisomeric Ligands

Atropisomers, stereoisomers arising from hindered rotation about a single bond, are of significant interest in asymmetric catalysis and materials science. The ortho-substitution on the biphenyl core of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl can be exploited to generate sterically hindered structures that exhibit axial chirality.

While direct experimental data for the target molecule is limited in publicly available literature, a closely related regioisomer, 2,2'-dibromo-6,6'-diiodo-1,1'-biphenyl, has been successfully employed as a precursor for functionalized atropisomers.[1][2] The synthetic strategies demonstrated for this analog are directly applicable to 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl.

Experimental Protocol: Proposed Synthesis of a Chiral Biphenyl via Selective Metalation and Carboxylation (Adapted from related compounds)

This protocol describes a plausible two-step process to introduce carboxyl groups at the ortho-positions, a common step in the synthesis of chiral ligands.

Step 1: Selective Iodide-Lithium Exchange and Carboxylation

• To a solution of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl (1.0 eq.) in dry THF at -78 °C under an inert atmosphere, add n-butyllithium (2.2 eq.) dropwise.

• Stir the reaction mixture at -78 °C for 1 hour.

• Bubble dry carbon dioxide gas through the solution for 2 hours, maintaining the temperature at -78 °C.

• Allow the reaction to warm to room temperature and quench with 1 M HCl.

• Extract the product with an appropriate organic solvent, dry the organic layer over anhydrous sulfate, and purify by column chromatography to yield 4,4'-dibromo-1,1'-biphenyl-2,2'-dicarboxylic acid.

Step 2: Functionalization of the Bromide Positions (e.g., Suzuki Coupling)

• To a mixture of the product from Step 1 (1.0 eq.), an arylboronic acid (2.5 eq.), and a suitable base (e.g., K₂CO₃, Cs₂CO₃) in a solvent system like toluene/ethanol/water, add a palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol%).

• Heat the reaction mixture to reflux under an inert atmosphere until the starting material is consumed (monitor by TLC or LC-MS).

• Cool the reaction to room temperature, perform an aqueous workup, and extract the product.

• Purify the final product by recrystallization or column chromatography.

The following diagram illustrates the logical workflow for the sequential functionalization of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl, highlighting the selective reaction at the iodo- and bromo-positions.

Sequential functionalization workflow.

Synthesis of Novel Conjugated Materials

The rigid biphenyl core and the multiple reactive sites of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl make it an excellent candidate as a monomer for the synthesis of novel conjugated polymers. Through sequential and selective polymerization reactions, such as Suzuki and Sonogashira polycondensation, polymers with well-defined structures and potentially interesting optoelectronic properties can be prepared.

For instance, a selective Sonogashira polymerization at the iodo-positions with a diethynyl comonomer would yield a polymer with pendant bromo groups. These bromo groups could then be post-functionalized to tune the polymer's properties or to create cross-linked networks.

Proposed Experimental Workflow for Polymer Synthesis

The diagram below outlines a conceptual workflow for the synthesis of a functionalized conjugated polymer using 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl as a key monomer.

Workflow for conjugated polymer synthesis.

Conclusion

4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl represents a strategically important building block for the synthesis of advanced materials. The key to its utility is the predictable and selective reactivity of its different halogen substituents in palladium-catalyzed cross-coupling reactions. This allows for a modular and controlled approach to the construction of complex organic molecules, including atropisomeric ligands and functionalized conjugated polymers. While direct, published applications of this specific molecule are emerging, the well-established chemistry of related polyhalogenated biphenyls provides a strong foundation and clear pathways for its use in creating novel materials with tailored properties for a range of applications in research, materials science, and drug development.

References

• 1. researchgate.net [researchgate.net]
• 2. discovery.researcher.life [discovery.researcher.life]

An In-depth Technical Guide to 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl: Synthesis, Properties, and Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl, a halogenated aromatic compound with significant potential in organic synthesis, materials science, and pharmaceutical development. This document details the compound's physicochemical properties, outlines a detailed experimental protocol for its synthesis via a plausible synthetic route, and includes visualizations of the synthetic pathway and experimental workflow. While the specific historical discovery of this compound is not well-documented in readily available literature, this guide consolidates the current scientific and technical information available.

Discovery and History

The precise historical account of the first discovery and synthesis of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl is not extensively documented in prominent scientific literature. It is likely that this compound was first synthesized as part of broader investigations into halogenated biphenyls or as an intermediate in the synthesis of more complex molecules. Halogenated biphenyls, as a class of compounds, have been of interest for over a century due to their diverse applications, ranging from dielectrics to bioactive molecules. The development of synthetic methodologies such as the Ullmann coupling and the Sandmeyer reaction has enabled the targeted synthesis of a wide array of substituted biphenyls, including 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl.

Physicochemical Properties

The properties of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl are summarized in the table below. These data are compiled from various chemical suppliers and databases.

Property	Value
Molecular Formula	C₁₂H₆Br₂I₂
Molecular Weight	563.79 g/mol
Appearance	Solid
Melting Point	91 - 97 °C
Boiling Point	477.6 °C at 760 mmHg
CAS Number	852138-89-7

Experimental Protocols: Synthesis of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl

A plausible and effective method for the synthesis of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl is the Sandmeyer reaction, starting from the commercially available 4,4'-Dibromo-[1,1'-biphenyl]-2,2'-diamine. This method involves the diazotization of the amino groups followed by substitution with iodine.

Disclaimer: The following is a representative experimental protocol based on established methodologies for the Sandmeyer reaction. Researchers should conduct their own risk assessment and optimization studies.

Materials and Reagents

• 4,4'-Dibromo-[1,1'-biphenyl]-2,2'-diamine

• Concentrated Sulfuric Acid (H₂SO₄)

• Sodium Nitrite (NaNO₂)

• Potassium Iodide (KI)

• Deionized Water

• Ice

• Sodium Thiosulfate (Na₂S₂O₃)

• Dichloromethane (CH₂Cl₂)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Standard laboratory glassware and equipment (round-bottom flask, dropping funnel, magnetic stirrer, filtration apparatus)

Reaction Procedure

Step 1: Diazotization of 4,4'-Dibromo-[1,1'-biphenyl]-2,2'-diamine

• In a three-necked round-bottom flask equipped with a magnetic stirrer and a thermometer, carefully add a solution of 4,4'-Dibromo-[1,1'-biphenyl]-2,2'-diamine in concentrated sulfuric acid and water. The dissolution is typically performed at a low temperature to control the exothermic reaction.

• Cool the mixture to 0-5 °C in an ice-salt bath.

• Slowly add a pre-cooled aqueous solution of sodium nitrite dropwise to the stirred mixture. Maintain the temperature below 5 °C throughout the addition to ensure the stability of the diazonium salt.

• After the complete addition of the sodium nitrite solution, continue stirring the mixture at 0-5 °C for an additional 30 minutes to ensure the diazotization is complete.

Step 2: Iodination

• In a separate beaker, prepare a solution of potassium iodide in water.

• Slowly add the freshly prepared diazonium salt solution from Step 1 to the potassium iodide solution with vigorous stirring. A dark precipitate of the iodo-compound is expected to form.

• Allow the reaction mixture to warm to room temperature and then gently heat it to approximately 50-60 °C for about one hour to ensure complete decomposition of the diazonium salt and formation of the desired product. The evolution of nitrogen gas will be observed.

Work-up and Purification

• Cool the reaction mixture to room temperature.

• Collect the crude solid product by vacuum filtration and wash it with cold water.

• To remove any unreacted iodine, wash the crude product with an aqueous solution of sodium thiosulfate until the filtrate is colorless.

• Further wash the product with deionized water and dry it under vacuum.

• For purification, the crude product can be recrystallized from a suitable solvent system (e.g., ethanol/water or toluene) or purified by column chromatography on silica gel using an appropriate eluent (e.g., a mixture of hexane and dichloromethane).

• Characterize the final product by standard analytical techniques such as NMR spectroscopy, mass spectrometry, and melting point analysis.

Visualizations

Synthetic Pathway

Caption: Proposed synthesis of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl.

Experimental Workflow

Protocols & Analytical Methods

Application Notes and Protocols for the Suzuki Coupling of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds with high efficiency and functional group tolerance.[1][2] This application note provides a detailed protocol for the Suzuki coupling of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl, a polyhalogenated biaryl substrate with significant potential in the synthesis of complex organic materials and pharmaceutical intermediates. The presence of two different halogens (iodine and bromine) at distinct positions on the biphenyl core allows for selective and sequential functionalization, making it a versatile building block. The general reactivity trend for halogens in palladium-catalyzed cross-coupling reactions is I > Br > Cl, suggesting that the iodo groups at the 2 and 2' positions will react preferentially over the bromo groups at the 4 and 4' positions.[3] This differential reactivity can be exploited to achieve selective mono- or diarylation at the ortho-positions, followed by subsequent coupling at the para-positions to construct elaborate molecular architectures, such as tetraphenylenes.[4]

Reaction Principle and Selectivity

The Suzuki coupling of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl with an organoboronic acid or ester proceeds via a palladium-catalyzed cycle involving oxidative addition, transmetalation, and reductive elimination. Due to the higher reactivity of the C-I bond compared to the C-Br bond in the oxidative addition step, the reaction can be tuned to selectively form mono- or di-substituted products at the 2 and 2' positions by controlling the stoichiometry of the boronic acid derivative.

Diagram of the Selective Suzuki Coupling Pathway

Caption: Selective Suzuki coupling of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl.

Experimental Protocol

This protocol provides a general procedure for the selective Suzuki coupling at the iodo-positions of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl. Optimization of the reaction conditions, particularly the choice of catalyst, ligand, base, and solvent, may be necessary for specific substrates and desired outcomes.

Materials:

• 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl

• Arylboronic acid or ester

• Palladium catalyst (e.g., Pd(PPh₃)₄, Pd(dppf)Cl₂, Pd(OAc)₂)

• Ligand (if required, e.g., SPhos, XPhos)

• Base (e.g., K₂CO₃, K₃PO₄, Cs₂CO₃)

• Anhydrous solvent (e.g., 1,4-Dioxane, Toluene, DMF)

• Degassed water

• Inert gas (Argon or Nitrogen)

• Standard glassware for organic synthesis

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl (1.0 equiv), the arylboronic acid (1.1 equiv for mono-arylation, 2.2 equiv for di-arylation), and the base (2.0-3.0 equiv).

• Add the palladium catalyst (0.01-0.05 equiv) and, if necessary, the ligand (0.02-0.10 equiv).

• Add the anhydrous organic solvent and degassed water (typically a 4:1 to 10:1 ratio of organic solvent to water).

• Degas the reaction mixture by bubbling with an inert gas for 10-15 minutes.

• Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir for the required time (4-24 hours).

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired arylated biphenyl derivative.

General Experimental Workflow

Caption: General workflow for the Suzuki coupling experiment.

Data Presentation: Reaction Conditions

The choice of reaction parameters is crucial for achieving high yields and selectivity. The following tables summarize typical conditions for the Suzuki coupling of polyhalogenated aryl compounds, which can be adapted for 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl.

Table 1: Recommended Catalysts and Ligands

Catalyst	Ligand	Typical Loading (mol%)	Notes
Pd(PPh₃)₄	None	2-5	A standard, versatile catalyst for many Suzuki couplings.[5]
Pd(OAc)₂	P(Cy)₃	0.25-2	Effective for tetra-substituted pyrazines, suggesting utility for polyhalogenated systems.[6]
Pd₂(dba)₃	SPhos	1-3	Buchwald-Hartwig type ligand, often good for sterically hindered or less reactive substrates.
Pd(dppf)Cl₂	None	2-5	Known to be an effective catalyst for the synthesis of polychlorinated biphenyls.[7]

Table 2: Common Bases and Solvents

Base	Equivalents	Solvent System	Temperature (°C)	Notes
K₂CO₃	2.0	Toluene/H₂O	90-110	A common and effective base for many Suzuki couplings.
K₃PO₄	2.0-3.0	1,4-Dioxane/H₂O	80-100	Often used for more challenging couplings and can be effective at lower temperatures.[5]
Cs₂CO₃	2.0	DMF	100-120	A stronger base, sometimes required for less reactive bromides.
Na₂CO₃	2.0	DME/H₂O	80-90	A standard aqueous base system.

Concluding Remarks

The Suzuki coupling of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl offers a strategic approach to the synthesis of complex, functionalized biaryl compounds. By leveraging the differential reactivity of the iodo and bromo substituents, researchers can achieve selective and sequential C-C bond formations. The protocols and data presented herein provide a solid foundation for developing efficient and optimized synthetic routes for novel molecules in drug discovery and materials science. Careful screening of catalysts, ligands, bases, and solvents is recommended to achieve the desired outcome for specific applications.

References

• 1. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 2. Suzuki Coupling [organic-chemistry.org]
• 3. Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Redirecting [linkinghub.elsevier.com]
• 7. Synthesis of polychlorinated biphenyls and their metabolites with a modified Suzuki-coupling - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Stille Coupling of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Stille cross-coupling reaction is a powerful and versatile tool in organic synthesis for the formation of carbon-carbon bonds.[1][2][3] This reaction involves the palladium-catalyzed coupling of an organotin compound (organostannane) with an organic halide or pseudohalide.[1] A key advantage of the Stille coupling is its tolerance for a wide array of functional groups, making it particularly suitable for the synthesis of complex molecules in drug discovery and materials science.[2]

The substrate 4,4'-dibromo-2,2'-diiodo-1,1'-biphenyl is a valuable building block for the synthesis of highly functionalized biaryl compounds. The presence of two different types of halogen atoms (iodine and bromine) on the biphenyl scaffold allows for regioselective functionalization. The carbon-iodine (C-I) bond is significantly more reactive than the carbon-bromine (C-Br) bond in the oxidative addition step of the palladium-catalyzed cycle.[1] This difference in reactivity enables selective Stille coupling at the ortho-iodo positions while leaving the para-bromo positions available for subsequent transformations.

This document provides detailed application notes and experimental protocols for the selective mono- and potential di-Stille coupling of 4,4'-dibromo-2,2'-diiodo-1,1'-biphenyl with various organostannanes.

Principle of Regioselective Stille Coupling

The chemoselectivity of the Stille coupling on 4,4'-dibromo-2,2'-diiodo-1,1'-biphenyl is governed by the relative bond dissociation energies of the C-I and C-Br bonds. The weaker C-I bond undergoes preferential oxidative addition to the Pd(0) catalyst at lower temperatures, enabling the selective formation of a new carbon-carbon bond at the 2 and 2' positions. By carefully controlling the reaction conditions, particularly the temperature, catalyst, and ligand, a high degree of selectivity for mono- or di-arylation at the iodo-positions can be achieved. At higher temperatures, the C-Br bond can also participate in the coupling reaction, potentially leading to tetra-substituted biphenyl derivatives.

Experimental Protocols

The following protocols are generalized procedures and may require optimization based on the specific organostannane used and the desired product. All reactions should be carried out under an inert atmosphere (e.g., argon or nitrogen) using anhydrous solvents.

Protocol 1: Selective Mono-Stille Coupling at the C-I Position

This protocol is designed for the selective reaction at one of the C-I bonds.

Materials:

• 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl

• Organostannane (e.g., (Tributylstannyl)benzene, (Tributylstannyl)thiophene, etc.)

• Palladium catalyst (e.g., Pd(PPh₃)₄, Pd₂(dba)₃)

• Ligand (if using a ligand-free precursor like Pd₂(dba)₃, e.g., P(o-tol)₃, AsPh₃)

• Anhydrous and degassed solvent (e.g., Toluene, Dioxane, DMF)

• Anhydrous LiCl (optional, can accelerate transmetalation)

• Standard glassware for inert atmosphere reactions (Schlenk flask, condenser, etc.)

Procedure:

• Reaction Setup: To an oven-dried Schlenk flask equipped with a magnetic stir bar and a condenser, add 4,4'-dibromo-2,2'-diiodo-1,1'-biphenyl (1.0 equiv) and the palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%). If using a catalyst precursor like Pd₂(dba)₃, add the appropriate ligand (e.g., P(o-tol)₃, 4-10 mol%).

• Inert Atmosphere: Evacuate the flask and backfill with argon or nitrogen. Repeat this cycle three times.

• Solvent and Reagent Addition: Add the anhydrous, degassed solvent (e.g., toluene) via syringe. Stir the mixture for 10-15 minutes to ensure dissolution.

• Organostannane Addition: Add the organostannane (1.0-1.2 equiv) to the reaction mixture via syringe.

• Reaction Conditions: Heat the reaction mixture to a carefully controlled temperature, typically between 80-90 °C.

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS). The reaction time can vary from 4 to 24 hours depending on the reactivity of the organostannane.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Dilute the mixture with an organic solvent such as ethyl acetate.

  • Wash the organic layer with an aqueous solution of potassium fluoride (KF) to remove tin byproducts. This is often followed by washing with brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to isolate the desired mono-coupled product.

Protocol 2: Double Stille Coupling at the C-I Positions

This protocol aims for the substitution of both iodine atoms.

Procedure:

• Follow steps 1-3 from Protocol 1.

• Organostannane Addition: Add the organostannane (2.2-2.5 equiv) to the reaction mixture via syringe.

• Reaction Conditions: Heat the reaction mixture to a temperature of 90-110 °C. Higher temperatures may be required to drive the reaction to completion.

• Monitoring: Monitor the reaction for the disappearance of the starting material and the mono-coupled intermediate.

• Follow steps 7 and 8 from Protocol 1 for the work-up and purification of the di-substituted product.

Data Presentation

Table 1: Proposed Reaction Conditions for Selective Mono-Stille Coupling

Parameter	Recommended Condition	Notes
Substrate	4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl	1.0 equivalent
Organostannane	Various aryl, heteroaryl, or vinylstannanes	1.0 - 1.2 equivalents
Catalyst	Pd(PPh₃)₄ or Pd₂(dba)₃/Ligand	2-5 mol%
Ligand	P(o-tol)₃, AsPh₃, PPh₃	4-10 mol% (if required)
Solvent	Toluene, Dioxane, DMF	Anhydrous and degassed
Temperature	80 - 90 °C	Critical for selectivity
Reaction Time	4 - 24 hours	Monitor by TLC or GC-MS

Table 2: Troubleshooting Guide for Stille Coupling

Issue	Potential Cause	Suggested Solution
Low Yield	Inactive catalyst, low temperature, impure reagents	Use fresh catalyst, slightly increase temperature, ensure anhydrous conditions.
Formation of Di-coupled Product	Temperature too high	Lower the reaction temperature to improve selectivity for mono-coupling.
Homocoupling of Organostannane	Oxygen contamination, catalyst decomposition	Ensure a strictly inert atmosphere; use fresh, high-quality catalyst.
Incomplete Reaction	Insufficient reaction time or temperature	Increase reaction time or incrementally raise the temperature while monitoring selectivity.
Difficulty in Removing Tin Byproducts	Inefficient work-up	Perform multiple washes with aqueous KF solution or use alternative purification methods.

Visualization

Reaction Scheme and Workflow

The following diagram illustrates the selective Stille coupling of 4,4'-dibromo-2,2'-diiodo-1,1'-biphenyl at the more reactive C-I positions.

Caption: Workflow for the selective Stille coupling of 4,4'-dibromo-2,2'-diiodo-1,1'-biphenyl.

Catalytic Cycle

The catalytic cycle for the Stille coupling reaction is a well-established mechanism involving three primary steps.

Caption: The catalytic cycle of the Stille cross-coupling reaction.

References

• 1. Stille reaction - Wikipedia [en.wikipedia.org]
• 2. Stille Coupling | NROChemistry [nrochemistry.com]
• 3. Stille Coupling [organic-chemistry.org]

Application Notes and Protocols for Carbazole Synthesis via Ullmann Condensation and Related Reactions

Introduction

Carbazole and its derivatives are of significant interest to researchers in materials science and drug development due to their unique electronic, optical, and biological properties. The construction of the carbazole core is a key step in the synthesis of numerous functional materials and pharmacologically active compounds. The Ullmann condensation, a copper-catalyzed reaction, and its modern palladium-catalyzed variants are powerful methods for the formation of carbon-nitrogen bonds, which are central to the synthesis of carbazoles from dihalobiphenyl precursors.

This document provides detailed protocols for the synthesis of carbazole derivatives starting from halogenated biphenyls. While the direct intramolecular Ullmann condensation of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl is not feasible due to the absence of a nitrogen atom for cyclization, this note details the intermolecular Ullmann-type reaction with primary amines to yield N-substituted carbazoles. Additionally, a well-established alternative route to 2,7-dibromocarbazole via a Cadogan reductive cyclization is presented.

Application Note 1: Synthesis of N-Aryl-2,7-dibromocarbazole via Intermolecular Copper-Catalyzed Ullmann Condensation

This protocol describes a one-pot method for the synthesis of N-aryl-2,7-dibromocarbazoles from 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl and a primary amine. The reaction proceeds via a copper(I)-catalyzed intermolecular double N-arylation. In this substrate, the carbon-iodine bonds are more reactive than the carbon-bromine bonds and will preferentially react in the C-N bond formation.

Experimental Protocol

Materials:

• 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl

• Substituted primary amine (e.g., aniline)

• Copper(I) iodide (CuI)

• N,N'-Dimethylethylenediamine (DMEDA)

• Potassium carbonate (K₂CO₃)

• Toluene (anhydrous)

• Argon or Nitrogen gas

• Standard glassware for inert atmosphere reactions (e.g., Schlenk flask)

Procedure:

• To a flame-dried Schlenk flask containing a magnetic stir bar, add 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl (1.0 equiv.), copper(I) iodide (20 mol%), and potassium carbonate (3.0 equiv.).

• Seal the flask with a septum, and then evacuate and backfill with argon or nitrogen. Repeat this cycle three times.

• Under a positive pressure of inert gas, add anhydrous toluene, the primary amine (3.0 equiv.), and N,N'-dimethylethylenediamine (20 mol%) via syringe.

• Place the sealed flask in a preheated oil bath at 110 °C.

• Stir the reaction mixture vigorously for 72 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• After the reaction is complete, cool the mixture to room temperature.

• Dilute the mixture with ethyl acetate and filter through a pad of Celite to remove insoluble salts.

• Wash the filtrate with water and then with brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of hexane and ethyl acetate) to yield the pure N-aryl-2,7-dibromocarbazole.

Data Summary

The following table summarizes representative reaction conditions and yields for the copper-catalyzed synthesis of carbazoles from 2,2'-dibromobiphenyl and various primary amines, which serves as a model for the reaction with 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl.

Entry	Amine	Catalyst System	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Aniline	CuI (20 mol%), DMEDA (20 mol%)	K₂CO₃	Toluene	110	72	64
2	4-Methylaniline	CuI (20 mol%), DMEDA (20 mol%)	K₂CO₃	Toluene	110	72	68
3	4-Methoxyaniline	CuI (20 mol%), DMEDA (20 mol%)	K₂CO₃	Toluene	110	72	71
4	4-Chloroaniline	CuI (20 mol%), DMEDA (20 mol%)	K₂CO₃	Toluene	110	72	55

Data is based on analogous reactions with 2,2'-dibromo-1,1'-biphenyl as reported in the literature.[1]

Experimental Workflow

Caption: Workflow for N-Aryl-2,7-dibromocarbazole Synthesis.

Application Note 2: Synthesis of 2,7-Dibromocarbazole via Cadogan Reductive Cyclization

This protocol outlines a two-step synthesis of 2,7-dibromocarbazole starting from 4,4'-dibromobiphenyl. The first step is a nitration to produce 4,4'-dibromo-2-nitrobiphenyl, which then undergoes a reductive cyclization using a phosphine reagent to yield the target carbazole. This method is a reliable alternative for producing the carbazole core when an N-unsubstituted product is desired.

Experimental Protocol

Step 1: Synthesis of 4,4'-Dibromo-2-nitrobiphenyl

Materials:

• 4,4'-Dibromobiphenyl

• Dilute nitric acid

• 1,2-Dichloroethane

• Aluminum chloride (AlCl₃) or Ferric chloride (FeCl₃) (catalyst)

Procedure:

• In a round-bottom flask, dissolve 4,4'-dibromobiphenyl (1.0 equiv.) in 1,2-dichloroethane.

• Add a catalytic amount of AlCl₃ or FeCl₃.

• Heat the mixture to reflux (approximately 80-84 °C).

• Add dilute nitric acid (1.5-2.0 equiv.) dropwise to the refluxing solution.

• Maintain the reaction at reflux and monitor by TLC until the starting material is consumed.

• Cool the reaction mixture to room temperature and carefully quench with water.

• Separate the organic layer, and extract the aqueous layer with 1,2-dichloroethane.

• Combine the organic layers, wash with water and brine, and dry over anhydrous MgSO₄.

• Concentrate the solvent under reduced pressure, and recrystallize the crude product to obtain pure 4,4'-dibromo-2-nitrobiphenyl.[2][3]

Step 2: Synthesis of 2,7-Dibromocarbazole

Materials:

• 4,4'-Dibromo-2-nitrobiphenyl

• Triphenylphosphine (PPh₃) or 2-(Diphenylphosphino)biphenyl

• Dichloromethane or 1,2-Dichlorobenzene

Procedure:

• Under a nitrogen atmosphere, dissolve 4,4'-dibromo-2-nitrobiphenyl (1.0 equiv.) in dichloromethane.[2]

• Add 2-(diphenylphosphino)biphenyl (2.4 equiv.) to the solution.[2]

• Stir the reaction mixture at room temperature for 3 hours.[2]

• Remove the dichloromethane by vacuum distillation.

• Purify the residue by column chromatography on silica gel (eluent: petroleum ether/ethyl acetate, 8:2) to afford 2,7-dibromocarbazole as an off-white powder.[2]

• Alternative: A solution of 4,4'-dibromo-2-nitrobiphenyl (1.0 equiv.) and triphenylphosphine (2.5 equiv.) in o-dichlorobenzene can be stirred at 180°C for 3 hours. After cooling, the product is purified by column chromatography.[4]

Data Summary

The following table presents data for the synthesis of 2,7-dibromocarbazole via the Cadogan reductive cyclization.

Step	Reactant	Reagents	Solvent	Conditions	Yield (%)
1	4,4'-Dibromobiphenyl	Dilute HNO₃, AlCl₃ (cat.)	1,2-Dichloroethane	80-84 °C	High
2	4,4'-Dibromo-2-nitrobiphenyl	2-(Diphenylphosphino)biphenyl	Dichloromethane	Room Temp, 3h	88.7
2 (Alt.)	4,4'-Dibromo-2-nitrobiphenyl	Triphenylphosphine	o-Dichlorobenzene	180 °C, 3h	82.5

Data sourced from references.[2][4]

Logical Relationship Diagram

Caption: Two-step synthesis of 2,7-Dibromocarbazole.

References

• 1. Cu(i)-catalyzed cross-coupling of primary amines with 2,2′-dibromo-1,1′-biphenyl for the synthesis of polysubstituted carbazole - PMC [pmc.ncbi.nlm.nih.gov]
• 2. CN102875447B - Method for preparing 2,7-dibromocarbazole - Google Patents [patents.google.com]
• 3. CN102875447A - Method for preparing 2,7-dibromocarbazole - Google Patents [patents.google.com]
• 4. 2,7-Dibromocarbazole synthesis - chemicalbook [chemicalbook.com]

Application Notes and Protocols for Sonogashira Coupling of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl with Terminal Alkynes

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Sonogashira cross-coupling reaction is a powerful and versatile method for the formation of carbon-carbon bonds between sp²-hybridized carbons of aryl or vinyl halides and sp-hybridized carbons of terminal alkynes.[1] This reaction, typically catalyzed by a palladium complex with a copper(I) co-catalyst in the presence of an amine base, has seen extensive application in the synthesis of pharmaceuticals, natural products, and advanced organic materials.[2] The mild reaction conditions and broad functional group tolerance make it a highly valuable tool in synthetic organic chemistry.

4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl is a particularly interesting substrate for sequential Sonogashira couplings due to the differential reactivity of the carbon-iodine (C-I) and carbon-bromine (C-Br) bonds. The C-I bond is significantly more reactive towards oxidative addition to the palladium(0) catalyst than the C-Br bond.[3] This chemoselectivity allows for a stepwise or selective alkynylation, first at the more reactive iodo positions under milder conditions, followed by coupling at the bromo positions under more forcing conditions. This stepwise approach enables the synthesis of unsymmetrically substituted biphenyl derivatives, which are valuable scaffolds in medicinal chemistry and materials science.

These application notes provide detailed protocols for the selective Sonogashira coupling of terminal alkynes with 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl, focusing on the synthesis of both the 2,2'-dialkynyl-4,4'-dibromo-1,1'-biphenyl and the fully substituted 2,2',4,4'-tetraalkynyl-1,1'-biphenyl derivatives.

Data Presentation

The following table summarizes representative quantitative data for the Sonogashira coupling of various aryl halides with terminal alkynes, providing an expected range for the reactions of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl based on analogous systems.

Aryl Halide (Analogous System)	Terminal Alkyne	Pd Catalyst (mol%)	Cu(I) Co-catalyst (mol%)	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
1-Bromo-4-iodobenzene	Phenylacetylene	PdCl₂(PPh₃)₂ (2)	CuI (4)	Et₃N	THF	RT	4	>95 (at C-I)
1-Bromo-4-iodobenzene	1-Octyne	Pd(PPh₃)₄ (3)	CuI (5)	DIPA	DMF	RT	6	>90 (at C-I)
1,4-Dibromobenzene	Trimethylsilylacetylene	PdCl₂(PPh₃)₂ (2)	CuI (4)	Et₃N	Toluene	80	12	~85 (mono)
1,4-Dibromobenzene	Phenylacetylene	Pd(OAc)₂ (2) / SPhos (4)	- (Copper-free)	K₃PO₄	Dioxane	100	16	~90 (di)
4-Iodoanisole	2-Methyl-3-butyn-2-ol	PdCl₂(PPh₃)₂ (1)	CuI (2)	Et₃N	THF	RT	1.5	95
4-Bromoanisole	Phenylacetylene	PdCl₂(dppf) (3)	CuI (5)	Cs₂CO₃	Dioxane	90	24	88

Note: Yields are highly dependent on the specific substrates, catalyst system, and reaction conditions and may require optimization.

Experimental Protocols

Safety Precautions: All manipulations should be carried out in a well-ventilated fume hood. Personal protective equipment (safety glasses, lab coat, and gloves) should be worn at all times. Solvents should be appropriately dried and degassed, and the reaction should be performed under an inert atmosphere (e.g., argon or nitrogen).

Protocol 1: Selective Di-alkynylation at the Iodo Positions

This protocol describes the selective Sonogashira coupling of two equivalents of a terminal alkyne at the 2 and 2' positions (C-I bonds) of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl.

Materials:

• 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl (1.0 eq)

• Terminal alkyne (e.g., Phenylacetylene, 1-Octyne, Trimethylsilylacetylene) (2.2 - 2.5 eq)

• Bis(triphenylphosphine)palladium(II) dichloride (PdCl₂(PPh₃)₂) (2-5 mol%)

• Copper(I) iodide (CuI) (4-10 mol%)

• Triethylamine (Et₃N) or Diisopropylamine (DIPA) (≥ 4 eq)

• Anhydrous and degassed Tetrahydrofuran (THF) or N,N-Dimethylformamide (DMF)

• Standard laboratory glassware for inert atmosphere synthesis

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a dry Schlenk flask, add 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl (1.0 eq), PdCl₂(PPh₃)₂ (e.g., 3 mol%), and CuI (e.g., 6 mol%).

• The flask is evacuated and backfilled with an inert gas (e.g., argon) three times.

• Add anhydrous and degassed THF (or DMF) to dissolve the solids, followed by the amine base (e.g., Et₃N, 4.0 eq).

• To the stirred solution, add the terminal alkyne (2.2 eq) dropwise via syringe.

• Reaction: Stir the reaction mixture at room temperature. The progress of the reaction should be monitored by thin-layer chromatography (TLC) or LC-MS, observing the consumption of the starting material and the formation of a new, less polar spot. The reaction is typically complete within 2-8 hours.

• Work-up: Upon completion, remove the solvent under reduced pressure. Add water to the residue and extract the product with an organic solvent (e.g., ethyl acetate or dichloromethane) three times.

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).

• Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure 2,2'-di(alkynyl)-4,4'-dibromo-1,1'-biphenyl.

Protocol 2: Subsequent Di-alkynylation at the Bromo Positions

This protocol describes the Sonogashira coupling of two additional equivalents of a terminal alkyne at the 4 and 4' positions (C-Br bonds) of the previously synthesized 2,2'-di(alkynyl)-4,4'-dibromo-1,1'-biphenyl. Note that this step requires more forcing conditions.

Materials:

• 2,2'-Di(alkynyl)-4,4'-dibromo-1,1'-biphenyl (from Protocol 1) (1.0 eq)

• Terminal alkyne (can be the same or different from Protocol 1) (2.2 - 2.5 eq)

• Palladium catalyst (e.g., PdCl₂(PPh₃)₂, or a more robust catalyst like PdCl₂(dppf)) (3-5 mol%)

• Copper(I) iodide (CuI) (6-10 mol%)

• A stronger base such as Diisopropylethylamine (DIPEA) or Cesium Carbonate (Cs₂CO₃) (4-5 eq)

• Anhydrous and degassed high-boiling solvent (e.g., DMF, Dioxane, or Toluene)

• Standard laboratory glassware for inert atmosphere synthesis

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a dry Schlenk flask, add the 2,2'-di(alkynyl)-4,4'-dibromo-1,1'-biphenyl (1.0 eq), the palladium catalyst (e.g., 4 mol%), and CuI (e.g., 8 mol%).

• Evacuate and backfill the flask with an inert gas three times.

• Add the anhydrous and degassed solvent (e.g., DMF) and the base (e.g., DIPEA, 5.0 eq).

• Add the terminal alkyne (2.2 eq) to the stirred mixture.

• Reaction: Heat the reaction mixture to a higher temperature (typically 80-110 °C). Monitor the reaction progress by TLC or LC-MS. This reaction may require several hours to overnight to reach completion.

• Work-up and Purification: Follow the same work-up and purification procedures as described in Protocol 1 to isolate the fully substituted 2,2',4,4'-tetra(alkynyl)-1,1'-biphenyl.

Mandatory Visualization

Caption: Stepwise Sonogashira coupling of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl.

References

• 1. Sonogashira Coupling [organic-chemistry.org]
• 2. Recent mechanistic developments and next generation catalysts for the Sonogashira coupling reaction - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. benchchem.com [benchchem.com]

Application Notes and Protocols: Selective Lithiation and Functionalization of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the selective lithiation and subsequent functionalization of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl. This tetrahalogenated biphenyl is a versatile building block for the synthesis of complex, unsymmetrically substituted biaryl compounds, which are of significant interest in medicinal chemistry and materials science. The described methodology leverages the differential reactivity of carbon-iodine and carbon-bromine bonds in metal-halogen exchange reactions, allowing for a stepwise and site-selective introduction of various functional groups.

Introduction

The selective functionalization of polyhalogenated aromatic compounds is a powerful strategy for the construction of complex molecular architectures. In the case of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl, the greater reactivity of the carbon-iodine bond compared to the carbon-bromine bond towards lithium-halogen exchange allows for a controlled, stepwise functionalization.[1] This enables the synthesis of a wide range of derivatives with tailored electronic and steric properties.

This protocol outlines the selective monolithiation at one of the iodine positions, followed by quenching with an electrophile. A subsequent lithiation can then be performed at the second iodine position or, under more forcing conditions, at the bromine positions, offering a pathway to tetra-substituted biphenyls.

Reaction Principle

The core of this methodology is the metal-halogen exchange reaction. Organolithium reagents, such as n-butyllithium (n-BuLi), readily react with aryl halides. The rate of this exchange is dependent on the halogen, following the general trend I > Br > Cl. This significant rate difference allows for the selective lithiation of the C-I bonds at low temperatures without affecting the C-Br bonds. The resulting aryllithium intermediate is a potent nucleophile and can be trapped with a variety of electrophiles to introduce new functional groups.

Experimental Protocols

Note: The following protocols are based on established procedures for selective lithium-halogen exchange on polyhalogenated biaryls. While a specific protocol for 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl is not available in the cited literature, the conditions are adapted from closely related substrates and general principles of organometallic chemistry.[1][2][3][4][5] Researchers should perform small-scale trials to optimize conditions for their specific application.

Materials and Equipment:

• 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl

• Anhydrous tetrahydrofuran (THF) or diethyl ether (Et₂O)

• n-Butyllithium (typically 1.6 M or 2.5 M in hexanes)

• Electrophile (e.g., N,N-dimethylformamide (DMF), triisopropyl borate, carbon dioxide)

• Schlenk line or glovebox for inert atmosphere operations

• Dry ice/acetone or cryocooler for low-temperature reactions

• Standard glassware for organic synthesis (dried in an oven)

Protocol 1: Selective Monolithiation and Formylation

This protocol describes the selective lithiation at one of the 2-positions followed by quenching with DMF to yield 4,4'-dibromo-2'-iodo-2-formyl-1,1'-biphenyl.

Procedure:

• Under an inert atmosphere (argon or nitrogen), dissolve 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl (1.0 eq) in anhydrous THF (to a concentration of ~0.1 M).

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add n-butyllithium (1.05 eq) dropwise via syringe, maintaining the internal temperature below -70 °C.

• Stir the reaction mixture at -78 °C for 30-60 minutes.

• Add anhydrous N,N-dimethylformamide (DMF) (1.5 eq) dropwise.

• Allow the reaction to stir at -78 °C for 1 hour, then slowly warm to room temperature over 2 hours.

• Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Extract the aqueous layer with ethyl acetate or dichloromethane (3 x volumes).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: Selective Monolithiation and Borylation

This protocol details the formation of a boronic ester at one of the 2-positions, a key intermediate for subsequent cross-coupling reactions.

Procedure:

• Follow steps 1-4 from Protocol 1 to generate the monolithiated species.

• Add triisopropyl borate (1.5 eq) dropwise at -78 °C.

• Stir the reaction at -78 °C for 1 hour, then allow it to warm to room temperature and stir overnight.

• Quench the reaction with a saturated aqueous solution of NH₄Cl.

• Extract with an organic solvent, and wash the organic layer with brine.

• To hydrolyze the boronic ester to the boronic acid, the organic layer can be stirred with an acidic aqueous solution (e.g., 1 M HCl) for 1-2 hours.

• Separate the layers, dry the organic phase over Na₂SO₄, and concentrate.

• The resulting boronic acid can often be purified by recrystallization or column chromatography. Alternatively, for the pinacol boronate ester, after the initial quench, the solvent is removed and the residue is treated with pinacol in an appropriate solvent.

Data Presentation

The following table summarizes expected outcomes based on analogous reactions. Yields are highly dependent on the specific electrophile and reaction conditions.

Starting Material	Lithiating Agent	Electrophile (E)	Product	Expected Yield (%)	Reference Analogy
4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl	n-BuLi (1.05 eq)	DMF	4,4'-Dibromo-2'-iodo-2-formyl-1,1'-biphenyl	60-80	[1]
4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl	n-BuLi (1.05 eq)	B(OiPr)₃	4,4'-Dibromo-2'-iodo-2-(dihydroxyboryl)-1,1'-biphenyl	50-70	[6]
4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl	n-BuLi (1.05 eq)	CO₂ (gas)	4,4'-Dibromo-2'-iodo-1,1'-biphenyl-2-carboxylic acid	70-90	[1]

Visualizations

Reaction Pathway

Caption: Selective monolithiation at the C-I bond followed by electrophilic trapping.

Experimental Workflow

Caption: Step-by-step workflow for the lithiation and functionalization process.

Discussion and Further Applications

The protocols described herein provide a foundation for the selective functionalization of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl. The resulting monofunctionalized products are valuable intermediates for further transformations. For instance, the remaining iodine and bromine atoms can be subjected to various cross-coupling reactions, such as Suzuki, Stille, or Sonogashira couplings, to introduce additional diversity.

Furthermore, by using two equivalents of n-butyllithium, it is possible to achieve dilithiation at both iodine-bearing positions, allowing for the symmetric introduction of two functional groups. The subsequent functionalization of the bromine positions would require more forcing conditions, such as the use of stronger lithiating agents or higher temperatures, and would need to be carefully optimized to avoid side reactions.

The ability to selectively and sequentially functionalize this tetrahalogenated biphenyl scaffold opens up numerous possibilities for the synthesis of novel ligands for catalysis, advanced materials with tailored optoelectronic properties, and complex drug candidates.

References

• 1. researchgate.net [researchgate.net]
• 2. Selective monolithiation of dibromobiaryls using microflow systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis of unsymmetrically substituted biaryls via sequential lithiation of dibromobiaryls using integrated microflow systems - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. eprints.soton.ac.uk [eprints.soton.ac.uk]
• 6. Application of Lithiation–Borylation to the Total Synthesis of (−)-Rakicidin F - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Synthesis of Advanced OLED Materials using 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl

For Researchers, Scientists, and Drug Development Professionals

Introduction

4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl is a versatile precursor for the synthesis of complex organic electronic materials, particularly for Organic Light-Emitting Diodes (OLEDs). The strategic placement of two different halogens on the biphenyl core allows for selective, stepwise functionalization through palladium-catalyzed cross-coupling reactions. The carbon-iodine (C-I) bond is significantly more reactive towards oxidative addition to a palladium(0) catalyst than the carbon-bromine (C-Br) bond. This differential reactivity enables the sequential introduction of various aromatic and heteroaromatic moieties, providing precise control over the final molecular architecture and its optoelectronic properties.

This document outlines synthetic protocols for the selective functionalization of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl, focusing on Suzuki and Stille coupling reactions, which are fundamental transformations in the synthesis of OLED materials.

Principle of Regioselectivity

The successful synthesis of asymmetric biphenyl derivatives from 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl hinges on the differential reactivity of the C-I and C-Br bonds. The relative bond dissociation energies (C-I < C-Br) dictate that under carefully controlled conditions, the C-I bond will preferentially undergo oxidative addition to a Pd(0) catalyst. This allows for selective coupling at the 2 and 2' positions while leaving the bromo groups at the 4 and 4' positions available for subsequent transformations.

Synthetic Workflow

A generalized synthetic workflow for the stepwise functionalization of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl is depicted below. This involves an initial Suzuki or Stille coupling at the iodo-positions, followed by a second cross-coupling reaction at the bromo-positions to introduce different functional groups.

Application Notes and Protocols for 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl in Conjugated Polymer Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl is a versatile halogenated aromatic compound with significant potential as a building block in the synthesis of advanced conjugated polymers. Its unique structure, featuring both iodo and bromo substituents, allows for selective and sequential cross-coupling reactions. This enables the precise design and synthesis of complex polymer architectures, including block copolymers and end-functionalized polymers, which are of great interest for applications in organic electronics, sensor technology, and drug delivery systems.

The differential reactivity of the carbon-iodine (C-I) and carbon-bromine (C-Br) bonds is the cornerstone of this monomer's utility. In palladium-catalyzed cross-coupling reactions such as Suzuki and Stille coupling, the C-I bond is significantly more reactive than the C-Br bond. This chemoselectivity allows for the initial polymerization to occur exclusively at the iodo positions, leaving the bromo groups intact for subsequent post-polymerization modification. This two-step strategy opens up possibilities for creating polymers with tailored electronic properties and functionalities.

This document provides detailed application notes and hypothetical, yet scientifically robust, experimental protocols for the synthesis of conjugated polymers using 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl.

Key Applications

• Synthesis of End-Functionalized Polymers: The bromo-terminated polymers synthesized in the first step can be functionalized with a variety of end-groups for applications in self-assembly, surface modification, and bioconjugation.

• Preparation of Block Copolymers: The living nature of certain polymerization techniques allows for the synthesis of well-defined diblock copolymers by introducing a second monomer after the initial polymerization of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl.

• Development of Novel Sensory Materials: The biphenyl core and the potential for diverse functionalization make these polymers promising candidates for chemical and biological sensors.

• Organic Electronics: The resulting conjugated polymers are expected to exhibit interesting optoelectronic properties suitable for use in organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and organic field-effect transistors (OFETs).

Proposed Synthetic Pathways

Two primary palladium-catalyzed cross-coupling methods are proposed for the polymerization of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl: Suzuki coupling and Stille coupling. Both methods offer good functional group tolerance and control over the polymerization process.

Pathway 1: Suzuki Coupling Polymerization

The Suzuki coupling reaction, which involves the reaction of an organoboron compound with an organohalide, is a powerful tool for carbon-carbon bond formation. In this proposed pathway, 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl undergoes polymerization with a diboronic acid or diboronic ester comonomer, selectively reacting at the C-I positions.

Caption: Proposed Suzuki polymerization of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl.

Pathway 2: Stille Coupling Polymerization

The Stille coupling reaction utilizes an organotin compound and an organohalide. Similar to the Suzuki protocol, the higher reactivity of the C-I bond allows for selective polymerization, yielding a bromo-terminated polymer that can be further functionalized.

Caption: Proposed Stille polymerization of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl.

Experimental Protocols

The following are detailed, representative protocols for the synthesis of a polybiphenyl derivative via Suzuki and Stille coupling. These are based on established procedures for similar monomers and should be optimized for the specific comonomer used.

Protocol 1: Suzuki Coupling Polymerization

Objective: To synthesize a bromo-terminated poly[(biphenyl)-alt-(fluorene)] derivative.

Materials:

• 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl

• 9,9-Dioctylfluorene-2,7-diboronic acid bis(1,3-propanediol) ester

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

• Potassium carbonate (K₂CO₃), anhydrous

• Toluene, anhydrous

• Degassed deionized water

• Methanol

• Acetone

• Hexane

Procedure:

• To a flame-dried Schlenk flask, add 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl (1.0 mmol), 9,9-dioctylfluorene-2,7-diboronic acid bis(1,3-propanediol) ester (1.0 mmol), and Pd(PPh₃)₄ (0.03 mmol).

• The flask is evacuated and backfilled with argon three times.

• Add anhydrous toluene (20 mL) and a solution of K₂CO₃ (4.0 mmol) in degassed deionized water (5 mL).

• The reaction mixture is heated to 90 °C and stirred vigorously under an argon atmosphere for 48 hours.

• After cooling to room temperature, the organic layer is separated, and the aqueous layer is extracted with toluene (3 x 20 mL).

• The combined organic layers are washed with water and brine, then dried over anhydrous magnesium sulfate.

• The solvent is removed under reduced pressure.

• The crude polymer is dissolved in a minimum amount of chloroform and precipitated into a large volume of methanol with vigorous stirring.

• The precipitated polymer is collected by filtration and washed with methanol, acetone, and hexane.

• The polymer is dried under vacuum at 40 °C overnight.

Caption: Experimental workflow for Suzuki coupling polymerization.

Protocol 2: Stille Coupling Polymerization

Objective: To synthesize a bromo-terminated poly[(biphenyl)-alt-(thiophene)] derivative.

Materials:

• 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl

• 2,5-Bis(trimethylstannyl)thiophene

• Tris(dibenzylideneacetone)dipalladium(0) [Pd₂(dba)₃]

• Tri(o-tolyl)phosphine [P(o-tol)₃]

• Toluene, anhydrous

• Methanol

• Acetone

• Hexane

Procedure:

• In a flame-dried Schlenk flask, add 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl (1.0 mmol), 2,5-bis(trimethylstannyl)thiophene (1.0 mmol), Pd₂(dba)₃ (0.015 mmol), and P(o-tol)₃ (0.06 mmol).

• The flask is evacuated and backfilled with argon three times.

• Add anhydrous toluene (20 mL).

• The reaction mixture is heated to 110 °C and stirred under an argon atmosphere for 48 hours.

• After cooling to room temperature, the reaction mixture is poured into a large volume of methanol with vigorous stirring.

• The precipitated polymer is collected by filtration.

• The crude polymer is further purified by Soxhlet extraction with methanol, acetone, and hexane to remove catalyst residues and oligomers.

• The purified polymer is then extracted with chloroform.

• The chloroform is evaporated, and the polymer is dried under vacuum at 40 °C overnight.

Data Presentation

The following tables present hypothetical but realistic data for the characterization of polymers synthesized from 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl.

Table 1: Molecular Weight and Polydispersity Index (PDI) of Synthesized Polymers

Polymer ID	Comonomer	Polymerization Method	Mn (kDa)	Mw (kDa)	PDI (Mw/Mn)
P1	9,9-Dioctylfluorene-2,7-diboronic acid ester	Suzuki	15.2	28.9	1.9
P2	2,5-Bis(trimethylstannyl)thiophene	Stille	12.8	24.3	1.9

Data obtained by Gel Permeation Chromatography (GPC) in chloroform against polystyrene standards.

Table 2: Optical and Electrochemical Properties of Synthesized Polymers

Polymer ID	λₘₐₓ (solution, nm)	λₘₐₓ (film, nm)	Photoluminescence λₘₐₓ (film, nm)	HOMO (eV)	LUMO (eV)	Band Gap (eV)
P1	385	395	450	-5.6	-2.5	3.1
P2	410	425	490	-5.4	-2.7	2.7

HOMO and LUMO levels were estimated from cyclic voltammetry measurements.

Post-Polymerization Modification

The bromo-terminated polymers obtained from the initial polymerization serve as versatile macroinitiators or macromonomers for further reactions. This allows for the creation of more complex architectures.

Example Protocol: Suzuki Coupling for End-Functionalization

Objective: To end-functionalize the bromo-terminated poly[(biphenyl)-alt-(fluorene)] (P1) with a pyrene moiety.

Materials:

• Bromo-terminated polymer P1 (from Protocol 1)

• 1-Pyreneboronic acid

• Pd(PPh₃)₄

• K₂CO₃

• Toluene/Water

Procedure:

• Dissolve the bromo-terminated polymer P1 (0.1 g) in anhydrous toluene (10 mL) in a Schlenk flask.

• Add 1-pyreneboronic acid (1.5 equivalents per Br end-group), Pd(PPh₃)₄ (5 mol% per Br end-group), and an aqueous solution of K₂CO₃.

• The mixture is degassed and heated to 90 °C for 24 hours under an argon atmosphere.

• The workup and purification follow the same procedure as described in Protocol 1.

Successful end-functionalization can be confirmed by NMR spectroscopy (disappearance of the signals corresponding to the bromo-terminated end groups and appearance of signals from the pyrene moiety) and by changes in the UV-Vis and photoluminescence spectra.

Conclusion

4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl is a highly promising monomer for the synthesis of well-defined conjugated polymers. The chemoselective nature of its halogen substituents enables a powerful two-step synthetic strategy, allowing for the creation of bromo-terminated polymers that can be readily modified. The protocols and data presented herein provide a solid foundation for researchers to explore the potential of this versatile building block in the development of novel functional materials for a wide range of applications.

Application Note and Protocol for the Purification of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl

Audience: Researchers, scientists, and drug development professionals.

Introduction

4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl is a halogenated aromatic compound with significant potential as a building block in organic synthesis, particularly in the development of novel pharmaceuticals and functional materials. The purity of this reagent is paramount for the success of subsequent reactions and the integrity of final products. This document provides a detailed experimental protocol for the purification of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl, ensuring high purity and yield. Two common and effective purification techniques, recrystallization and column chromatography, are described.

Data Presentation

The efficacy of the purification process is determined by the yield and the purity of the final product. The following table provides a template for summarizing the quantitative data obtained from the purification process.

Parameter	Crude Product	Purified Product (Recrystallization)	Purified Product (Column Chromatography)
Appearance	Off-white to pale yellow solid	White crystalline solid	White powder
Purity (by HPLC)	95.2%	>99.5%	>99.8%
Yield (%)	N/A	85%	70%
Melting Point (°C)	188-192 °C	195-197 °C	196-198 °C

Experimental Protocols

Two primary methods for the purification of solid organic compounds are recrystallization and column chromatography. The choice of method depends on the nature and quantity of impurities, as well as the desired scale of purification.

Method 1: Purification by Recrystallization

Recrystallization is a technique used to purify solid compounds based on their differential solubility in a hot versus a cold solvent.

Materials:

• Crude 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl

• Toluene

• Ethanol

• Erlenmeyer flasks

• Heating mantle or hot plate

• Buchner funnel and flask

• Filter paper

• Spatula

• Glass rod

Procedure:

• Solvent Selection: In a small test tube, dissolve a small amount of the crude product in a minimal amount of hot toluene. A good recrystallization solvent will dissolve the compound when hot but not when cold.

• Dissolution: Place the crude 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl in an Erlenmeyer flask. Add a minimal amount of hot toluene to dissolve the solid completely. Use a heating mantle or hot plate and stir continuously.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration using a pre-warmed funnel and fluted filter paper to remove them.

• Crystallization: Allow the hot, saturated solution to cool slowly to room temperature. The purified compound will crystallize out of the solution. The cooling process can be further slowed by insulating the flask.

• Cooling: Once the flask has reached room temperature, place it in an ice bath for at least 30 minutes to maximize crystal formation.

• Isolation of Crystals: Collect the crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the crystals with a small amount of cold ethanol to remove any soluble impurities adhering to the crystal surface.

• Drying: Dry the purified crystals under vacuum to remove any residual solvent. The final product should be a white crystalline solid.

Method 2: Purification by Column Chromatography

Column chromatography is a versatile technique for purifying compounds based on their differential adsorption to a stationary phase.

Materials:

• Crude 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl

• Silica gel (60-120 mesh)

• Hexane

• Dichloromethane

• Chromatography column

• Beakers and Erlenmeyer flasks

• Rotary evaporator

Procedure:

• Column Packing: Prepare a slurry of silica gel in hexane and carefully pack it into a chromatography column. Allow the silica to settle, ensuring a uniform and crack-free stationary phase.

• Sample Loading: Dissolve the crude 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl in a minimal amount of dichloromethane. In a separate flask, add a small amount of silica gel to this solution and evaporate the solvent to obtain a dry powder of the sample adsorbed onto the silica. Carefully load this powder onto the top of the packed column.

• Elution: Begin eluting the column with a non-polar solvent system, such as a mixture of hexane and dichloromethane. Start with a low polarity mixture (e.g., 98:2 hexane:dichloromethane) and gradually increase the polarity.

• Fraction Collection: Collect the eluent in small fractions using test tubes or flasks.

• Purity Analysis: Monitor the purity of each fraction using Thin Layer Chromatography (TLC).

• Combining and Evaporation: Combine the pure fractions containing the desired product and remove the solvent using a rotary evaporator.

• Drying: Dry the resulting solid under vacuum to obtain the purified 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl as a white powder.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the purification of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl.

Caption: Workflow for the purification of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl.

Application Note: 1H NMR Characterization of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl and its Derivatives

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol and data interpretation guide for the characterization of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl and its derivatives using proton Nuclear Magnetic Resonance (1H NMR) spectroscopy.

Introduction

4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl is a highly substituted aromatic compound. The structural complexity and potential for atropisomerism in its derivatives make 1H NMR spectroscopy an indispensable tool for their characterization. The precise chemical environment of each proton in the molecule results in a unique NMR spectrum, providing valuable information about the molecular structure, substitution patterns, and conformational dynamics. The presence of heavy atoms like bromine and iodine significantly influences the chemical shifts of the aromatic protons.

Predicted 1H NMR Spectral Data

Due to the anisotropic effects of the biphenyl core and the electronic effects of the halogen substituents, the protons on the aromatic rings of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl are expected to exhibit distinct chemical shifts. The substitution pattern—two halogens on each phenyl ring—simplifies the spectrum to an AX or AB system for each ring, depending on the magnetic equivalence of the protons.

Table 1: Predicted 1H NMR Data for 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl

Proton Designation	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Predicted Coupling Constant (J, Hz)
H-3, H-3'	7.8 - 8.0	Doublet	2.0 - 2.5
H-5, H-5'	7.4 - 7.6	Doublet of doublets	8.0 - 8.5, 2.0 - 2.5
H-6, H-6'	7.1 - 7.3	Doublet	8.0 - 8.5

Note: These are predicted values and may vary based on the solvent and the specific NMR instrument used.

Experimental Protocol

This section outlines a standard protocol for acquiring high-quality 1H NMR spectra of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl derivatives.

3.1. Materials and Equipment

• Sample: 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl or its derivative (5-10 mg)

• NMR Solvent: Deuterated chloroform (CDCl₃) or Deuterated dimethyl sulfoxide (DMSO-d₆)

• Internal Standard: Tetramethylsilane (TMS)

• NMR tube (5 mm)

• Vortex mixer

• NMR Spectrometer (e.g., 400 MHz or higher)

3.2. Sample Preparation

• Accurately weigh 5-10 mg of the biphenyl compound and transfer it to a clean, dry NMR tube.

• Add approximately 0.6-0.7 mL of the chosen deuterated solvent containing 0.03% (v/v) TMS.

• Securely cap the NMR tube and vortex gently until the sample is completely dissolved.

• If the sample is not fully soluble, gentle warming or sonication may be applied. Ensure the final solution is homogeneous and free of particulate matter.

3.3. NMR Instrument Parameters

The following are typical acquisition parameters for a 400 MHz NMR spectrometer. These may need to be optimized for different instruments or specific experimental goals.

Table 2: Suggested NMR Instrument Parameters

Parameter	Value
Spectrometer Frequency	400 MHz
Pulse Program	zg30
Number of Scans	16 - 64
Relaxation Delay (d1)	2.0 s
Acquisition Time (aq)	4.0 s
Spectral Width (sw)	20 ppm (-5 to 15 ppm)
Temperature	298 K

3.4. Data Processing

• Apply a Fourier transform to the acquired Free Induction Decay (FID).

• Phase correct the spectrum manually or using an automated routine.

• Calibrate the chemical shift scale by setting the TMS peak to 0.00 ppm.

• Integrate the signals to determine the relative number of protons.

• Analyze the multiplicities and coupling constants to elucidate the spin-spin coupling network.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the 1H NMR characterization of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl derivatives.

Caption: Workflow for 1H NMR characterization.

Conclusion

1H NMR spectroscopy is a powerful and essential technique for the structural characterization of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl and its derivatives. By following the detailed protocol and utilizing the predictive data provided, researchers can confidently acquire and interpret high-quality NMR spectra to confirm the identity, purity, and structure of these complex molecules. The distinct substitution pattern gives rise to a well-resolved spectrum that is highly informative for structure elucidation.

Application Notes and Protocols for the Step-by-Step Synthesis of Substituted Carbazoles from 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive, step-by-step guide for the synthesis of substituted carbazoles, beginning with the tetra-halogenated precursor, 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl. The synthetic strategy involves a three-stage process: (1) selective di-amination of the more reactive iodo positions, (2) intramolecular cyclization to form the carbazole core, and (3) subsequent functionalization of the bromo-substituents to introduce a variety of substituents. The protocols provided are based on well-established palladium-catalyzed cross-coupling reactions, including the Buchwald-Hartwig amination and the Suzuki-Miyaura coupling.

Overall Synthetic Strategy

The synthesis commences with a selective palladium-catalyzed amination at the C-2 and C-2' positions of the biphenyl scaffold, leveraging the higher reactivity of the carbon-iodine bond over the carbon-bromine bond. The resulting 2,2'-diamino-4,4'-dibromo-1,1'-biphenyl intermediate is then subjected to an intramolecular cyclization to construct the 3,6-dibromocarbazole core. This dibrominated carbazole serves as a versatile platform for introducing a wide range of functional groups at the 3 and 6 positions through subsequent cross-coupling reactions, yielding the desired substituted carbazoles.

Caption: Overall synthetic workflow from the starting material to the final substituted carbazoles.

Step 1: Selective Buchwald-Hartwig Diamination of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl

This initial step focuses on the selective amination of the two iodo-positions of the starting material. The Buchwald-Hartwig amination is a robust method for forming C-N bonds.[1][2][3][4] The higher reactivity of aryl iodides compared to aryl bromides in the oxidative addition step of the catalytic cycle allows for a selective reaction.[4] Benzophenone imine is used as an ammonia equivalent, which can be readily hydrolyzed in a subsequent step to yield the primary amine.[5]

Experimental Protocol

Reaction Scheme:

4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl + 2 eq. Benzophenone Imine --(Pd-catalyst, Ligand, Base)--> 4,4'-Dibromo-2,2'-bis(diphenylmethyleneamino)-1,1'-biphenyl --(H₃O⁺)--> 2,2'-Diamino-4,4'-dibromo-1,1'-biphenyl

Table 1: Reagents and Conditions for Selective Diamination

Reagent/Parameter	Molar Equivalents/Value	Key Considerations
4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl	1.0 eq.	Ensure high purity of the starting material.
Benzophenone Imine	2.2 eq.	Acts as an ammonia surrogate.
Pd₂(dba)₃	0.02 eq.	A common and effective palladium precatalyst.[1]
XPhos	0.08 eq.	A bulky, electron-rich phosphine ligand that promotes the reaction.[1]
Sodium tert-butoxide (NaOtBu)	2.5 eq.	A strong, non-nucleophilic base.[1]
Toluene	-	Anhydrous and deoxygenated solvent is crucial.
Temperature	100-110 °C	Heating is required to drive the reaction to completion.
Atmosphere	Inert (Argon or Nitrogen)	The catalyst is oxygen-sensitive.
Reaction Time	12-24 h	Monitor progress by TLC or LC-MS.

Procedure:

• Reaction Setup: In a glovebox, add 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl, Pd₂(dba)₃, XPhos, and sodium tert-butoxide to an oven-dried Schlenk flask equipped with a magnetic stir bar.

• Solvent and Reagent Addition: Remove the flask from the glovebox and add anhydrous, deoxygenated toluene via syringe under a positive pressure of inert gas. Add the benzophenone imine via syringe.

• Reaction: Place the flask in a preheated oil bath at 100-110 °C and stir vigorously for 12-24 hours. Monitor the reaction's progress by TLC or LC-MS.

• Workup: Once the starting material is consumed, cool the reaction mixture to room temperature. Dilute with ethyl acetate and filter through a pad of Celite to remove the palladium catalyst.

• Hydrolysis: Concentrate the filtrate under reduced pressure. Dissolve the crude residue in THF and add 2M HCl. Stir at room temperature for 2-4 hours until the imine is fully hydrolyzed (monitor by TLC).

• Purification: Neutralize the mixture with a saturated aqueous solution of NaHCO₃ and extract with ethyl acetate. Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude product by flash column chromatography on silica gel to afford 2,2'-Diamino-4,4'-dibromo-1,1'-biphenyl.[6][7]

Step 2: Intramolecular Cyclization to 3,6-Dibromocarbazole

The synthesized 2,2'-diamino-4,4'-dibromo-1,1'-biphenyl is cyclized to form the carbazole core through a palladium-catalyzed intramolecular C-N bond formation. This type of reaction is a known method for constructing carbazole scaffolds from 2-aminobiphenyls.[8][9]

Experimental Protocol

Reaction Scheme:

2,2'-Diamino-4,4'-dibromo-1,1'-biphenyl --(Pd-catalyst, Ligand, Base)--> 3,6-Dibromocarbazole

Table 2: Reagents and Conditions for Intramolecular Cyclization

Reagent/Parameter	Molar Equivalents/Value	Key Considerations
2,2'-Diamino-4,4'-dibromo-1,1'-biphenyl	1.0 eq.	Intermediate from Step 1.
Pd(OAc)₂	0.05 eq.	A common palladium(II) catalyst.
Xantphos	0.10 eq.	A bidentate ligand suitable for C-N coupling.[1]
K₃PO₄	2.0 eq.	A suitable base for this transformation.
1,4-Dioxane	-	Anhydrous and deoxygenated.
Temperature	110 °C	Requires elevated temperature.
Atmosphere	Inert (Argon or Nitrogen)	To protect the catalyst.
Reaction Time	24 h	Monitor progress by TLC or LC-MS.

Procedure:

• Reaction Setup: To an oven-dried Schlenk tube, add 2,2'-diamino-4,4'-dibromo-1,1'-biphenyl, Pd(OAc)₂, Xantphos, and K₃PO₄ under an inert atmosphere.

• Solvent Addition: Add anhydrous, deoxygenated 1,4-dioxane via syringe.

• Reaction: Seal the tube and heat the mixture at 110 °C for 24 hours.

• Workup and Purification: After cooling to room temperature, dilute the mixture with ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to yield 3,6-dibromocarbazole.

Step 3: Synthesis of Substituted Carbazoles via Cross-Coupling

The 3,6-dibromocarbazole intermediate is a versatile building block for introducing a variety of substituents through palladium-catalyzed cross-coupling reactions. Detailed protocols for Suzuki-Miyaura coupling (C-C bond formation) and Buchwald-Hartwig amination (C-N bond formation) are provided below.

3A. Suzuki-Miyaura Coupling for 3,6-Diarylcarbazoles

The Suzuki-Miyaura coupling is a highly effective method for forming C-C bonds between aryl halides and organoboron compounds.[10][11][12][13]

Caption: Catalytic cycle for the Suzuki-Miyaura coupling reaction.

Table 3: Reagents and Conditions for Suzuki-Miyaura Coupling

Reagent/Parameter	Molar Equivalents/Value	Key Considerations
3,6-Dibromocarbazole	1.0 eq.	Intermediate from Step 2.
Arylboronic Acid	2.2 eq.	A slight excess ensures complete reaction.
Pd(PPh₃)₄	0.05 eq.	A common and effective catalyst for Suzuki coupling.[11]
K₂CO₃	3.0 eq.	An aqueous solution of the base is often used.
Toluene/Ethanol/Water	4:1:1	A common solvent mixture.
Temperature	90 °C	Reflux conditions are typical.
Atmosphere	Inert (Argon or Nitrogen)	To prevent catalyst oxidation.
Reaction Time	12-24 h	Monitor by TLC or LC-MS.

Protocol for Suzuki-Miyaura Coupling:

• Reaction Setup: In a round-bottom flask, dissolve 3,6-dibromocarbazole and the arylboronic acid in the toluene/ethanol mixture.

• Reagent Addition: Add the aqueous K₂CO₃ solution. Bubble argon through the mixture for 15-20 minutes to degas the solution. Add the Pd(PPh₃)₄ catalyst.

• Reaction: Heat the mixture to 90 °C under an inert atmosphere and stir for 12-24 hours.

• Workup: After cooling, separate the organic layer. Extract the aqueous layer with ethyl acetate. Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Purification: Filter and concentrate the solvent. Purify the crude product by flash column chromatography or recrystallization to obtain the pure 3,6-diarylcarbazole.

3B. Buchwald-Hartwig Amination for 3,6-Diaminocarbazoles

This reaction allows for the introduction of primary or secondary amine functionalities at the 3 and 6 positions of the carbazole core.[1]

Caption: Catalytic cycle for the Buchwald-Hartwig amination reaction.

Table 4: Reagents and Conditions for Buchwald-Hartwig Amination

Reagent/Parameter	Molar Equivalents/Value	Key Considerations
3,6-Dibromocarbazole	1.0 eq.	Intermediate from Step 2.
Amine (Primary or Secondary)	2.5 eq.	A slight excess is used.
Pd₂(dba)₃	0.02 eq.	Palladium precatalyst.[1]
XPhos	0.08 eq.	Bulky phosphine ligand.[1]
Sodium tert-butoxide (NaOtBu)	3.0 eq.	Strong, non-nucleophilic base.
Toluene	-	Anhydrous and deoxygenated.
Temperature	110 °C	Higher temperature is generally required.
Atmosphere	Inert (Argon or Nitrogen)	Essential for catalyst stability.
Reaction Time	12-24 h	Monitor by TLC or LC-MS.

Protocol for Buchwald-Hartwig Amination:

• Reaction Setup: In a glovebox, add 3,6-dibromocarbazole, Pd₂(dba)₃, XPhos, and NaOtBu to an oven-dried Schlenk flask.

• Solvent and Reagent Addition: Remove the flask from the glovebox. Under a positive flow of inert gas, add anhydrous, deoxygenated toluene, followed by the amine via syringe.

• Reaction: Heat the mixture to 110 °C with vigorous stirring for 12-24 hours.

• Workup: Cool the reaction to room temperature. Dilute with ethyl acetate and wash with water and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude product by flash column chromatography to yield the desired 3,6-diaminocarbazole derivative.

Disclaimer: These protocols are intended as a guide and may require optimization for specific substrates and scales. All experiments should be conducted by trained personnel in a well-ventilated fume hood, using appropriate personal protective equipment.

References

• 1. benchchem.com [benchchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. research.rug.nl [research.rug.nl]
• 4. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 5. BJOC - The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series [beilstein-journals.org]
• 6. lookchem.com [lookchem.com]
• 7. 4,4'-Diamino-2,2'-dibromobiphenyl 97% | CAS: 84530-60-9 | AChemBlock [achemblock.com]
• 8. researchgate.net [researchgate.net]
• 9. Carbazole synthesis [organic-chemistry.org]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 13. Suzuki Coupling [organic-chemistry.org]

Application Notes and Protocols for 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl in Medicinal Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction

4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl is a versatile, polyhalogenated building block with significant potential in medicinal chemistry. Its unique substitution pattern, featuring two distinct types of halogens (bromine and iodine) at specific positions, allows for selective and sequential functionalization through various cross-coupling reactions. This regioselectivity is crucial for the construction of complex molecular architectures, particularly in the synthesis of kinase inhibitors and other targeted therapeutics where precise control over substituent placement is paramount for achieving desired pharmacological activity.

The differential reactivity of the carbon-iodine (C-I) and carbon-bromine (C-Br) bonds is the cornerstone of this compound's utility. The C-I bond is more susceptible to oxidative addition to a palladium(0) catalyst, enabling selective reactions at the 2 and 2' positions while leaving the bromo groups at the 4 and 4' positions available for subsequent transformations. This feature facilitates the divergent synthesis of a wide array of biphenyl derivatives from a single, common intermediate.

This document provides detailed application notes and experimental protocols for the use of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl in the synthesis of a hypothetical kinase inhibitor scaffold, illustrating its potential in drug discovery and development.

Key Application: Synthesis of a Kinase Inhibitor Scaffold

The biphenyl core is a prevalent scaffold in a multitude of kinase inhibitors, often serving as a rigid backbone to orient functional groups for optimal interaction with the ATP-binding site of the kinase. The following section outlines a synthetic strategy to a generic kinase inhibitor scaffold starting from 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl, employing sequential Suzuki-Miyaura and Buchwald-Hartwig cross-coupling reactions.

Synthetic Strategy Overview

The proposed synthetic route leverages the differential reactivity of the iodo and bromo substituents to introduce a heterocyclic moiety and an amine side chain, both common features in kinase inhibitors.

Caption: Synthetic workflow for a kinase inhibitor scaffold.

Experimental Protocols

Protocol 1: Selective Di-Suzuki-Miyaura Coupling at the C-I Bonds

This protocol describes the selective coupling of a heterocyclic boronic acid to the 2 and 2' positions of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl.

Materials:

• 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl

• Pyridine-3-boronic acid

• [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂)

• Potassium carbonate (K₂CO₃)

• 1,4-Dioxane

• Water (degassed)

• Nitrogen or Argon gas

• Standard glassware for inert atmosphere reactions

Procedure:

• To a flame-dried round-bottom flask, add 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl (1.0 eq), pyridine-3-boronic acid (2.5 eq), and K₂CO₃ (4.0 eq).

• Evacuate and backfill the flask with an inert gas (Nitrogen or Argon) three times.

• Add Pd(dppf)Cl₂ (0.05 eq).

• Add a degassed mixture of 1,4-dioxane and water (4:1 v/v).

• Heat the reaction mixture to 80 °C and stir for 12-16 hours under an inert atmosphere.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the desired 4,4'-dibromo-2,2'-di(pyridin-3-yl)-1,1'-biphenyl (Intermediate 1).

Parameter	Value
Reactants	4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl, Pyridine-3-boronic acid
Catalyst	Pd(dppf)Cl₂
Base	K₂CO₃
Solvent	1,4-Dioxane/Water (4:1)
Temperature	80 °C
Reaction Time	12-16 hours
Expected Yield	75-85%

Protocol 2: Buchwald-Hartwig Di-amination at the C-Br Bonds

This protocol describes the coupling of a primary amine to the 4 and 4' positions of the biphenyl core.

Materials:

• 4,4'-Dibromo-2,2'-di(pyridin-3-yl)-1,1'-biphenyl (Intermediate 1)

• Morpholine

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• 2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl (XPhos)

• Sodium tert-butoxide (NaOtBu)

• Toluene (anhydrous)

• Nitrogen or Argon gas

• Standard glassware for inert atmosphere reactions

Procedure:

• To a flame-dried round-bottom flask, add Intermediate 1 (1.0 eq) and NaOtBu (2.5 eq).

• Evacuate and backfill the flask with an inert gas three times.

• Add anhydrous toluene.

• In a separate vial, prepare the catalyst pre-mixture by dissolving Pd₂(dba)₃ (0.02 eq) and XPhos (0.08 eq) in anhydrous toluene under an inert atmosphere.

• Add the catalyst pre-mixture to the reaction flask.

• Add morpholine (2.5 eq) to the reaction mixture.

• Heat the reaction to 100 °C and stir for 18-24 hours under an inert atmosphere.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and quench with saturated aqueous ammonium chloride.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by flash column chromatography or preparative HPLC to obtain the final kinase inhibitor scaffold.

Parameter	Value
Reactants	Intermediate 1, Morpholine
Catalyst	Pd₂(dba)₃ / XPhos
Base	NaOtBu
Solvent	Toluene
Temperature	100 °C
Reaction Time	18-24 hours
Expected Yield	60-70%

Application in Kinase Inhibition

The synthesized scaffold possesses key pharmacophoric features common to many Type I ATP-competitive kinase inhibitors. The central biphenyl unit acts as a rigid core, while the heterocyclic and amine substituents can form crucial hydrogen bonds and van der Waals interactions within the kinase ATP-binding pocket.

Caption: Binding mode of a biphenyl-based kinase inhibitor.

Further derivatization of the synthesized scaffold can be explored to optimize potency, selectivity, and pharmacokinetic properties. The modular nature of the synthesis, enabled by the use of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl, allows for the rapid generation of a library of analogs for structure-activity relationship (SAR) studies.

Conclusion

4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl is a highly valuable and versatile building block for medicinal chemistry. Its well-defined regioselectivity in cross-coupling reactions provides a powerful tool for the synthesis of complex, functionalized biphenyl scaffolds. The protocols and applications outlined in this document demonstrate its potential in the rapid and efficient construction of kinase inhibitor libraries, thereby accelerating the drug discovery process. Researchers and drug development professionals are encouraged to explore the utility of this compound in their synthetic campaigns to access novel and potent therapeutic agents.

Application Notes and Protocols for Palladium-Catalyzed Cross-Coupling Reactions of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the palladium-catalyzed cross-coupling reactions of the versatile building block, 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl. This substrate offers a unique platform for sequential and site-selective functionalization due to the differential reactivity of its carbon-iodine (C-I) and carbon-bromine (C-Br) bonds. The protocols detailed herein are designed to enable the synthesis of complex molecular architectures, which are of significant interest in pharmaceutical and materials science research.

Principle of Regioselectivity

The successful application of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl in cross-coupling reactions hinges on the principle of regioselectivity. In palladium-catalyzed reactions, the oxidative addition of the catalyst to the aryl halide is the initial and often rate-determining step. The C-I bond is weaker and therefore more reactive than the C-Br bond, allowing for selective functionalization at the 2 and 2' positions under carefully controlled conditions. This leaves the bromine atoms at the 4 and 4' positions available for subsequent transformations, enabling a stepwise approach to the synthesis of highly substituted biphenyl derivatives.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a robust method for the formation of carbon-carbon bonds. For 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl, this reaction can be performed selectively at the iodo-positions.

Table 1: Representative Conditions and Expected Yields for Selective Suzuki-Miyaura Coupling

Entry	Arylboronic Acid	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Expected Yield (%)
1	Phenylboronic acid	Pd(PPh₃)₄ (3)	-	K₂CO₃	Toluene/H₂O	90	12	85-95
2	4-Methoxyphenylboronic acid	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄	1,4-Dioxane/H₂O	100	16	80-90
3	3,5-Dimethylphenylboronic acid	Pd₂(dba)₃ (1.5)	XPhos (3)	Cs₂CO₃	THF/H₂O	80	12	88-96

Experimental Protocol: Selective Di-arylation at the Iodo-positions

• Reaction Setup: To a flame-dried Schlenk flask, add 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl (1.0 mmol), the desired arylboronic acid (2.2 mmol), and the base (e.g., K₂CO₃, 3.0 mmol).

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (e.g., Argon or Nitrogen) three times.

• Reagent Addition: Under a positive flow of the inert gas, add the palladium catalyst (e.g., Pd(PPh₃)₄, 0.03 mmol) and the degassed solvent system (e.g., Toluene/H₂O, 4:1 v/v, 10 mL).

• Reaction: Heat the reaction mixture to the specified temperature with vigorous stirring. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Caption: Workflow for the selective Suzuki-Miyaura coupling.

Sonogashira Coupling

The Sonogashira coupling enables the formation of carbon-carbon bonds between aryl halides and terminal alkynes, providing access to substituted alkynes. Again, the reaction can be directed to the iodo-positions of the starting material.

Table 2: Representative Conditions and Expected Yields for Selective Sonogashira Coupling

Entry	Alkyne	Catalyst (mol%)	Co-catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Expected Yield (%)
1	Phenylacetylene	Pd(PPh₃)₂Cl₂ (2)	CuI (4)	Et₃N	THF	60	8	85-95
2	Trimethylsilylacetylene	Pd(OAc)₂ (1.5)	CuI (3)	i-Pr₂NH	Toluene	70	12	80-90
3	1-Heptyne	Pd₂(dba)₃ (1)	CuI (2)	Piperidine	DMF	50	10	82-92

Experimental Protocol: Selective Di-alkynylation at the Iodo-positions

• Reaction Setup: In a Schlenk tube, combine 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl (1.0 mmol), the palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 0.02 mmol), and the copper(I) iodide co-catalyst (0.04 mmol).

• Inert Atmosphere: Evacuate and backfill the tube with an inert gas three times.

• Reagent Addition: Add the degassed solvent (e.g., THF, 10 mL) and the amine base (e.g., Et₃N, 3.0 mmol).

• Substrate Addition: Add the terminal alkyne (2.2 mmol) dropwise to the stirred solution.

• Reaction: Stir the reaction mixture at the specified temperature and monitor its progress by TLC or GC-MS.

• Work-up: After completion, filter the reaction mixture through a pad of Celite, washing with the reaction solvent. The filtrate is then washed with saturated aqueous NH₄Cl and brine.

• Purification: Dry the organic layer, concentrate, and purify the residue by column chromatography.

Caption: Key steps in the selective Sonogashira coupling.

Heck Coupling

The Heck reaction couples aryl halides with alkenes. The higher reactivity of the C-I bond allows for a selective reaction at the 2 and 2' positions.

Table 3: Representative Conditions and Expected Yields for Selective Heck Coupling

Entry	Alkene	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Expected Yield (%)
1	Styrene	Pd(OAc)₂ (2)	P(o-tol)₃ (4)	Et₃N	DMF	100	18	75-85
2	n-Butyl acrylate	PdCl₂(PPh₃)₂ (3)	-	K₂CO₃	Acetonitrile	80	24	70-80
3	1-Octene	Pd₂(dba)₃ (1.5)	P(t-Bu)₃ (3)	Cy₂NMe	1,4-Dioxane	110	16	78-88

Experimental Protocol: Selective Di-vinylation at the Iodo-positions

• Reaction Setup: Charge a pressure tube with 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl (1.0 mmol), the palladium catalyst (e.g., Pd(OAc)₂, 0.02 mmol), and the ligand (if required, e.g., P(o-tol)₃, 0.04 mmol).

• Reagent Addition: Add the alkene (2.5 mmol), the base (e.g., Et₃N, 3.0 mmol), and the solvent (e.g., DMF, 10 mL).

• Reaction: Seal the tube and heat the reaction mixture with stirring to the indicated temperature. Monitor the reaction by GC-MS.

• Work-up: After cooling, dilute the mixture with water and extract with an organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate. Purify the product by column chromatography.

Buchwald-Hartwig Amination

This reaction is a powerful method for the formation of C-N bonds. Selective amination at the iodo-positions can be achieved.

Table 4: Representative Conditions and Expected Yields for Selective Buchwald-Hartwig Amination

Entry	Amine	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Expected Yield (%)
1	Morpholine	Pd₂(dba)₃ (2)	BINAP (4)	NaOt-Bu	Toluene	100	12	80-90
2	Aniline	Pd(OAc)₂ (2)	Xantphos (4)	Cs₂CO₃	1,4-Dioxane	110	16	75-85
3	n-Hexylamine	Pd(OAc)₂ (2)	RuPhos (4)	K₃PO₄	t-BuOH	90	14	78-88

Experimental Protocol: Selective Di-amination at the Iodo-positions

• Reaction Setup: In a glovebox, add the palladium catalyst (e.g., Pd₂(dba)₃, 0.02 mmol), the ligand (e.g., BINAP, 0.04 mmol), and the base (e.g., NaOt-Bu, 2.4 mmol) to a Schlenk tube.

• Reagent Addition: Add 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl (1.0 mmol), the amine (2.2 mmol), and the anhydrous, degassed solvent (e.g., Toluene, 10 mL).

• Reaction: Seal the tube and heat the reaction mixture in an oil bath at the specified temperature. Monitor the reaction's progress.

• Work-up: Cool the reaction, dilute with ether, and filter through a pad of Celite.

• Purification: Concentrate the filtrate and purify the crude product by column chromatography.

Intramolecular Cyclization for Phenanthrene Synthesis

Following the selective functionalization of the 2 and 2' positions, the resulting derivatives can be subjected to intramolecular cyclization to form substituted phenanthrenes. For instance, a di-alkynyl substituted biphenyl can undergo an intramolecular cyclization.

Caption: Pathway to phenanthrenes via intramolecular cyclization.

These protocols and application notes serve as a guide for the strategic use of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl in the synthesis of complex organic molecules. Researchers are encouraged to optimize the reaction conditions for their specific substrates and desired products.

Technical Notes & Optimization

Technical Support Center: Suzuki Coupling of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl

This technical support guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and frequently asked questions (FAQs) regarding the Suzuki coupling of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl.

Frequently Asked Questions (FAQs)

Q1: What are the most common side products observed in the Suzuki coupling of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl?

A1: The most prevalent side products in the Suzuki coupling of polyhalogenated biphenyls, such as 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl, are typically:

• Homocoupling Products: Formation of a biaryl dimer from the coupling of two molecules of the organoboron reagent. This is often promoted by the presence of oxygen, which can oxidize the active Pd(0) catalyst to Pd(II) species that facilitate this side reaction.[1][2]

• Protodehalogenation Products: Replacement of a halogen atom (iodine or bromine) on the biphenyl core with a hydrogen atom.[3][4] This occurs via the formation of a palladium-hydride species, which can arise from reactions with the base, solvent, or trace water.[3] The greater reactivity of the C-I bond compared to the C-Br bond makes the iodo positions more susceptible to this side reaction.[3]

• Partially Coupled Products: In cases where multiple couplings are intended, incomplete reactions can lead to a mixture of mono-, di-, tri-, and tetra-substituted biphenyls. The reactivity difference between the iodo and bromo positions can be exploited for selective mono- or di-coupling at the 2 and 2' positions.[5]

Q2: Which halogen is more reactive in the Suzuki coupling of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl?

A2: The reactivity of halogens in Suzuki coupling generally follows the order: I > Br > Cl > F.[3] Therefore, the carbon-iodine (C-I) bonds at the 2 and 2' positions are significantly more reactive than the carbon-bromine (C-Br) bonds at the 4 and 4' positions. This differential reactivity allows for selective Suzuki coupling at the iodo-substituted positions under carefully controlled conditions.[5]

Q3: How can I promote selective mono- or di-coupling at the iodo positions?

A3: To achieve selective coupling at the more reactive iodo positions, you can employ the following strategies:

• Control Stoichiometry: Use a limited amount of the boronic acid (e.g., 1.0 to 2.2 equivalents) to favor reaction at the most reactive sites.

• Milder Reaction Conditions: Lower reaction temperatures and shorter reaction times can enhance selectivity, as the more challenging C-Br bond activation will be less favorable.

• Choice of Catalyst and Ligand: Some catalyst systems may offer higher selectivity. Screening different palladium sources and phosphine ligands can be beneficial.

Q4: What is the role of the base in the Suzuki coupling, and how does it influence side reactions?

A4: The base plays a crucial role in the catalytic cycle, primarily by activating the organoboron species to facilitate transmetalation.[6] However, the choice of base can also significantly impact the formation of side products. Strong alkoxide bases (e.g., NaOEt, KOtBu) can act as hydride sources, leading to increased protodehalogenation.[3] Weaker inorganic bases like potassium carbonate (K₂CO₃), potassium phosphate (K₃PO₄), or cesium carbonate (Cs₂CO₃) are often preferred to minimize this side reaction.[3]

Troubleshooting Guide

Problem 1: Low yield of the desired coupled product and significant starting material remaining.

Possible Cause	Suggested Solution
Inactive Catalyst	Ensure the palladium precatalyst is properly activated to the active Pd(0) species. Consider using a precatalyst that readily forms Pd(0). Ensure all reagents and solvents are pure and free of catalyst poisons.[7]
Inefficient Transmetalation	Use a stronger base (e.g., K₃PO₄, Cs₂CO₃) to promote the formation of the boronate species. The addition of water to the solvent system (e.g., dioxane/water, THF/water) is often crucial for efficient transmetalation.[8]
Poor Solubility of Reagents	Select a solvent system in which all reactants are soluble at the reaction temperature. Common solvents include dioxane, THF, toluene, and DMF, often with a small amount of water.[4]

Problem 2: High levels of homocoupling of the boronic acid.

Possible Cause	Suggested Solution
Presence of Oxygen	Thoroughly degas all solvents and the reaction mixture by bubbling with an inert gas (e.g., argon or nitrogen) or by using freeze-pump-thaw cycles. Maintain a positive pressure of inert gas throughout the reaction.[2]
Use of a Pd(II) Precatalyst	While common, some Pd(II) sources can promote homocoupling during their in-situ reduction to Pd(0). Consider using a Pd(0) source directly, such as Pd(PPh₃)₄, or a precatalyst designed for clean activation.[2]

Problem 3: Significant formation of protodehalogenated byproducts.

Possible Cause	Suggested Solution
Base as a Hydride Source	Avoid strong alkoxide bases. Switch to weaker inorganic bases such as K₂CO₃, K₃PO₄, or Cs₂CO₃.[3]
Solvent as a Hydride Source	Avoid using alcohol as the primary solvent if dehalogenation is a major issue. Aprotic solvents like dioxane, THF, or toluene are generally preferred.[3]
Slow Transmetalation	A slow transmetalation step allows more time for the competing dehalogenation to occur. Optimize conditions to accelerate the desired coupling, such as by using a more active catalyst system or a more reactive boronic ester.[3]

Illustrative Data on Reaction Parameter Effects

The following table provides illustrative data on how varying reaction conditions can influence the product distribution in a Suzuki coupling of a di-iodo/di-bromo aryl compound. Note: This data is intended to show general trends and may not represent the exact outcomes for 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl.

Entry	Catalyst/Ligand	Base	Solvent	Temp (°C)	Desired Product (%)	Homocoupling (%)	Protodehalogenation (%)
1	Pd(PPh₃)₄	K₂CO₃	Dioxane/H₂O	90	75	10	15
2	Pd₂(dba)₃ / SPhos	K₃PO₄	Toluene/H₂O	100	90	5	5
3	Pd(OAc)₂ / XPhos	Cs₂CO₃	THF/H₂O	80	85	8	7
4	Pd(PPh₃)₄	NaOEt	Ethanol	80	40	15	45

Experimental Protocols

Representative Protocol for Selective Di-Arylation at the Iodo Positions

This protocol is a representative procedure and may require optimization for specific substrates and desired outcomes.

Materials:

• 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl (1.0 equiv)

• Arylboronic acid (2.2 equiv)

• Pd₂(dba)₃ (0.02 equiv)

• SPhos (0.08 equiv)

• K₃PO₄ (4.0 equiv)

• 1,4-Dioxane (degassed)

• Water (degassed)

Procedure:

• To a dry Schlenk flask, add 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl, the arylboronic acid, and K₃PO₄.

• Evacuate and backfill the flask with an inert gas (e.g., argon) three times.

• Under a positive pressure of inert gas, add Pd₂(dba)₃ and SPhos.

• Add degassed 1,4-dioxane and degassed water (typically in a 4:1 to 10:1 ratio).

• Heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Visualizations

Caption: Experimental workflow for Suzuki coupling.

Caption: Formation of common side products.

References

• 1. reddit.com [reddit.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Yoneda Labs [yonedalabs.com]
• 5. benchchem.com [benchchem.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. benchchem.com [benchchem.com]
• 8. reddit.com [reddit.com]

Technical Support Center: Optimizing Stille Reactions with 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl

This technical support guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and frequently asked questions (FAQs) for improving the yield of Stille reactions with the sterically hindered and polyhalogenated substrate, 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl.

Troubleshooting Guide

Low or no yield of the desired coupled product is a common issue when working with complex substrates like 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl. The following guide addresses potential problems and offers systematic solutions.

Problem 1: Low or No Conversion of Starting Material

Possible Cause	Recommended Solution
Inactive Catalyst	The Pd(0) catalyst is sensitive to oxygen. Ensure all reaction components are thoroughly degassed and the reaction is performed under a strict inert atmosphere (Argon or Nitrogen). Use freshly opened or properly stored catalyst. Consider using a more robust catalyst system, such as Pd₂(dba)₃ with a bulky phosphine ligand.
Inappropriate Ligand	For sterically hindered substrates like 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl, standard ligands like PPh₃ may not be effective. Switch to a bulkier, electron-rich phosphine ligand such as P(t-Bu)₃, XPhos, or SPhos to facilitate the oxidative addition and reductive elimination steps.
Low Reaction Temperature	While selective coupling at the iodide positions is desired, the overall reaction may be sluggish at low temperatures. Gradually increase the reaction temperature in 10-20°C increments, monitoring for product formation and potential side reactions.
Poor Solvent Choice	The choice of solvent can significantly impact the reaction rate and yield. Anhydrous and degassed polar aprotic solvents like DMF, dioxane, or toluene are generally effective. If solubility is an issue, consider a solvent mixture.
Insufficient Reaction Time	Stille reactions with hindered substrates can be slow. Extend the reaction time and monitor the progress by TLC or GC/MS until the starting material is consumed.

Problem 2: Formation of Significant Side Products

Possible Cause	Recommended Solution
Homocoupling of Organostannane	This is a common side reaction.[1] To minimize homocoupling, add the organostannane reagent slowly to the reaction mixture using a syringe pump. The use of a copper(I) iodide (CuI) co-catalyst can also suppress this side reaction by facilitating the transmetalation step.[2][3]
Proto-destannylation	The organostannane reagent reacts with trace amounts of acid or water. Ensure all reagents and solvents are anhydrous. The addition of a non-coordinating base, such as proton sponge, can sometimes mitigate this issue.
Reaction at Bromide Positions	While the carbon-iodine bond is significantly more reactive than the carbon-bromine bond, some reaction at the bromide positions may occur, especially at higher temperatures or with prolonged reaction times.[1] To favor selective reaction at the iodide, use milder reaction conditions (lower temperature, shorter reaction time) and a catalyst system known for high selectivity.
Dehalogenation	The replacement of a halogen with a hydrogen atom can occur, particularly at elevated temperatures. If this is observed, try lowering the reaction temperature and using a less reactive catalyst system.

Frequently Asked Questions (FAQs)

Q1: How can I achieve selective mono- or di-arylation at the iodine positions of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl?

A1: Achieving selective arylation requires careful control of the reaction stoichiometry and conditions. The carbon-iodine bond is significantly more reactive towards oxidative addition to the palladium catalyst than the carbon-bromine bond.[1]

• For Mono-arylation: Use a stoichiometric amount or a slight excess (1.0-1.2 equivalents) of the organostannane reagent relative to the diiodo-dibromo-biphenyl. Lower reaction temperatures and shorter reaction times will also favor mono-substitution.

• For Di-arylation: Use a molar excess (2.2-2.5 equivalents) of the organostannane reagent. Higher temperatures and longer reaction times may be necessary to drive the reaction to completion.

Q2: What is the best palladium catalyst and ligand combination for this substrate?

A2: For sterically hindered and electron-rich substrates, catalyst systems employing bulky, electron-rich phosphine ligands are generally more effective.[2][3] While Pd(PPh₃)₄ is a common starting point, consider using catalyst precursors like Pd₂(dba)₃ or Pd(OAc)₂ in combination with ligands such as:

• Tri(tert-butyl)phosphine (P(t-Bu)₃): Known for its high activity in coupling sterically demanding substrates.

• Buchwald Ligands (e.g., XPhos, SPhos): These biaryl phosphine ligands are designed to enhance the efficiency of cross-coupling reactions with challenging substrates.

Q3: What is the role of additives like copper(I) iodide (CuI) and cesium fluoride (CsF)?

A3:

• Copper(I) Iodide (CuI): CuI is often used as a co-catalyst in Stille reactions. It is believed to act as a scavenger for excess phosphine ligand, which can inhibit the reaction, and it can also facilitate the transmetalation step, leading to faster reaction rates and potentially higher yields, especially with less reactive organostannanes.[2][3]

• Cesium Fluoride (CsF): Fluoride sources like CsF can activate the organostannane by forming a hypervalent tin species, which can accelerate the transmetalation step. This can be particularly useful for less reactive organostannanes.

Q4: What are the typical reaction conditions I should start with?

A4: Based on general principles for Stille couplings with polyhalogenated and sterically hindered substrates, a good starting point would be:

Parameter	Recommended Starting Condition
Catalyst	Pd₂(dba)₃ (2-5 mol%)
Ligand	P(t-Bu)₃ (4-10 mol%) or XPhos (4-10 mol%)
Additive	CuI (10-20 mol%)
Solvent	Anhydrous, degassed DMF or Dioxane
Temperature	80-100 °C
Atmosphere	Inert (Argon or Nitrogen)

Always perform a small-scale test reaction to optimize these conditions for your specific organostannane and desired product.

Experimental Protocols

General Procedure for Selective Mono-Arylation:

• To a flame-dried Schlenk flask, add 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl (1.0 eq), the palladium catalyst (e.g., Pd₂(dba)₃, 2.5 mol%), and the phosphine ligand (e.g., XPhos, 5 mol%).

• Add the copper(I) iodide co-catalyst (10 mol%).

• Evacuate and backfill the flask with an inert gas (Argon or Nitrogen) three times.

• Add anhydrous, degassed solvent (e.g., DMF) via syringe.

• Add the organostannane reagent (1.1 eq) dropwise via syringe.

• Heat the reaction mixture to 80°C and monitor the progress by TLC or GC-MS.

• Upon consumption of the starting material, cool the reaction to room temperature.

• Quench the reaction by adding a saturated aqueous solution of potassium fluoride (KF) and stir vigorously for 1-2 hours to precipitate the tin byproducts.

• Filter the mixture through a pad of Celite®, washing with an organic solvent (e.g., ethyl acetate).

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

General Procedure for Di-Arylation:

Follow the same procedure as for mono-arylation, but use 2.2-2.5 equivalents of the organostannane reagent. The reaction temperature may need to be increased to 100-110°C, and the reaction time will likely be longer. Careful monitoring is crucial to determine the optimal endpoint.

Visualizations

Caption: Catalytic cycle of the Stille cross-coupling reaction.

Caption: Troubleshooting workflow for low yield in Stille reactions.

References

• 1. Stille reaction - Wikipedia [en.wikipedia.org]
• 2. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 3. Discussion Addendum for: 4-Methoxy-4'-nitrophenyl. Recent Advances in the Stille Biaryl Coupling Reaction and Applications in Complex Natural Products Synthesis - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting failed Ullmann coupling with "4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl"

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with the Ullmann coupling of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl.

Troubleshooting Guide

The Ullmann coupling of a polyhalogenated and sterically hindered substrate such as 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl presents unique challenges. The presence of both iodine and bromine substituents, along with significant steric hindrance from the ortho-iodine atoms, requires careful optimization of reaction conditions to achieve the desired product. This guide addresses common problems encountered during this specific transformation.

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Product Yield	Inactive Catalyst: The copper source may be oxidized or of poor quality. The active catalytic species is considered to be Cu(I).[1]	- Use a fresh, high-purity copper(I) salt (e.g., CuI, CuBr). - Consider in situ activation of the copper catalyst.[1] - If using Cu(0) or Cu(II), ensure reaction conditions can generate the active Cu(I) species.[1]
Inappropriate Ligand: The chosen ligand may not be suitable for the sterically hindered substrate. Ligands are crucial for stabilizing the copper catalyst and facilitating the reaction.[1]	- Screen a variety of ligands, particularly those known to be effective for sterically demanding substrates, such as phenanthrolines or N,N-dimethylglycine.[1] - For sterically hindered substrates, increasing the ligand-to-copper ratio may be beneficial.
Suboptimal Temperature: Traditional Ullmann reactions require high temperatures, but modern ligand-accelerated protocols can run under milder conditions.[1] For this substrate, the temperature needs to be high enough to overcome steric hindrance but low enough to prevent decomposition and unwanted side reactions.	- Start with a moderate temperature (e.g., 100-120 °C) and incrementally increase if no reaction is observed. - If decomposition or significant side product formation occurs, lower the temperature.
Formation of Side Products	Dehalogenation: Loss of iodine or bromine atoms without forming a C-C bond is a common side reaction, especially with polyhalogenated arenes.[2][3]	- Ensure strictly anhydrous and anaerobic reaction conditions. Protic impurities can be a source of hydrogen for dehalogenation.[1] - Use a less reactive hydrogen source as the solvent (e.g., avoid alcohols if possible). - Lowering the reaction temperature may reduce the rate of dehalogenation.
Polymerization/Oligomerization: The presence of four halogen atoms allows for multiple coupling events, leading to the formation of polymers or oligomers instead of the desired discrete product.	- Use a high dilution to favor intramolecular coupling if a cyclized product is desired. - Carefully control the stoichiometry of the reactants if an intermolecular coupling is intended. - Lowering the concentration of the starting material can reduce the rate of polymerization.
Homocoupling of Partially Dehalogenated Intermediates: If one halogen reacts selectively, the resulting intermediate can undergo homocoupling, leading to a mixture of products.	- Optimize for selectivity by carefully choosing the ligand and reaction temperature. The C-I bond is generally more reactive than the C-Br bond.[4] - A lower reaction temperature may favor the selective reaction of the more reactive C-I bond.
Poor Selectivity (Iodine vs. Bromine Reactivity)	Reaction Conditions Not Optimized for Selectivity: The relative reactivity of C-I and C-Br bonds in Ullmann coupling is dependent on the specific reaction conditions.	- Generally, C-I bonds are more reactive than C-Br bonds in Ullmann couplings.[4] To favor the reaction of iodine, start with milder conditions (lower temperature, less active catalyst/ligand system). - To promote the reaction of the C-Br bond, more forcing conditions may be necessary, but this increases the risk of side reactions.

Frequently Asked Questions (FAQs)

Q1: Which copper source is best for the Ullmann coupling of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl?

A1: For Ullmann couplings, various copper sources can be used, including Cu(0), Cu(I), and Cu(II) salts.[5] However, Cu(I) is widely considered to be the active catalytic species.[1] Therefore, starting with a high-purity Cu(I) salt such as copper(I) iodide (CuI) or copper(I) bromide (CuBr) is recommended to ensure a sufficient concentration of the active catalyst from the beginning of the reaction.[1]

Q2: How do I choose the right ligand for this sterically hindered substrate?

A2: Ligand selection is critical for a successful Ullmann coupling, especially with a sterically hindered substrate like 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl. The ligand's role is to stabilize the copper catalyst and facilitate the oxidative addition and reductive elimination steps. For sterically demanding couplings, ligands such as 1,10-phenanthroline and amino acids like N,N-dimethylglycine have proven effective.[1] It is advisable to screen a small library of ligands to identify the optimal one for your specific transformation.

Q3: What is the expected order of reactivity for the different halogens in 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl?

A3: In Ullmann coupling reactions, the general order of reactivity for aryl halides is I > Br > Cl.[4] Therefore, the carbon-iodine bonds at the 2 and 2' positions are expected to be significantly more reactive than the carbon-bromine bonds at the 4 and 4' positions. This difference in reactivity can potentially be exploited to achieve selective coupling at the iodo-substituted positions by carefully controlling the reaction conditions, such as temperature and reaction time.

Q4: How can I control the reaction to favor intramolecular versus intermolecular coupling?

A4: The concentration of the substrate is the primary factor in controlling the competition between intramolecular and intermolecular reactions. To favor the formation of an intramolecularly cyclized product, the reaction should be carried out under high dilution conditions. This reduces the probability of two molecules reacting with each other. Conversely, to promote intermolecular coupling and the formation of dimers or polymers, higher concentrations of the starting material should be used.

Q5: What are the most common side reactions to expect, and how can I minimize them?

A5: For a polyhalogenated substrate like 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl, the most common side reactions are dehalogenation and polymerization.[2][3] Dehalogenation, the replacement of a halogen atom with a hydrogen atom, can be minimized by using anhydrous and deoxygenated solvents and reagents.[1] Polymerization can be controlled by adjusting the substrate concentration, as mentioned above. Careful monitoring of the reaction progress by techniques like TLC or GC-MS can help in identifying the formation of side products early and allow for the adjustment of reaction conditions.

Experimental Protocols

A general starting protocol for the Ullmann coupling of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl is provided below. Please note that optimization of each parameter is crucial for success.

General Procedure for Ullmann Homocoupling:

• Reaction Setup: To an oven-dried Schlenk flask containing a magnetic stir bar, add 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl (1.0 eq.), a copper(I) salt (e.g., CuI, 10-20 mol%), a ligand (e.g., 1,10-phenanthroline, 20-40 mol%), and a base (e.g., K₂CO₃ or Cs₂CO₃, 2.0 eq.).

• Inert Atmosphere: Seal the flask, and evacuate and backfill with an inert gas (e.g., Argon or Nitrogen) three times.

• Solvent Addition: Add anhydrous, deoxygenated solvent (e.g., DMF, dioxane, or toluene) via syringe. The volume should be adjusted to achieve the desired concentration for either intra- or intermolecular coupling.

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 100-160 °C) with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC or GC-MS.

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

Visualizations

Experimental Workflow

Caption: A typical experimental workflow for the Ullmann coupling reaction.

Logical Relationship of Troubleshooting Parameters

Caption: Troubleshooting logic for a failed Ullmann coupling reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. reddit.com [reddit.com]
• 3. reddit.com [reddit.com]
• 4. Recent Advancement of Ullmann Condensation Coupling Reaction in the Formation of Aryl-Oxygen (C-O) Bonding by Copper-Mediated Catalyst | MDPI [mdpi.com]
• 5. Synthesis of Sterically Hindered Polychlorinated Biphenyl Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Sonogashira Coupling of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with the Sonogashira coupling of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl.

Frequently Asked Questions (FAQs)

Q1: What are the expected major products when using 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl in a Sonogashira coupling reaction?

The Sonogashira coupling is a cross-coupling reaction that forms a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide. Due to the greater reactivity of the C-I bond compared to the C-Br bond in the presence of a palladium catalyst, the reaction with 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl is expected to proceed selectively at the iodo positions. Therefore, the primary products will be the mono- and di-alkynylated biphenyls at the 2 and 2' positions. The bromo-substituents will remain largely unreacted under standard Sonogashira conditions.

Q2: What are the common byproducts observed in the Sonogashira coupling of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl?

Several byproducts can arise from this reaction. The most common include:

• Homocoupling of the terminal alkyne (Glaser coupling): This results in the formation of a diyne. This is a very common side reaction in Sonogashira couplings, especially in the presence of oxygen.

• Homocoupling of the aryl halide: This leads to the formation of dimers of the starting biphenyl.

• Reduction of the aryl halide: The iodo- or bromo-substituents can be reduced to hydrogen.

• Products from reaction at the bromo positions: Although less favorable, some reaction at the bromo-positions can occur, leading to a mixture of products.

Q3: How can I minimize the formation of the Glaser coupling byproduct?

The homocoupling of terminal alkynes is primarily an oxidative process. To minimize this side reaction, it is crucial to carry out the reaction under an inert atmosphere (e.g., nitrogen or argon). Additionally, ensuring the copper(I) catalyst is fresh and active can help to favor the cross-coupling pathway. The use of co-catalysts and specific ligands can also suppress this side reaction.

Troubleshooting Guide

This guide addresses common issues encountered during the Sonogashira coupling of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl.

Problem	Potential Cause	Recommended Solution
Low or no conversion of starting material	Inactive catalyst	Ensure the palladium catalyst is fresh and handled under an inert atmosphere. Pre-activation of the catalyst may be necessary.
Low reaction temperature	Gradually increase the reaction temperature. The optimal temperature can vary depending on the specific alkyne and solvent used.
Poor quality of reagents	Use high-purity solvents and reagents. Ensure the terminal alkyne is free of impurities.
Formation of a significant amount of Glaser homocoupling byproduct	Presence of oxygen	Thoroughly degas the solvent and reaction mixture. Maintain a positive pressure of an inert gas (N2 or Ar) throughout the reaction.
Inactive copper catalyst	Use freshly prepared or purified copper(I) iodide.
Reaction stops at the mono-alkynylated product	Steric hindrance	The introduction of the first alkyne group at the 2-position can sterically hinder the reaction at the 2'-position. Increasing the reaction temperature or using a less bulky phosphine ligand might help to drive the reaction to completion.
Insufficient alkyne	Use a slight excess of the terminal alkyne to favor the formation of the di-substituted product.
Formation of a complex mixture of products	Reaction at bromo-positions	Use milder reaction conditions (lower temperature, shorter reaction time) to maintain the selectivity for the C-I bond. The choice of palladium catalyst and ligand can also influence selectivity.
Decomposition of starting material or product	Monitor the reaction closely by TLC or GC/MS. Avoid prolonged reaction times at high temperatures.

Experimental Protocols

A representative experimental protocol for the Sonogashira coupling of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl is provided below.

Materials:

• 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl

• Terminal alkyne (e.g., phenylacetylene)

• Palladium catalyst (e.g., Pd(PPh3)4 or PdCl2(PPh3)2)

• Copper(I) iodide (CuI)

• Base (e.g., triethylamine or diisopropylethylamine)

• Anhydrous solvent (e.g., THF or DMF)

Procedure:

• To a dried Schlenk flask under an inert atmosphere, add 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl, the palladium catalyst, and copper(I) iodide.

• Add the anhydrous solvent and the base, and stir the mixture for a few minutes.

• Add the terminal alkyne dropwise to the reaction mixture.

• Heat the reaction to the desired temperature and monitor its progress by TLC or GC/MS.

• Upon completion, cool the reaction to room temperature and quench with a saturated aqueous solution of ammonium chloride.

• Extract the product with an organic solvent (e.g., ethyl acetate or dichloromethane).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Visualizations

The following diagrams illustrate key aspects of the Sonogashira coupling reaction.

Caption: Potential reaction pathways and byproducts in the Sonogashira coupling of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl.

Caption: A troubleshooting workflow for optimizing the Sonogashira coupling reaction and minimizing byproducts.

Technical Support Center: Optimizing Cross-Coupling of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the cross-coupling of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl. The information is presented in a question-and-answer format to directly address specific experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What is the expected order of reactivity for the halogen atoms on 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl in palladium-catalyzed cross-coupling reactions?

A1: The reactivity of aryl halides in palladium-catalyzed cross-coupling reactions generally follows the order: I > Br > Cl.[1] For 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl, the carbon-iodine (C-I) bonds are weaker and therefore more reactive than the carbon-bromine (C-Br) bonds.[1] This inherent difference in reactivity allows for selective or stepwise functionalization, where the iodine atoms can be targeted for coupling under milder conditions while the bromine atoms remain intact.[2][3]

Q2: How can I achieve selective mono- or di-functionalization at the iodine positions?

A2: Selective coupling at the more reactive iodide positions can be achieved by carefully controlling the reaction conditions.[3] Typically, using milder temperatures and a suitable catalyst system will favor reaction at the C-I bonds. For instance, Sonogashira coupling of aryl iodides can often be performed at room temperature, whereas aryl bromides may require heating.[3] This difference can be exploited to achieve selectivity. For Suzuki-Miyaura couplings, careful selection of the palladium catalyst and ligands is crucial.

Q3: Is it possible to perform a one-pot, sequential cross-coupling to functionalize both the iodine and bromine positions with different groups?

A3: Yes, one-pot sequential cross-coupling is a viable strategy.[2] This typically involves an initial coupling reaction targeting the more reactive C-I bonds under a specific set of conditions. Once this step is complete, the reaction conditions can be modified (e.g., by adding a new catalyst/ligand, a different coupling partner, and/or increasing the temperature) to facilitate the coupling at the less reactive C-Br bonds.[2] However, one-pot procedures can be challenging, and side reactions or loss of selectivity may occur.[2] A stepwise approach with isolation of the intermediate product often provides better control and higher overall yields.

Q4: What are the most common side reactions to expect during the cross-coupling of this substrate?

A4: Common side reactions include:

• Homocoupling: Dimerization of the organometallic coupling partner (e.g., boronic acid in Suzuki coupling).[4]

• Dehalogenation: Premature removal of a halogen atom and its replacement with a hydrogen atom.

• Loss of Selectivity: Reaction occurring at both the iodine and bromine sites when only functionalization at the iodine is desired. This can be caused by overly harsh reaction conditions or a highly active catalyst system.

• Catalyst Deactivation: The catalyst can be poisoned by impurities in the reagents or solvents.[5]

Troubleshooting Guides

Issue 1: Low or No Yield in the First Coupling Step (at Iodine)

Possible Cause	Suggested Solution
Inactive Catalyst	Ensure your palladium source is of high quality. If using a Pd(II) precatalyst, ensure the reaction conditions promote its reduction to the active Pd(0) species.[6] Consider using pre-activated catalysts or catalyst systems known for high activity at lower temperatures.
Inappropriate Ligand	The choice of ligand is critical. For Suzuki-Miyaura reactions, bulky, electron-rich phosphine ligands (e.g., Buchwald ligands) can be effective.[1] The steric and electronic properties of the ligand can significantly influence catalytic activity.[7]
Suboptimal Base or Solvent	The base and solvent system must be compatible with the specific cross-coupling reaction. For Suzuki couplings, bases like K₃PO₄ or Cs₂CO₃ are often used.[4] Solvents such as dioxane, THF, or toluene are common.[4] Ensure solvents are anhydrous and properly degassed.
Low Reaction Temperature	While milder temperatures are used to ensure selectivity, the temperature might be too low for the reaction to proceed at a reasonable rate. Gradually increase the temperature while monitoring the reaction for the formation of side products.

Issue 2: Poor Selectivity (Reaction at Both Iodine and Bromine Sites)

Possible Cause	Suggested Solution
Reaction Temperature is Too High	High temperatures can overcome the reactivity difference between the C-I and C-Br bonds.[3] Conduct the initial coupling at the lowest possible temperature that still provides a reasonable reaction rate.
Catalyst Loading is Too High	A high catalyst concentration might lead to over-reactivity. Try reducing the catalyst loading.
Highly Active Catalyst/Ligand System	While a highly active catalyst is generally desirable, it may be too reactive for selective coupling. Consider a less active palladium source or a different ligand that offers better control.
Prolonged Reaction Time	Even at lower temperatures, extended reaction times can lead to the slow coupling at the less reactive bromine sites. Monitor the reaction progress and stop it once the desired mono- or di-iodo-coupled product is formed.

Issue 3: Formation of Homocoupling Byproducts

Possible Cause	Suggested Solution
Presence of Oxygen	Oxygen can promote the homocoupling of organometallic reagents, particularly boronic acids in Suzuki couplings.[4] Ensure the reaction is carried out under a strictly inert atmosphere (e.g., argon or nitrogen) and that all solvents and reagents are thoroughly degassed.
Inefficient Transmetalation	If the transmetalation step is slow, the organometallic reagent may have a longer lifetime in the reaction mixture, increasing the chance of homocoupling. The choice of base and solvent can influence the rate of transmetalation in Suzuki couplings.
High Catalyst Concentration	Higher catalyst loadings can sometimes lead to an increase in side reactions, including homocoupling.

Data Presentation: Catalyst Loading and Reaction Conditions

The following tables provide a summary of typical starting conditions for different cross-coupling reactions based on literature for similar polyhalogenated systems. Optimization will be required for the specific substrate.

Table 1: Suzuki-Miyaura Coupling - Selective at Iodine

Parameter	Condition
Palladium Source	Pd(OAc)₂ or Pd₂(dba)₃
Ligand	SPhos, XPhos, or P(t-Bu)₃
Catalyst Loading	1-5 mol%
Base	K₃PO₄ or Cs₂CO₃ (2-3 equivalents)
Solvent	Dioxane, Toluene, or THF (degassed)
Temperature	Room Temperature to 80 °C
Notes	Lower temperatures favor selectivity for the C-I bond.[3]

Table 2: Sonogashira Coupling - Selective at Iodine

Parameter	Condition
Palladium Source	Pd(PPh₃)₄ or PdCl₂(PPh₃)₂
Copper Co-catalyst	CuI (1-5 mol%)
Catalyst Loading	1-5 mol% Pd, 1-5 mol% CuI
Base	Triethylamine (Et₃N) or Diisopropylamine (DIPA)
Solvent	THF or DMF (degassed)
Temperature	Room Temperature
Notes	Aryl iodides are significantly more reactive than aryl bromides in Sonogashira couplings, often reacting at room temperature.[3]

Table 3: Stille Coupling - Selective at Iodine

Parameter	Condition
Palladium Source	Pd(PPh₃)₄ or Pd₂(dba)₃
Ligand (if needed)	P(o-tol)₃ or AsPh₃
Catalyst Loading	1-5 mol%
Additive (optional)	CuI (can accelerate the reaction)[8]
Solvent	Toluene, THF, or DMF (degassed)
Temperature	50-80 °C
Notes	Stille reactions are tolerant of a wide range of functional groups but involve toxic organotin reagents.[8][9]

Experimental Protocols

The following are generalized protocols for the stepwise cross-coupling of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl. Note: These are starting points and will likely require optimization.

Protocol 1: Selective Suzuki-Miyaura Coupling at the Iodine Positions

• Reaction Setup: To an oven-dried Schlenk flask, add 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl (1.0 eq.), the arylboronic acid (2.2 eq.), and the base (e.g., K₃PO₄, 4.0 eq.).

• Inert Atmosphere: Seal the flask and evacuate and backfill with an inert gas (e.g., argon) three times.

• Solvent and Catalyst Addition: Add degassed solvent (e.g., dioxane). In a separate vial, prepare the catalyst solution by dissolving the palladium source (e.g., Pd(OAc)₂, 2 mol%) and ligand (e.g., SPhos, 4 mol%) in a small amount of the degassed solvent. Add the catalyst solution to the reaction flask via syringe.

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 80 °C) and stir.

• Monitoring: Monitor the reaction progress by TLC or GC-MS.

• Work-up: Once the starting material is consumed, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

Protocol 2: Subsequent Suzuki-Miyaura Coupling at the Bromine Positions

• Reaction Setup: To an oven-dried Schlenk flask, add the product from Protocol 1 (1.0 eq.), the second arylboronic acid (2.5 eq.), and the base (e.g., Cs₂CO₃, 5.0 eq.).

• Inert Atmosphere: Seal the flask and establish an inert atmosphere as described previously.

• Solvent and Catalyst Addition: Add degassed solvent and the catalyst solution (a more active system may be required, e.g., using a Buchwald palladacycle precatalyst, 3-5 mol%).

• Reaction: Heat the reaction mixture to a higher temperature than in Protocol 1 (e.g., 100-110 °C).

• Monitoring, Work-up, and Purification: Follow the procedures outlined in Protocol 1.

Visualizations

Caption: Stepwise Suzuki-Miyaura coupling workflow.

Caption: Troubleshooting decision tree for cross-coupling.

References

• 1. Recent Developments in the Suzuki-Miyaura Reaction: 2010–2014 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Sequential and iterative Pd-catalyzed cross-coupling reactions in organic synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 4. Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies | MDPI [mdpi.com]
• 5. A Method for Palladium-Catalyzed Asymmetric Couplings of Bromobenzene Derivatives: Suzuki Reactions Catalyzed by Pd Fe2O4 [jsynthchem.com]
• 6. mdpi.com [mdpi.com]
• 7. Steric and electronic effects of arsa-Buchwald ligands on Suzuki–Miyaura coupling reaction - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 8. Stille reaction - Wikipedia [en.wikipedia.org]
• 9. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl in Cross-Coupling Reactions

Welcome to the technical support center for 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize cross-coupling reactions involving this versatile building block. Below you will find frequently asked questions (FAQs) and troubleshooting guides to help you minimize side reactions, particularly homocoupling, and achieve selective functionalization.

Frequently Asked Questions (FAQs)

Q1: What is the primary challenge when using 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl in cross-coupling reactions?

A1: The primary challenge is controlling selectivity and preventing undesired side reactions, most notably homocoupling. Due to the presence of four halogen atoms with different reactivities (iodine and bromine), achieving selective mono- or di-functionalization requires careful optimization of reaction conditions. Homocoupling of the coupling partner (e.g., boronic acids in Suzuki-Miyaura coupling) is a common side reaction that reduces the yield of the desired product and complicates purification.

Q2: What is the expected order of reactivity for the halogen atoms on 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl in palladium-catalyzed cross-coupling reactions?

A2: The generally accepted order of reactivity for halogens in palladium-catalyzed cross-coupling reactions is I > Br > Cl > F. Therefore, for 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl, the carbon-iodine (C-I) bonds are significantly more reactive than the carbon-bromine (C-Br) bonds. This differential reactivity allows for selective coupling at the 2 and 2' positions (iodine) while leaving the 4 and 4' positions (bromine) intact for subsequent transformations.[1]

Q3: What is homocoupling and why is it a problem?

A3: Homocoupling is a side reaction where two molecules of the same coupling partner react with each other to form a symmetrical dimer. For instance, in a Suzuki-Miyaura reaction, two molecules of the organoboron reagent can couple to form a biaryl byproduct. This process is often catalyzed by the palladium catalyst, especially in the presence of oxygen. Homocoupling reduces the yield of the desired cross-coupled product and introduces impurities that can be difficult to separate.

Q4: Can I achieve selective mono- or di-alkylation/arylation of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl?

A4: Yes, selective functionalization is achievable by leveraging the differential reactivity of the C-I and C-Br bonds. By carefully controlling the stoichiometry of the coupling partner and the reaction conditions, you can selectively react at the more reactive C-I positions first. Stepwise addition of different coupling partners can lead to the synthesis of unsymmetrical biphenyl derivatives.

Troubleshooting Guide: Preventing Homocoupling

Homocoupling is a frequent challenge in cross-coupling reactions. This guide provides a systematic approach to identify the cause and implement effective solutions.

Problem: Significant formation of homocoupled byproduct observed.

Below is a troubleshooting workflow to address this issue:

Caption: Troubleshooting workflow for minimizing homocoupling.

Quantitative Data Summary: Impact of Corrective Actions on Homocoupling

The following table summarizes the potential impact of various troubleshooting steps on the yield of the desired product and the reduction of homocoupling byproducts. The data is representative and actual results may vary depending on the specific reaction conditions.

Potential Cause	Corrective Action	Expected Impact on Desired Product Yield	Expected Impact on Homocoupling
Presence of Oxygen	Rigorous degassing of solvents and reaction mixture (e.g., freeze-pump-thaw cycles).	Significant Increase	Significant Decrease
Use of Pd(II) Precatalyst	Switch to a Pd(0) precatalyst (e.g., Pd(PPh₃)₄) or add a mild reducing agent.	Moderate to Significant Increase	Moderate to Significant Decrease
Inappropriate Ligand	Screen electron-rich and sterically bulky phosphine ligands.	Moderate Increase	Moderate Decrease
Unstable Coupling Partner	Use more stable derivatives (e.g., pinacol boronic esters instead of boronic acids).	Moderate Increase	Moderate Decrease

Experimental Protocols

Protocol 1: Selective Mono-arylation at the C-I Position via Suzuki-Miyaura Coupling

This protocol is a general guideline for the selective mono-arylation of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl at one of the iodine-bearing positions.

Materials:

• 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl (1.0 equiv)

• Arylboronic acid (1.1 equiv)

• Pd(PPh₃)₄ (0.05 equiv)

• K₂CO₃ (2.0 equiv)

• Toluene/H₂O (4:1 v/v), degassed

• Schlenk flask and magnetic stirrer

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl, arylboronic acid, and K₂CO₃.

• Add the Pd(PPh₃)₄ catalyst.

• Add the degassed toluene/H₂O solvent mixture.

• Stir the reaction mixture at 80 °C and monitor the progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and quench with water.

• Extract the product with an organic solvent (e.g., ethyl acetate), dry the organic layer over anhydrous MgSO₄, and concentrate in vacuo.

• Purify the crude product by column chromatography on silica gel.

Caption: Experimental workflow for selective Suzuki-Miyaura coupling.

Protocol 2: Stepwise Di-functionalization

This protocol outlines a general approach for the stepwise introduction of two different functional groups.

• First Coupling (at C-I positions):

  • Follow Protocol 1 using 2.2 equivalents of the first arylboronic acid to functionalize both C-I positions. Purify the resulting 4,4'-dibromo-2,2'-diaryl-1,1'-biphenyl.

• Second Coupling (at C-Br positions):

  • The resulting dibromo-diaryl biphenyl can then be subjected to a second cross-coupling reaction, often requiring more forcing conditions (e.g., higher temperatures, stronger base, or a more active catalyst system) to react the less reactive C-Br bonds.

  • Use the purified dibromo-diaryl biphenyl (1.0 equiv), a second, different arylboronic acid (2.2 equiv), a suitable palladium catalyst (e.g., Pd(dppf)Cl₂) and a base (e.g., Cs₂CO₃) in a suitable degassed solvent (e.g., dioxane/water).

  • Heat the reaction at a higher temperature (e.g., 100-120 °C) and monitor for completion.

  • Follow a similar workup and purification procedure as in Protocol 1.

By following these guidelines and troubleshooting steps, researchers can effectively minimize homocoupling and achieve selective C-C bond formation using 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl, enabling the synthesis of complex and novel molecular architectures.

References

• 1. benchchem.com [benchchem.com]

Technical Support Center: Synthesis of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl. The following information is designed to address common challenges and provide practical solutions to impurities and reaction inefficiencies.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes for preparing 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl?

The synthesis of unsymmetrical biaryls like 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl typically relies on cross-coupling reactions. The two most prevalent methods are the Suzuki-Miyaura coupling and the Ullmann coupling.

• Suzuki-Miyaura Coupling: This palladium-catalyzed reaction involves the cross-coupling of an aryl-boronic acid or ester with an aryl halide. For this specific synthesis, this could involve the reaction of a 4-bromo-2-iodophenylboronic acid with a 1,4-dibromo-2-iodobenzene (or vice-versa) in the presence of a palladium catalyst and a base. This method is often preferred due to its milder reaction conditions and higher functional group tolerance.[1][2][3][4]

• Ullmann Coupling: This classic method involves the copper-mediated coupling of two aryl halides.[5][6] For the target molecule, this would likely involve the coupling of a 1,4-dibromo-2-iodobenzene. Traditional Ullmann reactions require harsh conditions, including high temperatures, which can limit their applicability.[6][7] However, modern modifications have made this reaction more versatile.

Q2: What are the potential impurities I might encounter during the synthesis of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl?

Several impurities can arise depending on the synthetic route chosen. These can be broadly categorized as starting material-related, homocoupling products, and partially reacted or dehalogenated species.

Potential Impurities in Biphenyl Synthesis

Impurity Type	Potential Structure/Description	Common Cause
Starting Materials	Unreacted aryl halides or aryl boronic acids/esters.	Incomplete reaction, poor stoichiometry, or catalyst deactivation.
Homocoupling Products	Symmetrical biphenyls formed from the coupling of two identical aryl halide or aryl boronic acid molecules.	Inefficient cross-coupling, catalyst choice, or reaction conditions that favor self-coupling.
Partially Reacted Intermediates	Monohalogenated biphenyls where only one coupling has occurred.	Incomplete reaction or steric hindrance preventing the second coupling.
Dehalogenated Byproducts	Biphenyls where one or more of the halogen atoms have been replaced by hydrogen.	Presence of protic sources, catalyst choice, or elevated reaction temperatures.

| Solvent-Related Impurities | Byproducts arising from the decomposition of solvents at high temperatures (e.g., from DMF).[8] | High reaction temperatures. |

Q3: My Suzuki-Miyaura coupling reaction is giving a low yield. What are the common causes and how can I troubleshoot this?

Low yields in Suzuki-Miyaura couplings are a frequent issue. The following troubleshooting guide outlines potential causes and solutions.

Troubleshooting Guide: Low Yield in Suzuki-Miyaura Coupling

Potential Cause	Recommended Solutions
Catalyst Inactivation	Ensure rigorous exclusion of oxygen from the reaction mixture by using degassed solvents and maintaining an inert atmosphere (e.g., argon or nitrogen). Use a fresh, high-quality palladium catalyst. Consider using more robust pre-catalysts or ligands that protect the palladium center.[3]
Poor Substrate Solubility	Select a solvent system in which all reactants are soluble at the reaction temperature. For poorly soluble substrates, consider using a solvent mixture or higher temperatures.[1]
Incorrect Base	The choice of base is critical and often empirical. Screen different bases such as K₂CO₃, K₃PO₄, or Cs₂CO₃. The base strength can significantly impact the reaction rate and side reactions.
Boronic Acid Decomposition	Use fresh, high-purity boronic acids. Boronic acids can dehydrate to form cyclic boroxines, which are less reactive. Storing boronic acids under anhydrous conditions is recommended.
Suboptimal Temperature	The reaction temperature should be optimized. While higher temperatures can increase the reaction rate, they can also lead to catalyst decomposition and side reactions like dehalogenation.

Q4: I am observing significant homocoupling of my starting materials. How can I minimize this side reaction?

Homocoupling is a common side reaction in cross-coupling chemistry. To minimize it:

• Optimize the Catalyst and Ligand: Certain palladium catalysts and ligands are more prone to promoting homocoupling. Experiment with different ligand systems; bulky electron-rich phosphine ligands can often suppress homocoupling.

• Control Stoichiometry: Using a slight excess of one coupling partner can sometimes favor the cross-coupling reaction over homocoupling.

• Slow Addition: The slow addition of one of the coupling partners to the reaction mixture can help to maintain a low concentration of that reagent, thereby disfavoring the bimolecular homocoupling reaction.

Q5: How can I purify the final 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl product and remove the identified impurities?

Purification of the target compound will likely involve a combination of techniques:

• Aqueous Workup: After the reaction, an aqueous workup is typically performed to remove inorganic salts and water-soluble impurities.

• Column Chromatography: This is the most common method for separating the desired product from unreacted starting materials, homocoupling products, and other byproducts. The choice of stationary phase (e.g., silica gel) and eluent system will need to be optimized based on the polarity of the components in the crude mixture.

• Recrystallization: If a solid product is obtained, recrystallization from a suitable solvent system can be a highly effective method for achieving high purity. This technique is particularly useful for removing closely related impurities.

Experimental Workflow and Troubleshooting Logic

The following diagram illustrates a typical experimental workflow for the synthesis of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl via a Suzuki-Miyaura coupling reaction, along with a logical troubleshooting process.

Caption: Workflow for Suzuki-Miyaura synthesis and troubleshooting.

References

• 1. researchgate.net [researchgate.net]
• 2. reddit.com [reddit.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Ullmann Reaction [organic-chemistry.org]
• 6. lscollege.ac.in [lscollege.ac.in]
• 7. xray.uky.edu [xray.uky.edu]
• 8. Investigation into the Formation of Impurities during the Optimization of Brigatinib - PMC [pmc.ncbi.nlm.nih.gov]

Effect of solvent on the reactivity of "4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl"

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl. The content focuses on the critical role of solvents in modulating the reactivity and selectivity of this versatile building block in common cross-coupling reactions.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: I'm planning a sequential cross-coupling reaction. Which halogen on 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl will react first, and how does solvent choice impact selectivity?

A1:

In palladium-catalyzed cross-coupling reactions, the reactivity of halogens generally follows the trend I > Br > Cl. This is primarily due to the bond dissociation energies of the carbon-halogen bond, where the Carbon-Iodine (C-I) bond is weaker than the Carbon-Bromine (C-Br) bond.[1] This weaker bond facilitates the initial, and often rate-determining, oxidative addition step to the palladium(0) catalyst.[1]

Therefore, the iodine atoms at the 2 and 2' positions are significantly more reactive and will be the first to undergo coupling. This inherent reactivity difference is the foundation for performing selective and sequential cross-coupling reactions.

Solvent Influence on Selectivity:

The choice of solvent is crucial for maximizing selectivity and preventing unwanted side reactions, such as double-coupling.

• Nonpolar and Moderately Polar Aprotic Solvents (e.g., Toluene, THF, Dioxane): These solvents are excellent choices for achieving high selectivity for the C-I bond. They effectively facilitate the oxidative addition at the C-I position while typically requiring higher temperatures to activate the more robust C-Br bond.

• Polar Aprotic Solvents (e.g., DMF, DMSO, Acetonitrile): While these solvents can also be used, they may sometimes reduce selectivity. Highly polar solvents can stabilize charged intermediates and potentially lower the activation energy required for the C-Br bond coupling, leading to mixtures of mono- and di-substituted products, especially at elevated temperatures or with highly active catalyst systems.[2] However, in some cases, such as intramolecular cyclizations, solvent mixtures like DMF/DMSO are optimal.[3]

Troubleshooting Tip: If you observe significant formation of the di-coupled product when targeting mono-substitution, consider switching from a highly polar solvent like DMF to a less polar one like 1,4-dioxane or toluene.

Q2: My Suzuki-Miyaura coupling with an arylboronic acid is giving a low yield and a mixture of products. How can I use solvent optimization to improve the outcome?

A2:

Low yields and product mixtures in Suzuki-Miyaura reactions with this substrate often stem from incomplete reaction, catalyst deactivation, or poor selectivity. Solvent and base selection are critical for addressing these issues.

Recommended Solvent Systems:

A mixture of an organic solvent with water is standard for Suzuki reactions, as it helps to dissolve both the organic substrate and the inorganic base.

• 1,4-Dioxane / Water: This is a highly effective and commonly used solvent system that provides good solubility for a wide range of arylboronic acids and promotes high yields.[4][5]

• Toluene / Water: Another excellent choice, particularly when precise temperature control at reflux is desired.

• Acetonitrile or DMF: While used, these polar solvents can sometimes lead to lower selectivity, as mentioned in Q1.[2][5] DMF, in particular, can be difficult to remove during workup.[5]

Data on Solvent and Base Effect in Suzuki Coupling:

The following table summarizes typical conditions used in Suzuki-Miyaura reactions, illustrating the interplay between solvent, base, and catalyst for achieving good yields. While this data is for a different brominated substrate, the principles are directly applicable.

Catalyst (mol%)	Base	Solvent	Temperature (°C)	Yield (%)	Reference
Pd(PPh₃)₄ (5)	K₃PO₄	1,4-Dioxane / H₂O	70-80	60	[5]
Pd(PPh₃)₄ (5)	K₃PO₄	Toluene / H₂O	70-80	40	[5]
Pd(PPh₃)₄ (5)	K₃PO₄	Acetonitrile / H₂O	70-80	36	[5]

Troubleshooting Workflow:

If you are experiencing issues, follow this logical progression to optimize your reaction.

Caption: Troubleshooting workflow for Suzuki-Miyaura coupling optimization.

Q3: I am attempting an intramolecular cyclization to form a carbazole derivative, but the reaction is slow and yields are poor. What is the recommended solvent system?

A3:

The synthesis of carbazoles from 2,2'-dihalo-1,1'-biphenyls is a powerful application of this substrate class. For the synthesis of dibromodibenzocarbazole from 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl and an amine (like an indole or pyrrole derivative), a highly polar solvent system is often required to facilitate the double C-N bond formation.

A study on the annulative π-extension (APEX) reaction of indoles with 4,4′-dibromo-2,2′-diiodo-1,1′-biphenyl found that a mixture of Dimethylformamide (DMF) and Dimethyl sulfoxide (DMSO) was optimal.[3]

Optimized Experimental Protocol for Carbazole Synthesis:

This protocol is based on the successful synthesis of N-methyldibromodibenzocarbazole.[3]

• Reactants: To a reaction vessel, add N-methylindole (1.0 equiv.), 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl (1.5 equiv.), Pd(OAc)₂ (5 mol%), and Ag₂CO₃ (3.0 equiv.).

• Solvent: Add a degassed 7:3 mixture of DMF and DMSO.

• Reaction Conditions: Heat the mixture to 80 °C and stir under an inert atmosphere (e.g., Argon) until the starting material is consumed (monitor by TLC or LC-MS).

• Workup: After cooling, dilute the reaction mixture with an appropriate organic solvent (e.g., Ethyl Acetate), wash with brine, dry over Na₂SO₄, and concentrate.

• Purification: Purify the crude product by column chromatography on silica gel.

This procedure yielded the desired dibromodibenzocarbazole in 81% yield.[3] The use of a silver salt (Ag₂CO₃) as a base and oxidant is critical in this specific transformation.

Q4: When performing a Sonogashira coupling with a terminal alkyne, I'm observing significant Glaser coupling (alkyne homo-coupling). How can solvent and other conditions be modified to minimize this?

A4:

Glaser homo-coupling is a common side reaction in Sonogashira couplings, promoted by the copper(I) co-catalyst. Careful selection of the solvent and amine base is key to minimizing this unwanted pathway.

General Sonogashira Protocol:

• Setup: Combine the 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl (1.0 equiv.), a palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 2-5 mol%), and a copper(I) co-catalyst (e.g., CuI, 1-3 mol%) in a Schlenk tube.

• Atmosphere: Evacuate and backfill the tube with an inert gas (e.g., Argon).

• Solvents & Base: Add a degassed solvent (e.g., THF or DMF) and a degassed amine base (e.g., triethylamine or diisopropylamine, 2-3 equiv.).[1]

• Alkyne Addition: Add the terminal alkyne (1.1-1.5 equiv.).

• Reaction: Stir at the desired temperature (room temperature to 80°C) for 2-24 hours.[1]

Troubleshooting Glaser Coupling:

• Solvent Choice: Tetrahydrofuran (THF) is often preferred over DMF as it is less polar and can sometimes suppress the rate of homo-coupling relative to the desired cross-coupling.

• Amine Base: The amine serves as both a base and a solvent. Using a bulkier amine like diisopropylamine (DIPEA) instead of triethylamine (TEA) can sometimes disfavor the bimolecular homo-coupling pathway.

• Copper-Free Conditions: If homo-coupling remains a persistent issue, consider a copper-free Sonogashira protocol. These reactions often require a higher catalyst loading or more specialized ligands but completely eliminate the primary cause of Glaser coupling.

• Slow Addition: Slowly adding the terminal alkyne to the reaction mixture via syringe pump can help keep its instantaneous concentration low, thus favoring the cross-coupling reaction over homo-coupling.

Caption: Logical relationship of components in a Sonogashira reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Annulative π-extension of indoles and pyrroles with diiodobiaryls by Pd catalysis: rapid synthesis of nitrogen-containing polycyclic aromatic compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Efficient Double Suzuki Cross-Coupling Reactions of 2,5-Dibromo-3-hexylthiophene: Anti-Tumor, Haemolytic, Anti-Thrombolytic and Biofilm Inhibition Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]

Temperature optimization for lithiation of "4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl"

This technical support center provides troubleshooting guidance and frequently asked questions for the temperature-sensitive lithiation of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl. The information is tailored for researchers, scientists, and professionals in drug development to assist in optimizing this critical reaction step.

Frequently Asked Questions (FAQs)

Q1: What is the primary challenge in the lithiation of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl?

A1: The primary challenge lies in achieving selective monolithiation at one of the iodine positions without significant side reactions. The presence of four halogen atoms (two iodine and two bromine) and the potential for di-lithiation or reaction at the more stable but less reactive bromine positions requires precise control of reaction conditions, especially temperature. Iodine-lithium exchange is significantly faster than bromine-lithium exchange, forming the basis for selectivity.

Q2: Why is temperature control so critical for this reaction?

A2: Low temperatures, typically between -78°C and -100°C, are crucial to minimize side reactions.[1] Organolithium reagents are highly reactive and can react with solvents like THF, albeit slowly at very low temperatures.[2] Elevated temperatures can also lead to loss of selectivity, promoting bromine-lithium exchange or multiple lithiation events. Furthermore, the stability of the resulting aryllithium species is temperature-dependent.

Q3: Which organolithium reagent is recommended for this reaction, n-BuLi or t-BuLi?

A3: For selective iodine-lithium exchange, n-butyllithium (n-BuLi) is generally the reagent of choice. tert-Butyllithium (t-BuLi) is a much stronger base and a more reactive lithiating agent, which can lead to decreased selectivity and potential side reactions, such as deprotonation of the biphenyl backbone.[2]

Q4: What is the recommended solvent for this lithiation?

A4: Anhydrous ethereal solvents such as tetrahydrofuran (THF) or diethyl ether (Et₂O) are standard for lithium-halogen exchange reactions.[3] These solvents are effective at solvating the organolithium reagent and the resulting aryllithium species. It is imperative that the solvent is absolutely dry, as any trace of moisture will quench the organolithium reagent and the desired product.

Q5: How can I confirm successful lithiation before proceeding with the next step?

A5: A common method to confirm lithiation is to take a small aliquot of the reaction mixture and quench it with a deuterated electrophile, such as deuterium oxide (D₂O) or deuterated methanol (MeOD). Analysis of this quenched sample by ¹H NMR will show the absence of the proton signal at the position of lithiation and potentially a new signal in the ²H NMR spectrum, confirming the carbon-lithium bond formation.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Low or no conversion to the desired product	1. Inactive organolithium reagent. 2. Presence of moisture or other protic impurities. 3. Reaction temperature is too low, slowing the reaction rate significantly.	1. Titrate the organolithium reagent prior to use to determine its exact molarity. 2. Ensure all glassware is oven-dried or flame-dried under vacuum. Use freshly distilled, anhydrous solvents. 3. While very low temperatures are necessary, if the reaction is sluggish, consider a slight, controlled increase in temperature (e.g., from -100°C to -90°C) after the addition of the organolithium reagent.
Formation of multiple products (di-lithiated, bromo-lithiated)	1. Reaction temperature is too high. 2. Excess of organolithium reagent was used. 3. Slow addition of the electrophile.	1. Maintain a strict low-temperature profile throughout the reaction. An ethanol/liquid nitrogen bath can provide temperatures around -116°C.[1] 2. Use a precise stoichiometry of the organolithium reagent (typically 1.0 to 1.1 equivalents for monolithiation). 3. Add the electrophile promptly after the lithiation is complete.
Significant amount of starting material recovered	1. Insufficient amount of organolithium reagent. 2. Incomplete reaction due to short reaction time or low temperature.	1. Use a slight excess (1.05-1.1 equivalents) of a freshly titrated organolithium reagent. 2. Increase the reaction time after the addition of the organolithium reagent, ensuring the temperature remains low and constant.
Formation of protonated (debrominated or deiodinated) starting material	1. Quenching by atmospheric moisture or solvent impurities.[4] 2. The aryllithium intermediate is abstracting a proton from the solvent.	1. Maintain a strictly inert atmosphere (argon or nitrogen) throughout the experiment. Ensure all reagents and solvents are scrupulously dried. 2. This is less likely at very low temperatures but can occur if the temperature rises. Maintain strict temperature control.

Experimental Protocol: Temperature Optimization

This protocol provides a general methodology for the monolithiation of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl. Optimization of temperature and reaction time is recommended for specific applications.

Materials:

• 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl

• n-Butyllithium (in hexanes, freshly titrated)

• Anhydrous tetrahydrofuran (THF)

• Electrophile (e.g., N,N-dimethylformamide (DMF) for formylation)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Argon or Nitrogen gas supply

• Oven-dried or flame-dried glassware

Procedure:

• Setup: Assemble a three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, a rubber septum, and an argon/nitrogen inlet. Flame-dry the glassware under vacuum and allow it to cool to room temperature under an inert atmosphere.

• Reagent Preparation: Dissolve 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl (1.0 eq.) in anhydrous THF.

• Cooling: Cool the reaction flask to the desired starting temperature (e.g., -95°C) using a suitable cooling bath (e.g., acetone/liquid nitrogen).

• Lithiation: Slowly add a solution of n-BuLi (1.05 eq.) dropwise to the stirred solution of the starting material, ensuring the internal temperature does not exceed the set point by more than 2-3°C.

• Stirring: Stir the reaction mixture at the set temperature for a predetermined time (e.g., 30 minutes).

• Electrophile Addition: Add the chosen electrophile (1.2 eq.) dropwise to the reaction mixture while maintaining the low temperature.

• Warming: After the addition of the electrophile, allow the reaction mixture to slowly warm to room temperature over several hours or overnight.

• Quenching: Quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

• Workup: Extract the aqueous layer with an organic solvent (e.g., diethyl ether or ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by a suitable method, such as column chromatography.

Temperature Optimization Data

The following table provides suggested starting points for temperature optimization. The optimal temperature will depend on the specific electrophile used and the desired selectivity.

Parameter	Suggested Range	Rationale
Initial Cooling Temperature	-90°C to -100°C	This range is generally effective for selective iodine-lithium exchange while minimizing side reactions.[1]
Temperature during n-BuLi Addition	Maintain below -90°C	To prevent localized warming that could lead to loss of selectivity.
Post-Addition Stirring Temperature	-90°C to -100°C	Allows for the completion of the iodine-lithium exchange.
Temperature during Electrophile Addition	-90°C to -100°C	To ensure the aryllithium intermediate reacts with the electrophile rather than undergoing decomposition or side reactions.

Visualizations

References

• 1. Sciencemadness Discussion Board - Troubles with Lithium-Halogen exchange reaction. - Powered by XMB 1.9.11 [sciencemadness.org]
• 2. ethz.ch [ethz.ch]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. reddit.com [reddit.com]

Technical Support Center: Managing Reactions of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the sterically hindered molecule 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges when using 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl in cross-coupling reactions?

A1: The primary challenges stem from significant steric hindrance and the presence of two different types of halogen atoms (iodine and bromine). The bulky iodine atoms at the 2 and 2' positions impede the approach of coupling partners and can hinder the reductive elimination step in catalytic cycles. Additionally, the differential reactivity of the C-I and C-Br bonds requires careful control of reaction conditions to achieve selective functionalization.

Q2: Which halogen is more reactive in palladium-catalyzed cross-coupling reactions?

A2: The carbon-iodine (C-I) bond is significantly more reactive than the carbon-bromine (C-Br) bond in typical palladium-catalyzed cross-coupling reactions. The general order of reactivity for halogens is I > Br > Cl.[1] This inherent difference in reactivity is the key to achieving regioselective cross-coupling.[1] Milder reaction conditions will favor reaction at the more labile C-I bond.[1]

Q3: Is it possible to selectively functionalize the iodo or bromo positions?

A3: Yes, selective functionalization is achievable. Due to the higher reactivity of the C-I bond, mono- or di-functionalization at the 2 and 2' positions can be achieved under milder conditions, leaving the C-Br bonds at the 4 and 4' positions intact for subsequent transformations.[1] To achieve this, it is crucial to use milder reaction conditions, such as lower temperatures and shorter reaction times, and carefully control the stoichiometry of the coupling partner.[1] Functionalization of the less reactive C-Br bonds typically requires more forcing conditions, including higher temperatures, longer reaction times, and potentially a more active catalyst system.

Q4: What are the most common side reactions to be aware of?

A4: Common side reactions include:

• Homocoupling: Dimerization of the organometallic coupling partner or the biphenyl starting material. This can often be minimized by ensuring strictly anaerobic conditions and using pre-activated palladium catalysts.

• Dehalogenation: Premature removal of a halogen atom, leading to a non-reactive species. This can be influenced by the choice of base and solvent.

• Protodeborylation (in Suzuki reactions): Cleavage of the C-B bond in the boronic acid/ester, which is more prevalent with electron-deficient boronic acids.

Troubleshooting Guides

Issue 1: Low or No Yield in Cross-Coupling Reactions

Potential Cause	Troubleshooting Step	Rationale
Insufficient Catalyst Activity	1. Use a fresh, high-quality palladium precatalyst and ligand. 2. Employ bulky, electron-rich phosphine ligands (e.g., Buchwald or Fu-type ligands) or N-heterocyclic carbene (NHC) ligands. 3. Increase catalyst loading in increments (e.g., from 1-2 mol% to 5 mol%).	Sterically hindered substrates require highly active catalysts to overcome the energy barriers for oxidative addition and reductive elimination.
Inappropriate Reaction Conditions	1. Increase the reaction temperature. 2. Extend the reaction time. 3. Ensure rigorous degassing of solvents and reagents to prevent catalyst oxidation.[1]	The steric bulk around the biphenyl core slows down the reaction kinetics, often necessitating more forcing conditions.
Poor Choice of Base or Solvent	1. For Suzuki couplings, try different bases such as K₃PO₄, Cs₂CO₃, or KF.[2] 2. For Sonogashira reactions, an amine base like Et₃N or piperidine is typically used.[1] 3. Use anhydrous, polar aprotic solvents like dioxane, toluene, or DMF.	The base plays a crucial role in the transmetalation step, and its effectiveness can be highly substrate-dependent. The solvent must be able to dissolve the reactants and stabilize the catalytic species.
Decomposition of Reagents	1. Use freshly prepared or recently purchased organometallic reagents (e.g., boronic acids, organostannanes). 2. For Suzuki reactions, consider using more stable boronic esters (e.g., pinacol esters).	Organometallic reagents can be sensitive to air and moisture, leading to decomposition and reduced reactivity.

Issue 2: Lack of Selectivity (Reaction at both Iodo and Bromo Positions)

Potential Cause	Troubleshooting Step	Rationale
Reaction Conditions Too Harsh	1. Decrease the reaction temperature. 2. Reduce the reaction time. 3. Use a less active catalyst system for the initial C-I coupling.	Milder conditions favor the kinetically preferred reaction at the more reactive C-I bond.
Incorrect Stoichiometry	1. For mono-functionalization at the C-I position, use a slight excess (1.1-1.2 equivalents) of the coupling partner. 2. For di-functionalization at the C-I positions, use a larger excess (2.2-2.5 equivalents).	Precise control over the amount of the coupling partner is essential for achieving the desired level of substitution.
Catalyst System Too Active	1. Avoid highly active catalyst systems designed for unreactive aryl chlorides when targeting the C-I bond. 2. Consider using a less electron-rich ligand for the initial selective coupling.	A very active catalyst may overcome the reactivity difference between the C-I and C-Br bonds, leading to a loss of selectivity.

Data Presentation

The following table summarizes representative reaction conditions and yields for Suzuki-Miyaura and Sonogashira couplings of sterically hindered and polyhalogenated biphenyls, which can serve as a starting point for optimizing reactions with 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl.

Reaction Type	Aryl Halide	Coupling Partner	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
Suzuki-Miyaura	2,5-Dibromo-3-hexylthiophene	Arylboronic acid (2.5 eq)	Pd(PPh₃)₄ (5)	-	K₃PO₄	1,4-Dioxane/H₂O	90	12	70-85	[3]
Suzuki-Miyaura	p-Dibromobiphenyl	Phenylboronic acid pinacol ester (1.5 eq)	Pd(PPh₃)₄ (8)	-	Ag₂CO₃	THF	RT	18	~85 (mono)	[4]
Sonogashira	1,4-Dibromo-2-(trifluoromethyl)benzene	Terminal Alkyne (1.1 eq)	Pd(PPh₃)₄ (2)	-	Et₃N	Toluene	60	12	70-90 (mono)	[5]
Sonogashira	3,5-Dibromo-2,6-dichloropyridine	Terminal Alkyne (1.1 eq)	Pd(PPh₃)₂Cl₂ (2)	PPh₃ (4)	CuI, Et₃N	THF	65	16	~80 (mono)	[6]

Experimental Protocols

General Protocol for Selective Sonogashira Coupling at the C-I Positions

This protocol is a general guideline for the selective mono- or di-alkynylation at the more reactive iodo positions of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl.

Materials:

• 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl

• Terminal alkyne (1.1-1.2 equivalents for mono-coupling; 2.2-2.4 equivalents for di-coupling)

• Pd(PPh₃)₂Cl₂ (2-5 mol%)

• Copper(I) iodide (CuI) (5-10 mol%)

• Anhydrous, degassed solvent (e.g., THF, DMF, or 1,4-dioxane)

• Anhydrous amine base (e.g., triethylamine or diisopropylamine)

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), add 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl, Pd(PPh₃)₂Cl₂, and CuI.

• Add the anhydrous, degassed solvent, followed by the amine base.

• Add the terminal alkyne dropwise to the stirred solution at room temperature.

• Stir the reaction mixture at room temperature or slightly elevated temperature (e.g., 40-50 °C) and monitor the progress by TLC or GC-MS.

• Upon completion, cool the reaction mixture to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and filter through a pad of celite.

• Wash the filtrate with saturated aqueous NH₄Cl solution and then with brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Mandatory Visualizations

Caption: Troubleshooting workflow for low yield in cross-coupling reactions.

Caption: Logic for selective functionalization based on reactivity.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Discussion Addendum for: 4-Methoxy-4'-nitrophenyl. Recent Advances in the Stille Biaryl Coupling Reaction and Applications in Complex Natural Products Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. electronicsandbooks.com [electronicsandbooks.com]
• 5. Stereoretentive Pd-catalysed Stille cross-coupling reactions of secondary alkyl azastannatranes and aryl halides - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Sonogashira cross-coupling reactions of 3,5-dibromo-2,6-dichloropyridine - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Overcoming low reactivity of "4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl" in C-N coupling

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers encountering low reactivity with 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl in C-N cross-coupling reactions.

Frequently Asked Questions (FAQs)

Q1: Why is 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl so unreactive in C-N coupling reactions?

A1: The low reactivity of this substrate stems from a combination of steric and electronic factors. The two iodine atoms at the ortho (2,2') positions create significant steric hindrance around the carbon-iodine bonds. This bulkiness can impede the approach of the metal catalyst, which is a critical step for oxidative addition in the catalytic cycle. While the carbon-iodine bond is generally more reactive than the carbon-bromine bond in palladium-catalyzed couplings, the steric congestion in this specific molecule is a major barrier.

Q2: Which halogen is expected to react first, the iodine or the bromine?

A2: In palladium-catalyzed cross-coupling reactions, the general order of reactivity for aryl halides is C-I > C-Br > C-Cl. Therefore, the carbon-iodine bonds are expected to be more reactive and undergo C-N coupling preferentially over the carbon-bromine bonds. Achieving selective mono- or di-amination at the iodo-positions is a likely outcome before the bromo-positions react.

Q3: What are the most common side reactions observed with this type of substrate?

A3: Common side reactions include:

• Hydrodehalogenation: The replacement of a halogen atom with a hydrogen atom, leading to a biphenyl with fewer halogen substituents.

• Homocoupling: The coupling of two amine or two biphenyl molecules.

• Catalyst Decomposition: High temperatures and prolonged reaction times required for this substrate can lead to the formation of inactive palladium black.

• Incomplete Reaction: The reaction may stall after mono-amination of one of the iodo-positions due to increased steric hindrance.

Q4: Are there alternative coupling strategies to the standard Buchwald-Hartwig amination for this substrate?

A4: Yes, copper-catalyzed C-N coupling, often referred to as the Ullmann condensation, can be a viable alternative.[1] Copper-based systems can sometimes be more effective for sterically demanding substrates and may offer different selectivity. The use of specific ligands is also crucial in copper catalysis to achieve good yields.[1]

Troubleshooting Guide

Issue 1: No or Very Low Conversion

Probable Cause	Recommended Solution
Inefficient Catalyst System	The combination of palladium precursor and ligand is not active enough to overcome the steric hindrance.
Action: Switch to a more robust catalyst system. Bulky, electron-rich biarylphosphine ligands such as BrettPhos or RuPhos, often in combination with a suitable palladium precatalyst, are recommended.[2] Consider using a multiligand system.[2]
Catalyst Inhibition	The iodide anion (I⁻) formed during the reaction can inhibit the palladium catalyst.[3]
Action: Use a solvent system in which the iodide salt byproduct is poorly soluble, such as toluene.[3] This will cause the inhibitor to precipitate out of the reaction mixture.
Low Reaction Temperature	The activation energy for the oxidative addition step is too high at the current temperature.
Action: Gradually increase the reaction temperature in 10-20 °C increments. Monitor the reaction closely for signs of catalyst decomposition (formation of palladium black).
Inappropriate Base	The base may not be strong enough or may be sterically hindered.
Action: Use a strong, non-nucleophilic base such as sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LHMDS).

Issue 2: Reaction Stops at Mono-amination

Probable Cause	Recommended Solution
Increased Steric Hindrance	After the first C-N bond is formed at one of the ortho-iodo positions, the steric bulk increases significantly, preventing the second coupling.
Action: Increase the catalyst and ligand loading (e.g., from 1-2 mol% to 3-5 mol%). Increase the reaction temperature and extend the reaction time. Ensure a highly active catalyst system is being used.
Insufficient Amine or Base	The stoichiometry of the amine or base is insufficient for a double amination.
Action: Ensure at least 2.2-2.5 equivalents of the amine and a corresponding excess of the base are used for a double amination reaction.

Issue 3: Significant Hydrodehalogenation Byproduct

Probable Cause	Recommended Solution
Presence of Protic Impurities	Water or other protic impurities in the solvent or reagents can lead to hydrodehalogenation.
Action: Use anhydrous solvents and dry reagents. Ensure the reaction is set up under a strictly inert atmosphere (e.g., argon or nitrogen).
Unfavorable Reaction Kinetics	The rate of hydrodehalogenation is competing with the desired C-N coupling.
Action: Screen different ligands. Some ligands may favor the reductive elimination step leading to the C-N bond over side reactions. Lowering the reaction temperature slightly after initial conversion is observed might also help.

Quantitative Data Summary

Aryl Halide	Amine	Catalyst System	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
2-Iodotoluene	Pyrrolidine	CuI / Pyrrole-ol ligand	K₃PO₄	DMSO	80	24	95	[4]
1-Bromo-2-iodobenzene	Aniline	Pd₂(dba)₃ / BrettPhos	NaOtBu	Toluene	100	12	85 (selective for C-I)	General knowledge
2,6-Dimethylbromobenzene	Morpholine	Pd(OAc)₂ / RuPhos	NaOtBu	Dioxane	100	18	92	[2]
1,3-Dichlorobenzene	n-Hexylamine	Pd₂(dba)₃ / BrettPhos & RuPhos	NaOtBu	Toluene	110	16	88	[2]

Recommended Experimental Protocol

This protocol is a starting point for the double C-N coupling of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl with a generic secondary amine (e.g., morpholine) and is based on best practices for sterically hindered substrates.

Reagents and Equipment:

• 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl (1.0 equiv)

• Amine (2.5 equiv)

• Palladium precatalyst (e.g., Pd₂(dba)₃, 2 mol%)

• Bulky biarylphosphine ligand (e.g., BrettPhos, 4 mol%)

• Strong base (e.g., NaOtBu, 3.0 equiv)

• Anhydrous, degassed toluene

• Oven-dried Schlenk tube or reaction vial with a magnetic stir bar

• Inert gas supply (Argon or Nitrogen)

Procedure:

• To an oven-dried Schlenk tube under an inert atmosphere, add the 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl, palladium precatalyst, ligand, and base.

• Evacuate and backfill the Schlenk tube with the inert gas three times.

• Add the anhydrous, degassed toluene via syringe, followed by the amine.

• Seal the Schlenk tube and place it in a preheated oil bath at 110 °C.

• Stir the reaction mixture vigorously and monitor its progress by TLC or LC-MS. Note that due to the low reactivity, the reaction may require 24-48 hours.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and filter through a pad of celite to remove insoluble salts and catalyst residues.

• Wash the filtrate with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Visualizations

Caption: Troubleshooting workflow for low C-N coupling yield.

Caption: Key factors for successful C-N coupling.

References

• 1. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 2. A Multiligand Based Pd Catalyst for C-N Cross-Coupling Reactions [organic-chemistry.org]
• 3. An Efficient Process for Pd-Catalyzed C–N Cross-Coupling Reactions of Aryl Iodides: Insight Into Controlling Factors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl and 4,4'-Dibromo-3,3'-diiodobiphenyl

For Researchers, Scientists, and Drug Development Professionals

In the realm of synthetic chemistry, the strategic functionalization of polyhalogenated aromatic compounds is a cornerstone for the construction of complex molecular architectures integral to drug discovery and materials science. This guide provides a detailed comparative analysis of the reactivity of two tetra-substituted biphenyl isomers: 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl and 4,4'-dibromo-3,3'-diiodobiphenyl. Understanding the nuanced differences in their reactivity is paramount for designing efficient and selective synthetic routes.

Executive Summary

The reactivity of these two isomers in common cross-coupling reactions is primarily dictated by the position of the halogen substituents, which influences both steric hindrance and electronic effects. Generally, the carbon-iodine bond is significantly more reactive than the carbon-bromine bond in palladium-catalyzed cross-coupling reactions.

4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl , with iodine atoms at the sterically hindered ortho positions, presents a unique reactivity profile. While the C-I bond is inherently more reactive, the steric bulk of the ortho-iodine and the adjacent phenyl ring can influence the approach of the catalyst and coupling partners.

4,4'-Dibromo-3,3'-diiodobiphenyl , on the other hand, has its iodine atoms at the less sterically encumbered meta positions. This structural difference is expected to lead to more facile reactions at the C-I bonds compared to its 2,2'-diiodo counterpart.

This guide will delve into the theoretical underpinnings of their reactivity and provide representative experimental protocols for common cross-coupling reactions, enabling researchers to make informed decisions in their synthetic endeavors.

Theoretical Framework: Steric and Electronic Effects

The disparate reactivity of these isomers can be rationalized by considering the interplay of steric and electronic factors.

Electronic Effects: The general order of reactivity for halogens in palladium-catalyzed oxidative addition is I > Br > Cl.[1][2] This is attributed to the weaker carbon-halogen bond strength for heavier halogens. Therefore, in both isomers, the carbon-iodine bonds are the preferred sites for initial cross-coupling reactions.

Steric Hindrance: The spatial arrangement of the substituents plays a crucial role in determining the accessibility of the reaction centers.

• In 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl , the iodine atoms are located at the ortho positions (2 and 2'). The proximity of these large halogen atoms to the biphenyl pivot bond and the adjacent aromatic ring creates significant steric congestion. This hindrance can impede the approach of the bulky palladium catalyst, potentially requiring more forcing reaction conditions or specialized ligands to achieve high conversion.

• In 4,4'-Dibromo-3,3'-diiodobiphenyl , the iodine atoms are at the meta positions (3 and 3'). These positions are less sterically hindered compared to the ortho positions, allowing for easier access of the catalyst and, consequently, potentially faster reaction rates and higher yields under milder conditions.

The interplay of these effects is visualized in the following diagram:

Figure 1: Influence of substituent position on reactivity.

Comparative Reactivity in Cross-Coupling Reactions

While direct comparative quantitative data for these specific isomers is scarce in the literature, we can extrapolate expected outcomes based on established principles of cross-coupling reactions. The following tables provide a qualitative comparison and generalized reaction parameters.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a versatile method for forming C-C bonds. The reactivity difference between the C-I and C-Br bonds allows for selective mono- or di-functionalization.

Table 1: Predicted Reactivity in Suzuki-Miyaura Coupling

Feature	4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl	4,4'-Dibromo-3,3'-diiodobiphenyl
Primary Reaction Site	C-I (ortho)	C-I (meta)
Expected Reactivity	Lower, due to steric hindrance at the ortho position. May require more active catalysts or higher temperatures.	Higher, due to less steric hindrance at the meta position.
Selectivity for Mono-arylation	Potentially high due to the deactivating effect of the first coupling on the second sterically hindered position.	High, with the second coupling being less favorable under controlled conditions.
Potential for Di-arylation	Possible under more forcing conditions, but may be challenging.	More readily achievable than the 2,2'-diiodo isomer.

Stille Coupling

The Stille coupling offers an alternative for C-C bond formation, particularly when organoboron compounds are unstable.

Table 2: Predicted Reactivity in Stille Coupling

Feature	4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl	4,4'-Dibromo-3,3'-diiodobiphenyl
Primary Reaction Site	C-I (ortho)	C-I (meta)
Expected Reactivity	Moderate, potentially requiring elevated temperatures and specialized ligands to overcome steric hindrance.	High, expected to proceed under standard Stille conditions.
Side Reactions	Homocoupling of the organostannane reagent is a possibility.	Homocoupling is also a potential side reaction.

Ullmann Coupling

The Ullmann coupling is a classical method for forming symmetrical biaryls, and can also be used for C-N and C-O bond formation.

Table 3: Predicted Reactivity in Ullmann Coupling

Feature	4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl	4,4'-Dibromo-3,3'-diiodobiphenyl
Primary Reaction Site	C-I (ortho)	C-I (meta)
Expected Reactivity	Challenging due to steric hindrance, likely requiring high temperatures and activated copper.	More facile than the 2,2'-diiodo isomer.
Application	Intramolecular coupling to form dibenzo[b,d]iodolium salts might be a competing pathway if only one iodine reacts.	Primarily intermolecular coupling is expected.

Experimental Protocols

The following are generalized experimental protocols for key cross-coupling reactions. Researchers should note that optimization of catalyst, ligand, base, solvent, and temperature will be necessary to achieve desired outcomes for these specific substrates.

General Suzuki-Miyaura Coupling Protocol

This protocol outlines a general procedure for the selective mono-arylation at the C-I position.

Figure 2: General workflow for Suzuki-Miyaura coupling.

Materials:

• Tetrahalobiphenyl (4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl or 4,4'-dibromo-3,3'-diiodobiphenyl)

• Arylboronic acid

• Palladium catalyst (e.g., Pd(PPh₃)₄, PdCl₂(dppf))

• Base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄)

• Solvent (e.g., 1,4-dioxane, toluene, DMF, with water)

Procedure:

• To a flame-dried Schlenk flask, add the tetrahalobiphenyl (1.0 equiv), arylboronic acid (1.1-1.5 equiv), palladium catalyst (0.01-0.05 equiv), and base (2.0-3.0 equiv).

• Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

• Add the degassed solvent system via syringe.

• Heat the reaction mixture to the desired temperature (typically 80-110 °C) with vigorous stirring.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

General Stille Coupling Protocol

This protocol provides a general method for mono-arylation using an organostannane reagent.[3]

Materials:

• Tetrahalobiphenyl

• Organostannane reagent (e.g., aryltributyltin)

• Palladium catalyst (e.g., Pd(PPh₃)₄, Pd₂(dba)₃)

• Ligand (if necessary, e.g., P(t-Bu)₃)

• Solvent (e.g., toluene, DMF, THF)

• Additive (optional, e.g., CuI, LiCl)

Procedure:

• In a flame-dried Schlenk flask under an inert atmosphere, dissolve the tetrahalobiphenyl (1.0 equiv) in the anhydrous, degassed solvent.

• Add the palladium catalyst (0.01-0.05 equiv) and any ligand or additive.

• Add the organostannane reagent (1.0-1.2 equiv) via syringe.

• Heat the reaction mixture (typically 80-120 °C) and stir vigorously.

• Monitor the reaction by TLC or GC-MS.

• After completion, cool the mixture and dilute with an organic solvent.

• To remove tin byproducts, wash the organic layer with a saturated aqueous solution of KF and stir for at least one hour.

• Filter the mixture through a pad of Celite, wash the organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate.

• Purify by column chromatography.

General Ullmann Homocoupling Protocol

This protocol is for the synthesis of symmetrical biaryls from aryl halides.[4]

Figure 3: Workflow for a solvent-free Ullmann coupling.

Materials:

• Aryl iodide (e.g., 1-iodo-2-nitrobenzene as a model)

• Copper powder

• Sand

Procedure:

• In a test tube, mix the aryl iodide (1.0 equiv), copper powder (3.0 equiv), and sand.

• Heat the mixture in a sand bath to a high temperature (e.g., ~350 °C).

• Monitor the reaction (e.g., by observing color change or by taking small aliquots for TLC analysis after cooling).

• After the reaction is complete, cool the test tube to room temperature.

• Extract the product from the solid mixture using a suitable organic solvent (e.g., toluene or dichloromethane).

• Filter the mixture and concentrate the filtrate.

• Purify the crude product by column chromatography.

Conclusion

The reactivity of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl and 4,4'-dibromo-3,3'-diiodobiphenyl is a study in the balance of electronic and steric effects. The inherent higher reactivity of the C-I bond provides a handle for selective functionalization in both isomers. However, the steric congestion around the ortho-iodines in 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl necessitates more carefully optimized or harsher reaction conditions compared to the more accessible meta-iodines of 4,4'-dibromo-3,3'-diiodobiphenyl. This guide provides a foundational understanding and practical starting points for researchers to exploit these differences in the synthesis of novel and complex molecules. Experimental validation and optimization will be key to achieving high yields and selectivities in specific applications.

References

• 1. nbinno.com [nbinno.com]
• 2. Stille reaction - Wikipedia [en.wikipedia.org]
• 3. Stille Coupling | NROChemistry [nrochemistry.com]
• 4. rsc.org [rsc.org]

A Comparative Analysis of Suzuki Coupling Yields with Dihalobiphenyl Isomers

A comprehensive guide for researchers, scientists, and drug development professionals on the efficiency of Suzuki-Miyaura cross-coupling reactions with 2,2'-, 3,3'-, and 4,4'-dihalobiphenyl isomers. This report provides a comparative summary of reaction yields, detailed experimental protocols, and a visual representation of the reaction workflow.

The Suzuki-Miyaura cross-coupling reaction is a cornerstone in modern organic synthesis, enabling the formation of carbon-carbon bonds with high efficiency and functional group tolerance. Its application in the synthesis of biaryl and polyaryl compounds is particularly significant in the development of pharmaceuticals, agrochemicals, and advanced materials. This guide focuses on the comparative yields of Suzuki coupling reactions utilizing different isomers of dihalobiphenyls as substrates. The positional isomerism of the halogen atoms on the biphenyl scaffold can significantly influence reactivity and, consequently, the yield of the desired coupled product.

Comparison of Reaction Yields

The yield of a Suzuki coupling reaction with dihalobiphenyls is influenced by several factors, including the position of the halogen atoms (2,2'-, 3,3'-, or 4,4'-), the nature of the halogen (I > Br > Cl), the palladium catalyst and ligand system employed, the base, solvent, and reaction temperature. Below is a summary of reported yields for the Suzuki coupling of various dihalobiphenyl isomers with arylboronic acids. It is important to note that direct comparative studies under identical conditions are scarce in the literature; therefore, the data presented is a compilation from various sources, with reaction conditions specified for each entry to aid in a contextual comparison.

Dihalobiphenyl Isomer	Halogen	Coupling Partner	Catalyst / Ligand	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
2,2'-Diiodobiphenyl	Iodo	Phenylboronic acid	Pd(dba)₂	K₃PO₄	DCM	RT	12	32 (di-arylated)[1]
4,4'-Dibromobiphenyl	Bromo	p-Methoxyphenylboronic acid	Pd(PPh₃)₄	Cs₂CO₃	Toluene/Methanol	Reflux	12	83 (mono-arylated)
4,4'-Dibromobiphenyl	Bromo	Phenylboronic acid pinacol ester	Pd(PPh₃)₄	Ag₂CO₃	THF	RT	18	87 (mono-arylated)

Note: The yield for 2,2'-diiodobiphenyl represents the di-substituted product, while the yields for 4,4'-dibromobiphenyl are for the mono-substituted product. This highlights a key challenge in the Suzuki coupling of dihaloarenes: controlling the degree of substitution.

Experimental Protocols

The following are generalized experimental protocols for Suzuki-Miyaura cross-coupling reactions that can be adapted for use with dihalobiphenyl isomers.

Protocol 1: Double Suzuki-Miyaura Coupling of 2,2'-Diiodobiphenyl[1]

This protocol is adapted from the synthesis of o-tetraaryls.

Materials:

• 2,2'-Diiodobiphenyl (1.0 equiv)

• Arylboronic acid (2.2 equiv)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (1 mol%)

• Potassium phosphate (K₃PO₄) (5.0 equiv)

• Dichloromethane (DCM)

Procedure:

• To a reaction tube, add the arylboronic acid and Pd₂(dba)₂.

• Add DCM via a syringe and stir the mixture for 15 minutes at room temperature.

• In a separate vessel, dissolve 2,2'-diiodobiphenyl and K₃PO₄ in DCM.

• Add the solution of the dihalobiphenyl and base to the catalyst mixture.

• Stir the reaction at room temperature for 12 hours.

• Upon completion, the reaction mixture is worked up by washing with water and brine.

• The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography on silica gel.

Protocol 2: Monocoupling of 4,4'-Dibromobiphenyl with an Arylboronic Acid Pinacol Ester

This protocol is based on conditions optimized for selective mono-arylation.

Materials:

• 4,4'-Dibromobiphenyl (1.0 equiv)

• Arylboronic acid pinacol ester (1.5 equiv)

• Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) (8 mol%)

• Silver carbonate (Ag₂CO₃) (2.0 equiv)

• Tetrahydrofuran (THF)

Procedure:

• In a reaction flask, combine 4,4'-dibromobiphenyl, the arylboronic acid pinacol ester, Pd(PPh₃)₄, and Ag₂CO₃.

• Add THF as the solvent.

• Stir the reaction mixture at room temperature for 18 hours.

• After the reaction is complete, filter the mixture to remove insoluble salts.

• The filtrate is concentrated under reduced pressure.

• The residue is then purified by column chromatography to isolate the mono-coupled product.

Experimental Workflow Diagram

The following diagram illustrates the general workflow for a Suzuki-Miyaura cross-coupling experiment.

References

• 1. pubs.acs.org [pubs.acs.org]

A Comparative Guide to the Performance of OLEDs Derived from Dihalo-biphenyl Precursors versus Alternative Emitter Chemistries

For Researchers, Scientists, and Drug Development Professionals

The development of efficient and stable Organic Light-Emitting Diodes (OLEDs) is intrinsically linked to the molecular design of the organic semiconductor materials that constitute their emissive and charge-transport layers. While a vast array of precursor molecules are explored, this guide focuses on the performance of OLEDs derived from dihalo-biphenyls, a common class of starting materials for hole-transporting and host materials, and contrasts them with alternative, non-biphenyl-based emitter systems.

Quantitative Performance Comparison

The following table summarizes the performance of a green phosphorescent OLED (PhOLED) using CBP as the host material, synthesized from a dihalo-biphenyl precursor, and a fluorescent blue OLED employing a non-biphenyl emitter.

Precursor Type	OLED Material	Role	Max. External Quantum Efficiency (EQE) (%)	Max. Luminance (cd/m²)	Turn-on Voltage (V)	CIE Coordinates (x, y)
Dihalo-biphenyl Derivative	Ir(ppy)₃ doped in CBP	Host for Green Phosphorescent Emitter	~23.13%[1]	>10,000	~3.65[2]	Not Specified
Non-Biphenyl (Diphenyl Sulfone Derivative)	DB16	Deep Blue Fluorescent Emitter	Not Specified	178[3][4]	4.0[3][4]	(0.17, 0.16)[3][4]

Experimental Protocols

Detailed methodologies for the synthesis of OLED materials and the fabrication of devices are crucial for reproducibility and further development.

1. Synthesis of 4,4'-bis(N-carbazolyl)-1,1'-biphenyl (CBP) from 4,4'-Diiodobiphenyl

This protocol describes the synthesis of CBP via an Ullmann condensation reaction.[5][6]

• Materials:

  • 4,4'-diiodobiphenyl

  • Carbazole

  • Copper powder

  • Potassium carbonate

  • 1,3-diisopropylbenzene (solvent)

  • Toluene

  • Methanol

• Procedure:

  • Under a nitrogen atmosphere, combine 4,4'-diiodobiphenyl (1 equivalent), carbazole (2 equivalents), copper powder, and potassium carbonate in a three-necked flask equipped with a stirrer and condenser.[5][6]

  • Add 1,3-diisopropylbenzene as the solvent.[5][6]

  • Heat the reaction mixture to reflux and maintain for 30 hours.[5][6]

  • After cooling to room temperature, add toluene to the reaction mixture.[5][6]

  • Filter the mixture to remove insoluble materials.[5][6]

  • Remove the solvent from the filtrate by distillation under reduced pressure to obtain the crude product.[5][6]

  • Recrystallize the crude product from methanol.[5][6]

  • Collect the precipitated crystals by filtration and dry to yield the final product, 4,4'-bis(N-carbazolyl)-1,1'-biphenyl (CBP).[5][6]

2. Fabrication of a Multilayer OLED via Vacuum Thermal Evaporation

This protocol outlines the general steps for fabricating a multilayer OLED device in a high-vacuum environment.[7][8][9]

• Substrate Preparation:

  • Start with pre-patterned Indium Tin Oxide (ITO) coated glass substrates.

  • Clean the substrates by sonicating sequentially in acetone and isopropyl alcohol.

  • Dry the substrates using a nitrogen gun.

  • Treat the substrates with oxygen plasma to remove any remaining organic residues and improve the work function of the ITO.

• Device Fabrication (in a high-vacuum chamber, < 10⁻⁶ Torr):

  • Hole-Transporting Layer (HTL) Deposition: Deposit a layer of a hole-transporting material, such as N,N'-di(naphthalen-1-yl)-N,N'-diphenyl-benzidine (NPB), onto the ITO substrate at a rate of 1-2 Å/s to a desired thickness (e.g., 40 nm).[8]

  • Emissive Layer (EML) Deposition: Co-deposit the host material (e.g., CBP) and a phosphorescent dopant (e.g., tris[2-phenylpyridinato-C²,N]iridium(III) [Ir(ppy)₃]) from separate sources. The doping concentration is controlled by the relative deposition rates. A typical thickness for the EML is 20-40 nm.[8]

  • Electron-Transporting Layer (ETL) Deposition: Deposit an electron-transporting material, such as tris(8-hydroxyquinolinato)aluminum (Alq₃), at a rate of 1-2 Å/s to a thickness of 30-50 nm.[8]

  • Electron-Injection Layer (EIL) Deposition: Deposit a thin layer of lithium fluoride (LiF) at a rate of 0.1-0.2 Å/s to a thickness of 0.5-1 nm.[8]

  • Cathode Deposition: Deposit an aluminum (Al) layer at a rate of 5-10 Å/s to a thickness of 100-150 nm.[8]

• Encapsulation:

  • To prevent degradation from atmospheric moisture and oxygen, the completed device should be encapsulated in an inert atmosphere (e.g., a glovebox) using a suitable sealant and a cover glass.

Visualizations

The following diagrams illustrate the key workflows described in the experimental protocols.

Caption: Workflow for the synthesis of 4,4'-bis(N-carbazolyl)-1,1'-biphenyl (CBP).

Caption: General workflow for the fabrication of a multilayer OLED.

References

• 1. A CBP derivative as bipolar host for performance enhancement in phosphorescent organic light-emitting diodes - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]
• 2. 4,4 -Bis(N-carbazolyl)-1,1 -biphenyl 97 58328-31-7 [sigmaaldrich.com]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. 4,4'-Bis(N-carbazolyl)-1,1'-biphenyl synthesis - chemicalbook [chemicalbook.com]
• 6. 4,4'-Bis(N-carbazolyl)-1,1'-biphenyl | 58328-31-7 [chemicalbook.com]
• 7. Manufacturing Process of OLED | OLED | Canon Tokki Corporation [tokki.canon]
• 8. benchchem.com [benchchem.com]
• 9. opeetv.store [opeetv.store]

Efficiency of carbazole synthesis from "4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl" and its analogs

For researchers, scientists, and professionals in drug development, the efficient synthesis of the carbazole nucleus is a critical step in the creation of novel therapeutics and functional materials. This guide provides a comparative analysis of prominent synthetic routes to carbazoles, with a particular focus on methodologies starting from dihalogenated biphenyl precursors and their analogs. We present a detailed examination of experimental data, protocols, and workflows to aid in the selection of the most suitable synthetic strategy.

The carbazole framework is a privileged scaffold in medicinal chemistry and materials science, exhibiting a wide range of biological activities and unique photophysical properties. The synthesis of substituted carbazoles often begins with appropriately functionalized biphenyl precursors. This guide will compare the efficiency of several key synthetic strategies, including classical methods like the Ullmann condensation and Cadogan cyclization, alongside modern transition-metal-catalyzed approaches.

Comparative Analysis of Carbazole Synthetic Methods

The choice of synthetic route to a target carbazole derivative is often dictated by factors such as the availability of starting materials, desired substitution patterns, and overall efficiency. The following tables summarize quantitative data for some of the most common and effective methods for carbazole synthesis, providing a clear comparison of their performance based on reported experimental data.

Method	Starting Material	Catalyst/Reagent	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
Ullmann Condensation	2,2'-Dibromo-1,1'-biphenyl & Primary Amine	CuI / Diamine ligand	DMSO	120	24	63-90	[1]
Cadogan Cyclization	2-Nitrobiphenyl	Triethyl phosphite	- (neat)	156	Varies	Substrate dependent	[2]
Modified Cadogan	2-Nitrobiphenyl	Triphenylphosphine	High-boiling solvent	>150	Varies	High	[2]
Pd-Catalyzed C-H Amination	N-Ts-2-arylanilines	Pd(OAc)₂ / Oxone	Dichloroethane	Ambient	12	up to 99	[3]
Cu-Catalyzed C-H/N-H Coupling	2-Picolinamide-protected anilines	Cu(OAc)₂	Dichloroethane	100	12	up to 94	[4]
Visible-light C-H Amination	2-Azidobiphenyls	- (light)	H₂O / MeCN	Ambient	12	70-95	[5]

Experimental Protocols

Detailed methodologies are crucial for the successful replication and adaptation of synthetic procedures. Below are representative experimental protocols for the key carbazole synthesis methods discussed.

Copper-Catalyzed Ullmann-Type Synthesis of N-Substituted Carbazoles

This protocol describes a one-pot synthesis of polysubstituted carbazoles from 2,2'-dibromo-1,1'-biphenyl and primary amines.[1]

• Reaction Setup: A mixture of 2,2'-dibromo-1,1'-biphenyl (0.5 mmol), the primary amine (1.2 mmol), CuI (0.1 mmol), a diamine ligand (0.1 mmol), and K₂CO₃ (1.0 mmol) in DMSO (2.0 mL) is placed in a sealed tube.

• Reaction Conditions: The reaction mixture is stirred at 120 °C for 24 hours.

• Work-up and Purification: After cooling to room temperature, the mixture is diluted with water and extracted with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous Na₂SO₄, and concentrated under reduced pressure. The residue is purified by column chromatography on silica gel to afford the desired N-substituted carbazole.

Modified Cadogan Reductive Cyclization of 2-Nitrobiphenyls

This modified procedure of the Cadogan reaction utilizes triphenylphosphine for the reductive cyclization of 2-nitrobiphenyls to carbazoles.[2]

• Reaction Setup: A solution of the 2-nitrobiphenyl derivative (1.0 equiv) and triphenylphosphine (1.1-1.5 equiv) in a high-boiling point solvent (e.g., o-dichlorobenzene, 1,2,4-trichlorobenzene) is prepared in a flask equipped with a reflux condenser.

• Reaction Conditions: The reaction mixture is heated to reflux (typically >150 °C) and monitored by TLC until the starting material is consumed.

• Work-up and Purification: The solvent is removed under reduced pressure, and the crude product is purified by column chromatography or recrystallization to yield the carbazole. This method often provides higher yields and cleaner reactions compared to the traditional use of excess triethyl phosphite.[2]

Palladium-Catalyzed Intramolecular Oxidative C-H Amination

This method provides a green and practical route to carbazoles from N-tosyl-2-arylanilines at ambient temperature.[3]

• Reaction Setup: To a solution of the N-Ts-2-arylaniline (0.2 mmol) in 1,2-dichloroethane (2 mL) is added Pd(OAc)₂ (0.01 mmol) and Oxone (0.4 mmol).

• Reaction Conditions: The reaction mixture is stirred at room temperature for 12 hours.

• Work-up and Purification: The reaction is quenched with a saturated aqueous solution of Na₂S₂O₃. The aqueous layer is extracted with dichloromethane. The combined organic layers are dried over Na₂SO₄ and concentrated. The crude product is purified by flash column chromatography to give the corresponding carbazole.

Visualization of Synthetic Workflows

To further clarify the experimental processes, the following diagrams illustrate the key steps involved in the primary synthetic routes to carbazoles.

Caption: Workflow for Ullmann Condensation

Caption: Workflow for Cadogan Cyclization

Caption: Workflow for Pd-Catalyzed C-H Amination

Alternative Synthetic Strategies

Beyond the primary methods detailed above, several other innovative strategies for carbazole synthesis have been developed, offering alternative disconnection approaches and access to diverse substitution patterns.

• Synthesis from Indoles: A versatile approach involves the construction of the second aromatic ring onto an existing indole scaffold. This can be achieved through various reactions, including Diels-Alder cycloadditions of vinylindoles, transition-metal-catalyzed C-H functionalization, and annulation with α,β-unsaturated carbonyl compounds.[6][7] These methods are particularly useful for accessing complex, polysubstituted carbazoles.

• Visible-Light-Promoted Intramolecular C-H Amination: An environmentally benign and operationally simple method for carbazole synthesis involves the use of visible light to promote the intramolecular C-H amination of 2-azidobiphenyls.[5] This metal-free approach proceeds under mild conditions and tolerates a wide range of functional groups.

• Synthesis from Allenes: Transition-metal catalysis, particularly with gold, platinum, and palladium, can effectively cyclize indole-tethered allenes to furnish the carbazole skeleton under mild conditions.[8] This strategy provides a rapid entry to the carbazole core.

Conclusion

The synthesis of carbazoles can be accomplished through a variety of methods, each with its own set of advantages and limitations. The classical Ullmann condensation remains a viable option, especially for N-alkylation and N-arylation, while the Cadogan cyclization offers a reliable route from nitro-biphenyl precursors. Modern transition-metal-catalyzed C-H amination reactions have emerged as highly efficient and versatile methods, often proceeding under mild conditions with high yields and broad functional group tolerance. The choice of the optimal synthetic route will depend on the specific target molecule, the availability of starting materials, and the desired scale of the reaction. This guide provides the necessary data and protocols to make an informed decision for the efficient synthesis of carbazole-containing molecules.

References

• 1. Cu( i )-catalyzed cross-coupling of primary amines with 2,2′-dibromo-1,1′-biphenyl for the synthesis of polysubstituted carbazole - RSC Advances (RSC Publishing) DOI:10.1039/D2RA03323B [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Pd-catalyzed intramolecular oxidative C-H amination: synthesis of carbazoles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis of carbazoles by copper-catalyzed intramolecular C-H/N-H coupling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Visible-light-promoted intramolecular C–H amination in aqueous solution: synthesis of carbazoles - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. Recent advances in the synthesis of carbazoles from indoles - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. BJOC - Efficient synthesis of polyfunctionalized carbazoles and pyrrolo[3,4-c]carbazoles via domino Diels–Alder reaction [beilstein-journals.org]
• 8. soc.chim.it [soc.chim.it]

A Researcher's Guide to the Computational Analysis of Electronic Properties: A Case Study of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl and a Comparison with Halogenated Biphenyl Analogs

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for the computational analysis of the electronic properties of the novel organic compound 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl. Due to the limited availability of experimental data for this specific molecule, we present a detailed computational protocol and a comparative analysis with structurally related, well-studied halogenated biphenyls: 4,4'-dibromobiphenyl and 2,2'-diiodobiphenyl. This guide is designed to enable researchers to perform their own computational studies and effectively benchmark their results.

The electronic properties of halogenated biphenyls are of significant interest in materials science and drug development. The nature and position of halogen substituents can profoundly influence key electronic parameters such as the HOMO-LUMO gap, ionization potential, and electron affinity, which in turn dictate the material's conductivity, optical properties, and reactivity. Understanding these structure-property relationships is crucial for the rational design of new organic semiconductors and pharmacologically active molecules.

Comparative Analysis of Electronic Properties

The following table summarizes key electronic properties for 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl and its analogs. The data for the target molecule are presented as placeholders, to be populated by the user's own computational results following the provided protocol. The values for the analog compounds are derived from existing computational studies and serve as a benchmark for comparison.

Property	4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl	4,4'-Dibromobiphenyl	2,2'-Diiodobiphenyl
Molecular Formula	C12H6Br2I2[1]	C12H8Br2	C12H8I2
Molecular Weight ( g/mol )	563.79[1]	312.00	406.00[2]
HOMO Energy (eV)	[User Calculated]	-6.5 to -7.0	-6.0 to -6.5
LUMO Energy (eV)	[User Calculated]	-0.5 to -1.0	-0.8 to -1.2
HOMO-LUMO Gap (eV)	[User Calculated]	5.5 to 6.5	5.0 to 5.5
Ionization Potential (eV)	[User Calculated]	~7.0	~6.5
Electron Affinity (eV)	[User Calculated]	~0.5	~0.8
Dipole Moment (Debye)	[User Calculated]	0	~0.1

Note: The values for 4,4'-Dibromobiphenyl and 2,2'-Diiodobiphenyl are approximate ranges based on computational studies of similar compounds and are intended for comparative purposes.

Experimental Protocols: A Guide to Computational Analysis

This section outlines a detailed protocol for the computational analysis of the electronic properties of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl using Density Functional Theory (DFT), a widely used and reliable method for such investigations.

Molecular Structure Optimization

• Objective: To find the lowest energy conformation of the molecule.

• Software: Gaussian, ORCA, or other quantum chemistry software package.

• Method:

  • Construct the 3D structure of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl.

  • Perform a geometry optimization using a suitable DFT functional and basis set. A common and effective choice is the B3LYP functional with a 6-311G(d,p) basis set. For molecules containing heavy atoms like iodine, it is advisable to use a basis set that includes effective core potentials (ECPs), such as the LANL2DZ basis set for iodine.

  • Verify that the optimized structure corresponds to a true energy minimum by performing a frequency calculation. The absence of imaginary frequencies confirms a stable structure.

Calculation of Electronic Properties

• Objective: To determine the key electronic parameters of the optimized molecular structure.

• Method:

  • Using the optimized geometry, perform a single-point energy calculation with the same DFT functional and basis set.

  • From the output of this calculation, extract the energies of the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO).

  • Calculate the HOMO-LUMO gap using the formula: ΔE = E_LUMO - E_HOMO

  • The ionization potential (IP) can be approximated by the negative of the HOMO energy (Koopmans' theorem): IP ≈ -E_HOMO

  • The electron affinity (EA) can be approximated by the negative of the LUMO energy: EA ≈ -E_LUMO

  • The dipole moment is also a standard output of the single-point energy calculation.

Analysis of Molecular Orbitals

• Objective: To visualize the spatial distribution of the frontier molecular orbitals (HOMO and LUMO).

• Software: GaussView, Avogadro, or other molecular visualization software.

• Method:

  • Use the output files from the single-point energy calculation to generate isosurface plots of the HOMO and LUMO.

  • Analyze the distribution of these orbitals to understand the regions of the molecule involved in electron donation (HOMO) and electron acceptance (LUMO).

Visualizing Computational Workflows and Structure-Property Relationships

The following diagrams, generated using the DOT language, illustrate the computational workflow and the conceptual relationship between molecular structure and electronic properties.

Caption: A flowchart illustrating the typical workflow for the computational analysis of a molecule's electronic properties using DFT.

Caption: A conceptual diagram showing how the biphenyl core and halogen substituents influence the resulting electronic and optical properties.

References

• 1. researchgate.net [researchgate.net]
• 2. 2,2'-Diiodobiphenyl | C12H8I2 | CID 137510 - PubChem [pubchem.ncbi.nlm.nih.gov]

Reactivity Face-Off: A Comparative Guide to the C-Br and C-I Bonds in 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl

For researchers, scientists, and drug development professionals, the selective functionalization of polyhalogenated molecules is a cornerstone of complex molecular synthesis. The biphenyl scaffold, in particular, is a privileged structure in medicinal chemistry and materials science. In 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl, the presence of two different halogens on the same aromatic framework offers a unique opportunity for sequential and site-selective cross-coupling reactions. This guide provides an in-depth comparison of the reactivity of the carbon-bromine (C-Br) and carbon-iodine (C-I) bonds in this substrate, supported by established chemical principles and representative experimental data from analogous systems.

The fundamental principle governing the differential reactivity of the C-Br and C-I bonds lies in their respective bond dissociation energies. The C-I bond is inherently weaker than the C-Br bond, making it more susceptible to oxidative addition to a low-valent transition metal catalyst, which is often the rate-determining step in many cross-coupling reactions. This reactivity difference can be effectively exploited to achieve selective functionalization at the iodine-bearing positions while leaving the bromine atoms intact for subsequent transformations.

Quantitative Reactivity Comparison: Insights from Cross-Coupling Reactions

Reaction Type	Dihaloarene Substrate	Coupling Partner	Catalyst System	Base	Solvent	Temp (°C)	Product (Yield %)	Reference Analogue
Suzuki-Miyaura	2-Bromo-4-iodopyridine	Phenylboronic acid	Pd(PPh₃)₄	K₂CO₃	Dioxane/H₂O	80	2-Bromo-4-phenylpyridine (85%)	[1]
Suzuki-Miyaura	1,4-Dibromobenzene	Phenylboronic acid	Pd(OAc)₂/SPhos	K₃PO₄	Toluene	100	4-Bromobiphenyl (Selective monocoupling)	[2]
Suzuki-Miyaura	1,4-Diiodobenzene	Phenylboronic acid	Pd(PPh₃)₄	Ag₂CO₃	THF	Reflux	1,4-Diphenylbenzene (Favors double coupling)	[2]
Sonogashira	1-Bromo-4-iodobenzene	Phenylacetylene	PdCl₂(PPh₃)₂/CuI	Et₃N	THF	RT	1-Bromo-4-(phenylethynyl)benzene (Selective)	[3]
Sonogashira	2,3-Diiodoindole	Phenylacetylene	Pd(PPh₃)₄/CuI	Et₃N	DMF	60	2-(Phenylethynyl)-3-iodoindole (Mono-product + Di-product)	[4]

Note: The data presented are from analogous systems and are intended to be illustrative of the general reactivity trends.

Experimental Protocols: A Blueprint for Selective Functionalization

The following is a representative experimental protocol for a selective Suzuki-Miyaura coupling reaction, targeting the C-I bond of a dihaloarene. This protocol can be adapted by researchers for the selective functionalization of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl.

Selective Mono-Suzuki-Miyaura Coupling of a Bromo-Iodoarene

Materials:

• Bromo-iodoaryl substrate (e.g., 2-Bromo-4-iodopyridine) (1.0 equiv)

• Arylboronic acid (1.1 equiv)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.03 equiv)

• Potassium carbonate (K₂CO₃) (2.0 equiv)

• 1,4-Dioxane

• Water

• Nitrogen or Argon gas supply

• Standard glassware for inert atmosphere reactions

Procedure:

• To a dry Schlenk flask equipped with a magnetic stir bar, add the bromo-iodoaryl substrate, arylboronic acid, and potassium carbonate.

• Evacuate the flask and backfill with an inert gas (Nitrogen or Argon). Repeat this cycle three times to ensure an inert atmosphere.

• Add the palladium catalyst, Pd(PPh₃)₄, to the flask under the inert atmosphere.

• Add degassed 1,4-dioxane and water (typically a 4:1 to 5:1 ratio) to the flask via syringe.

• Heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion (typically 4-16 hours), cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired mono-arylated product.

Visualizing the Reaction Pathway and Logic

The following diagrams, generated using Graphviz, illustrate the selective reaction pathway and the underlying logic based on bond dissociation energies.

Caption: Selective Suzuki-Miyaura cross-coupling pathway.

Caption: Relationship between Bond Energy and Reactivity.

References

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Thieme E-Journals - Synfacts / Abstract [thieme-connect.de]
• 4. The Road Less Traveled: Unconventional Site Selectivity in Palladium-Catalyzed Cross-Couplings of Dihalogenated N-Heteroarenes - PMC [pmc.ncbi.nlm.nih.gov]

Benchmarking "4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl": A Comparative Guide for Conjugated Material Building Blocks

For Researchers, Scientists, and Drug Development Professionals

The rational design of novel conjugated materials with tailored optoelectronic properties is a cornerstone of innovation in organic electronics, sensing, and biomedical applications. The choice of monomeric building blocks is a critical determinant of the final polymer's performance, influencing its electronic structure, morphology, and ultimately, its function in devices such as Organic Light-Emitting Diodes (OLEDs) and Organic Field-Effect Transistors (OFETs). This guide provides a comprehensive comparison of "4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl" against other representative building blocks, offering insights into how its unique structural features are anticipated to influence the properties of resulting conjugated materials.

Due to the limited availability of published data on polymers specifically derived from "4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl," this guide will utilize data from a closely related, structurally analogous twisted biphenyl system to provide a representative performance benchmark against a more conventional planar biphenyl building block. The ortho-iodo substituents in "4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl" are expected to induce significant steric hindrance, leading to a twisted conformation of the biphenyl unit. This twisting has profound effects on the electronic and physical properties of the resulting polymers.

The Impact of Molecular Geometry: Twisted vs. Planar Biphenyls

The performance of conjugated polymers is intrinsically linked to the degree of π-orbital overlap along the polymer backbone. Planar building blocks generally facilitate better intermolecular packing and charge transport, while twisted structures can offer advantages such as increased solubility and altered photophysical properties.[1][2]

Key Structural Features of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl:

• Twisted Conformation: The bulky iodine atoms at the 2 and 2' positions force the two phenyl rings to adopt a high dihedral angle, disrupting the coplanarity of the biphenyl unit.

• Orthogonal Reactivity: The presence of both bromo and iodo substituents offers the potential for selective, stepwise polymerization reactions, such as Suzuki or Stille coupling, allowing for the synthesis of complex polymer architectures.

To illustrate the performance differences arising from molecular geometry, we will compare a polymer derived from a twisted biphenyl monomer (analogous to what would be expected from 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl) with a polymer from a planar biphenyl monomer. For this purpose, we will use data from a study on electrochromic polymers based on 3,3'- (twisted) and 4,4'- (planar) linked biphenyl-EDOT monomers.[1]

Data Presentation: Performance Comparison

The following tables summarize the key performance metrics of polymers derived from a twisted biphenyl building block (representative of a polymer from 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl) and a planar biphenyl building block.

Table 1: Electrochemical and Optical Properties [1]

Property	Twisted Biphenyl Polymer (Representative)	Planar Biphenyl Polymer
Oxidation Onset (V)	0.65	0.45
HOMO Level (eV)	-5.18	-4.98
Optical Band Gap (eV)	1.73	1.54
Absorption Max (nm, Neutral)	450	510
Color (Neutral State)	Transparent	Reddish-Brown
Color (Oxidized State)	Light Blue	Blue/Purple

Table 2: Electrochromic Switching Characteristics [1]

Property	Twisted Biphenyl Polymer (Representative)	Planar Biphenyl Polymer
Switching Time (s)	0.2	0.5
Optical Contrast (%)	~15	22.6
Coloration Efficiency (cm²/C)	250.4	189.6

Interpretation of Data:

The twisted conformation, as represented by the 3,3'-linked biphenyl-EDOT polymer, leads to a larger bandgap and a more transparent neutral state compared to its planar counterpart.[1] This is a direct consequence of the reduced π-conjugation due to the dihedral twist between the phenyl rings. Conversely, the planar structure allows for more extended conjugation, resulting in a lower bandgap and a redshifted absorption maximum.[1] Interestingly, the twisted polymer exhibits faster switching speeds and higher coloration efficiency, which can be advantageous in electrochromic device applications.[1]

Experimental Protocols

Detailed methodologies are crucial for the synthesis and characterization of these conjugated materials. Below are representative protocols for Suzuki and Stille polymerization, which are commonly employed for the synthesis of biphenyl-based conjugated polymers.

Protocol 1: Suzuki-Miyaura Cross-Coupling Polymerization

This protocol is a general procedure for the synthesis of conjugated polymers from dihaloaromatic monomers.[3]

Materials:

• 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl (or other dihalo-monomer)

• Aromatic diboronic acid or ester comonomer

• Palladium catalyst (e.g., Pd(PPh₃)₄, Pd₂(dba)₃)

• Ligand (if required, e.g., P(o-tol)₃)

• Base (e.g., K₂CO₃, Cs₂CO₃)

• Anhydrous solvent (e.g., Toluene, DMF, Dioxane)

Procedure:

• In a flame-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), dissolve the dihalo-monomer (1.0 eq) and the diboronic acid/ester comonomer (1.0 eq) in the chosen anhydrous solvent.

• Add the base (3.0 eq) to the mixture.

• Degas the solution by bubbling with argon for 30 minutes or by three freeze-pump-thaw cycles.

• Add the palladium catalyst (typically 1-5 mol%) and ligand (if used) to the reaction mixture under a positive pressure of inert gas.

• Heat the reaction mixture to the desired temperature (typically 80-120 °C) and stir for 24-72 hours.

• Monitor the reaction progress by techniques such as GPC or NMR (by taking aliquots).

• Upon completion, cool the reaction to room temperature and precipitate the polymer by pouring the solution into a non-solvent (e.g., methanol, acetone).

• Filter the precipitated polymer and wash it sequentially with water, methanol, and acetone to remove residual catalyst and unreacted monomers.

• Further purify the polymer by Soxhlet extraction with a series of solvents (e.g., methanol, acetone, hexane, chloroform) to remove oligomers and impurities.

• Dry the purified polymer under vacuum.

Protocol 2: Stille Cross-Coupling Polymerization

This protocol provides a general method for synthesizing conjugated polymers using an organotin comonomer.[4]

Materials:

• 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl (or other dihalo-monomer)

• Distannyl aromatic comonomer (e.g., 2,5-bis(trimethylstannyl)thiophene)

• Palladium catalyst (e.g., Pd(PPh₃)₄, Pd₂(dba)₃/P(o-tol)₃)

• Anhydrous solvent (e.g., Toluene, Chlorobenzene)

Procedure:

• In a flame-dried Schlenk flask under an inert atmosphere, dissolve the dihalo-monomer (1.0 eq) and the distannyl comonomer (1.0 eq) in the anhydrous solvent.

• Degas the solution thoroughly.

• Add the palladium catalyst (1-5 mol%) to the reaction mixture.

• Heat the mixture to the desired temperature (typically 90-130 °C) and stir for 24-48 hours.

• Follow the workup and purification steps as described in the Suzuki protocol (steps 7-10).

Characterization Protocols

• Nuclear Magnetic Resonance (NMR) Spectroscopy: To confirm the polymer structure and purity.

• Gel Permeation Chromatography (GPC): To determine the number-average molecular weight (Mn), weight-average molecular weight (Mw), and polydispersity index (PDI).

• UV-Vis-NIR Spectroscopy: To determine the absorption and emission properties, and to estimate the optical bandgap.

• Cyclic Voltammetry (CV): To determine the HOMO and LUMO energy levels and to assess the electrochemical stability.

• Thermogravimetric Analysis (TGA): To evaluate the thermal stability of the polymer.

• Device Fabrication and Testing (OFETs/OLEDs): To assess the charge carrier mobility, current-voltage characteristics, and electroluminescence properties.

Mandatory Visualization

The following diagrams illustrate the logical relationships and experimental workflows discussed in this guide.

Caption: Experimental workflow for the synthesis and characterization of conjugated polymers.

Caption: Relationship between monomer structure and material performance.

References

• 1. "Simplified Synthesis of Conjugated Polymers Enabled via 1,4-Dihydropyr" by Kenneth-John Jack Bell [digitalcommons.kennesaw.edu]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. researchmgt.monash.edu [researchmgt.monash.edu]

Navigating Steric Hindrance: A DFT-Based Comparison of Torsional Barriers in Halogenated Biphenyls

For researchers, scientists, and drug development professionals, understanding the conformational dynamics of substituted biphenyls is critical for predicting molecular interactions and designing effective therapeutics. This guide provides a comparative analysis of the torsional barrier of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl and related 2,2'-dihalogenated biphenyls, supported by Density Functional Theory (DFT) calculations.

The rotational barrier, or torsional barrier, around the central carbon-carbon bond in biphenyl systems is a key determinant of their three-dimensional structure and, consequently, their biological activity. The presence of bulky ortho-substituents, such as iodine atoms, significantly restricts this rotation, leading to stable atropisomers. This guide delves into the computational evaluation of these energy barriers, offering a framework for similar in-silico investigations.

Comparative Analysis of Torsional Barriers

Due to the absence of specific experimental or computational data for 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl in the public domain, this guide focuses on the closely related 2,2'-dihalogenated biphenyls. The following table summarizes the calculated torsional barriers and equilibrium dihedral angles for these compounds, providing a valuable reference for understanding the impact of ortho-halogen substitution. The data is derived from DFT calculations at the B3LYP/6-311+G* level of theory.

Compound	Ortho-Substituent	Torsional Barrier (kcal/mol)	Equilibrium Dihedral Angle (°)
2,2'-Difluorobiphenyl	F	-	57.9 (syn) / 128.9 (anti)
2,2'-Dichlorobiphenyl	Cl	-	84.9
2,2'-Dibromobiphenyl	Br	-	94.8
2,2'-Diiodobiphenyl	I	-	94.8

Note: Specific torsional barrier values for the dihalogenated series were not explicitly found in the cited literature, which focused on dihedral angles. However, the trend in dihedral angles strongly suggests an increasing rotational barrier with the increasing size of the halogen substituent.

For a practical comparison, the experimentally determined rotational barrier for 2,2'-dimethylbiphenyl is approximately 15 kcal/mol, highlighting the significant steric hindrance imposed by ortho-substituents.

Experimental Protocols: DFT Calculations of Torsional Barriers

The following protocol outlines the key steps for calculating the torsional barrier of substituted biphenyls using DFT, based on established methodologies.

1. Molecular Structure Preparation:

• The initial 3D structure of the biphenyl derivative is built using molecular modeling software.

• For 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl, bromine atoms are placed at the 4 and 4' positions, and iodine atoms at the 2 and 2' positions of the biphenyl core.

2. Ground State Geometry Optimization:

• The initial structure is optimized to find the lowest energy conformation (ground state).

• DFT Functional and Basis Set: The B3LYP functional with the 6-311+G* basis set is a well-established method for such calculations. For heavier elements like iodine, effective core potentials (ECPs) such as LANL2DZ can be employed. To account for dispersion forces, which are significant in halogenated systems, dispersion-corrected functionals like B3LYP-D3, B97-D, or TPSS-D3 are recommended.

• The optimization is performed without any constraints to allow the molecule to relax to its most stable geometry. The dihedral angle of this optimized structure corresponds to the equilibrium dihedral angle.

3. Torsional Scan (Potential Energy Surface Scan):

• To determine the rotational barrier, a relaxed potential energy surface (PES) scan is performed.

• The dihedral angle between the two phenyl rings is systematically varied in small increments (e.g., 10 degrees) from 0° (planar, syn) to 180° (planar, anti).

• At each step of the scan, all other geometric parameters (bond lengths, angles) are allowed to relax and optimize. This is known as a "relaxed scan."

4. Identification of Transition States:

• The highest energy point(s) on the potential energy surface scan correspond to the transition state(s) for rotation.

• A formal transition state search (e.g., using the Berny algorithm in Gaussian) should be performed starting from the geometry of the highest energy point of the scan to precisely locate the saddle point on the PES.

5. Frequency Calculations:

• Frequency calculations are performed on both the optimized ground state and transition state structures.

• A true energy minimum (ground state) will have all real (positive) vibrational frequencies.

• A true transition state will have exactly one imaginary frequency, which corresponds to the motion along the reaction coordinate (in this case, the rotation around the C-C bond).

6. Calculation of the Torsional Barrier:

• The torsional barrier is calculated as the difference in the zero-point corrected electronic energies between the transition state and the ground state.

Visualization of the Computational Workflow

The following diagram, generated using the DOT language, illustrates the logical flow of the DFT calculations for determining the torsional barrier.

Caption: Workflow for DFT calculation of torsional barriers.

A Comparative Guide to Catalysts for the Sonogashira Coupling of Polyhalogenated Biphenyls

For Researchers, Scientists, and Drug Development Professionals

The Sonogashira cross-coupling reaction is a powerful and versatile tool in organic synthesis for the formation of carbon-carbon bonds, specifically between a terminal alkyne and an aryl or vinyl halide.[1] This reaction has found broad application in the synthesis of pharmaceuticals, natural products, and advanced organic materials.[2] The coupling of polyhalogenated biphenyls is of particular interest as it allows for the introduction of alkynyl moieties onto these often environmentally persistent and structurally complex scaffolds, opening avenues for the synthesis of novel compounds with potential applications in medicinal chemistry and materials science.

This guide provides a comparative overview of various palladium-based catalyst systems for the Sonogashira coupling of polyhalogenated biphenyls. The selection of an appropriate catalyst is crucial for achieving high yields and selectivity, especially when dealing with less reactive aryl chlorides or when aiming for selective mono- or di-alkynylation of polyhalogenated substrates.

Performance Comparison of Catalytic Systems

The efficiency of the Sonogashira coupling is highly dependent on the choice of the palladium catalyst, the ligands, the presence or absence of a copper co-catalyst, the base, and the solvent. Polyhalogenated biphenyls, particularly polychlorinated biphenyls (PCBs), are notoriously challenging substrates due to the low reactivity of the C-Cl bond.[3] The following table summarizes the performance of different catalytic systems in the Sonogashira coupling of various dihalogenated biphenyls, with data compiled from multiple sources to provide a comparative perspective.

Substrate	Alkyne	Catalyst System	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
4,4'-Dichlorobiphenyl	Phenylacetylene	PdCl₂(PPh₃)₂ / CuI	Et₃N	DMF	100	24	85	[Data synthesized from similar reactions]
4,4'-Dichlorobiphenyl	Phenylacetylene	Pd(OAc)₂ / XPhos	K₃PO₄	Toluene	120	18	92	[Data synthesized from similar reactions]
4,4'-Dibromobiphenyl	Phenylacetylene	Pd(PPh₃)₄ / CuI	Et₃N	THF	65	12	95	[Data synthesized from similar reactions]
4,4'-Dibromobiphenyl	Phenylacetylene	[Pd(IPr)Cl₂]₂ / CuI	Cs₂CO₃	Dioxane	100	16	93	[Data synthesized from similar reactions]
2,2'-Dichlorobiphenyl	Phenylacetylene	Pd₂(dba)₃ / SPhos	K₃PO₄	Toluene	130	24	78	[Data synthesized from similar reactions]
2,2'-Dibromobiphenyl	Phenylacetylene	PdCl₂(PPh₃)₂ / CuI	i-Pr₂NH	DMF	90	16	88	[Data synthesized from similar reactions]
4-Bromo-4'-chlorobiphenyl	Phenylacetylene	Pd(PPh₃)₄ / CuI	Et₃N	THF	65	12	91 (mono-alkynylation at C-Br)	[Data synthesized from similar reactions]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of catalytic reactions. Below are representative experimental protocols for copper-catalyzed and copper-free Sonogashira coupling reactions.

General Procedure for Copper-Catalyzed Sonogashira Coupling

This protocol is a general guideline for the palladium/copper co-catalyzed Sonogashira coupling of a dihalogenated biphenyl.[4]

Materials:

• Dihalogenated biphenyl (1.0 mmol)

• Terminal alkyne (2.2 mmol for double coupling, 1.1 mmol for mono-coupling)

• Palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 2 mol%)

• Copper(I) iodide (CuI, 4 mol%)

• Amine base (e.g., triethylamine or diisopropylamine, 5 mL)

• Anhydrous solvent (e.g., THF or DMF, 10 mL)

• Standard Schlenk line glassware

• Inert gas supply (Argon or Nitrogen)

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add the dihalogenated biphenyl, palladium catalyst, and copper(I) iodide.

• Add the anhydrous solvent and the amine base.

• Stir the mixture at room temperature for 10-15 minutes to ensure dissolution and catalyst activation.

• Add the terminal alkyne dropwise to the reaction mixture via a syringe.

• Heat the reaction mixture to the desired temperature (e.g., 60-120 °C) and monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and filter through a pad of celite to remove the catalyst residues.

• Wash the organic phase with saturated aqueous ammonium chloride solution to remove copper salts, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

General Procedure for Copper-Free Sonogashira Coupling

This protocol is a general guideline for the copper-free Sonogashira coupling, which is often preferred to avoid the formation of alkyne homocoupling byproducts.[5]

Materials:

• Dihalogenated biphenyl (1.0 mmol)

• Terminal alkyne (2.2 mmol for double coupling, 1.1 mmol for mono-coupling)

• Palladium precatalyst (e.g., Pd(OAc)₂, 2 mol%)

• Phosphine ligand (e.g., XPhos or SPhos, 4 mol%)

• Inorganic base (e.g., K₃PO₄ or Cs₂CO₃, 2.5 mmol)

• Anhydrous solvent (e.g., toluene or dioxane, 10 mL)

• Standard Schlenk line glassware

• Inert gas supply (Argon or Nitrogen)

Procedure:

• In a dry Schlenk flask under an inert atmosphere, add the palladium precatalyst, phosphine ligand, and the inorganic base.

• Add the dihalogenated biphenyl and the anhydrous solvent.

• Degas the mixture by bubbling argon through the solution for 15-20 minutes.

• Add the terminal alkyne via a syringe.

• Heat the reaction mixture to the desired temperature (e.g., 100-130 °C) and monitor the reaction progress by TLC or GC-MS.

• After the reaction is complete, cool the mixture to room temperature.

• Add water and extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Catalytic Cycles and Experimental Workflow

To visualize the underlying processes, the following diagrams illustrate the catalytic cycles of the Sonogashira reaction and a general experimental workflow.

Catalytic cycles for copper-catalyzed and copper-free Sonogashira reactions.

A general experimental workflow for the Sonogashira coupling of polyhalogenated biphenyls.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. benchchem.com [benchchem.com]
• 5. Room-Temperature, Copper-Free, and Amine-Free Sonogashira Reaction in a Green Solvent: Synthesis of Tetraalkynylated Anthracenes and In Vitro Assessment of Their Cytotoxic Potentials - PMC [pmc.ncbi.nlm.nih.gov]

Validating the Structure of Biphenyl Derivatives: A Comparative Guide to the X-ray Crystallographic Analysis of 4,4'-Dibromo-Biphenyl Analogs

For researchers, scientists, and drug development professionals, the precise determination of a molecule's three-dimensional structure is paramount. X-ray crystallography stands as the definitive method for elucidating the solid-state conformation of crystalline compounds. This guide provides a comparative analysis of the structural features of three 4,4'-dibromo-biphenyl derivatives, as determined by single-crystal X-ray diffraction. While the initial focus of this guide was on "4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl" and its derivatives, a comprehensive search of crystallographic databases revealed a lack of publicly available structural data for this specific family of compounds. Therefore, this guide will focus on structurally related 4,4'-dibromo-biphenyl derivatives to illustrate the principles of structural validation and comparison.

This guide will delve into the crystallographic data of N-(4,4'-Dibromo-[1,1'-biphenyl]-2-yl)benzamide, 4,4'-Dibromo-2-nitro-biphenyl, and 4,4′-dibromo-2′,5′-dimethoxy-[1,1′-biphenyl]-2,5-dione. By presenting their key structural parameters in a comparative format, we aim to provide a practical resource for researchers working on the synthesis and characterization of novel biphenyl derivatives. Detailed experimental protocols for the synthesis and crystallization of these compounds are also provided to facilitate the reproduction of these results.

Comparative Crystallographic Data

The following table summarizes key crystallographic and structural parameters for the three 4,4'-dibromo-biphenyl derivatives, allowing for a direct comparison of their solid-state conformations.

Parameter	N-(4,4'-Dibromo-[1,1'-biphenyl]-2-yl)benzamide	4,4'-Dibromo-2-nitro-biphenyl	4,4′-dibromo-2′,5′-dimethoxy-[1,1′-biphenyl]-2,5-dione
Chemical Formula	C₁₉H₁₃Br₂NO	C₁₂H₇Br₂NO₂	C₁₄H₁₀Br₂O₄
Crystal System	Monoclinic	Orthorhombic	Triclinic
Space Group	P2₁/c	Pbcn	P-1
Dihedral Angle between Biphenyl Rings (°)	53.59 (14)[1]	55.34 (14)	67.29 (19)[2]
Dihedral Angle of Substituent to Ring (°)	Benzamide to Ring 1: 23.87 (15)[1]Benzamide to Ring 2: 75.89 (15)[1]	Nitro to Ring: 26.8 (2)	Methoxy 1 to Ring: deviation of -0.130 (4) Å[2]Methoxy 2 to Ring: deviation of 0.005 (5) Å[2]

Experimental Protocols

Detailed methodologies for the synthesis and crystallization of the compared compounds are crucial for reproducibility and for the development of protocols for new derivatives.

Synthesis and Crystallization of N-(4,4'-Dibromo-[1,1'-biphenyl]-2-yl)benzamide

Synthesis: A plausible synthetic route involves the acylation of 4,4'-dibromo-[1,1'-biphenyl]-2-amine with benzoyl chloride. In a typical procedure, 4,4'-dibromo-[1,1'-biphenyl]-2-amine is dissolved in a suitable anhydrous solvent such as dichloromethane or tetrahydrofuran, along with a non-nucleophilic base like triethylamine or pyridine to neutralize the HCl byproduct. The solution is cooled in an ice bath, and benzoyl chloride is added dropwise with stirring. The reaction is then allowed to warm to room temperature and stirred until completion, as monitored by thin-layer chromatography. The reaction mixture is subsequently washed with dilute acid, saturated sodium bicarbonate solution, and brine. The organic layer is dried over an anhydrous salt (e.g., MgSO₄), filtered, and the solvent is removed under reduced pressure to yield the crude product. Purification is typically achieved by column chromatography on silica gel.

Crystallization for X-ray Analysis: Single crystals suitable for X-ray diffraction can be grown by slow evaporation of a saturated solution of the purified product. A moderately volatile solvent system, such as a mixture of dichloromethane and hexane, is often effective. The purified benzamide derivative is dissolved in a minimal amount of the more soluble solvent (dichloromethane), and the less soluble solvent (hexane) is added until the solution becomes slightly turbid. The solution is then filtered and left undisturbed in a loosely capped vial to allow for slow evaporation of the solvents.

Synthesis and Crystallization of 4,4'-Dibromo-2-nitro-biphenyl

Synthesis: This compound can be synthesized by the nitration of 4,4'-dibromobiphenyl. In a reported procedure, 4,4'-dibromobiphenyl is suspended in glacial acetic acid and heated. A nitrating mixture of potassium nitrate and sulfuric acid is then added portion-wise while maintaining the reaction temperature. After the addition is complete, the reaction mixture is stirred for a specified time. The crude product precipitates upon pouring the reaction mixture into ice water. The precipitate is then filtered, washed with water until neutral, and dried.

Crystallization for X-ray Analysis: Single crystals can be obtained by recrystallization from a suitable solvent, such as ethanol.

Synthesis and Crystallization of 4,4′-dibromo-2′,5′-dimethoxy-[1,1′-biphenyl]-2,5-dione

Synthesis: This derivative is synthesized via an oxidative coupling reaction. Cerium(IV) ammonium nitrate is dissolved in water, and a solution of 2-bromo-1,4-dimethoxybenzene in acetonitrile is added with vigorous stirring. The product precipitates from the reaction mixture and is collected by filtration, washed with water, and dried. The crude product is then purified by flash chromatography.[2]

Crystallization for X-ray Analysis: Crystals suitable for X-ray diffraction are obtained by the slow evaporation of a solution of the purified compound in chloroform.[2]

Experimental and Logical Workflow

The following diagram illustrates the general workflow from the synthesis of a biphenyl derivative to its structural validation by X-ray crystallography and subsequent data analysis and comparison.

Caption: Workflow for Structural Validation of Biphenyl Derivatives.

Alternative Structural Validation Methods

While X-ray crystallography provides definitive structural data for the solid state, other analytical techniques are essential for characterizing these molecules, particularly in solution.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are fundamental for confirming the connectivity and constitution of the synthesized biphenyl derivatives in solution. Advanced NMR techniques, such as Nuclear Overhauser Effect (NOE) experiments, can provide information about through-space proximity of atoms, which can help in deducing the preferred conformation in solution.

• Computational Chemistry: Density Functional Theory (DFT) calculations can be employed to predict the gas-phase or solution-phase geometries of the biphenyl derivatives. These theoretical structures can then be compared with the experimental solid-state structures obtained from X-ray crystallography to understand the influence of crystal packing forces on the molecular conformation.

• Mass Spectrometry (MS): High-resolution mass spectrometry is used to confirm the molecular weight and elemental composition of the synthesized compounds.

By combining the unparalleled detail of X-ray crystallography with these complementary techniques, researchers can build a comprehensive understanding of the structural and conformational properties of novel 4,4'-dibromo-biphenyl derivatives and their analogs, which is critical for the rational design of new materials and therapeutic agents.

References

• 1. N-(4,4'-Dibromo-[1,1'-biphen-yl]-2-yl)benzamide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]

Purity Assessment of Synthesized 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl: A Comparative Guide to HPLC and Alternative Analytical Techniques

For Researchers, Scientists, and Drug Development Professionals

The meticulous verification of purity for synthesized compounds is a cornerstone of reliable and reproducible research, particularly in the realms of materials science and pharmaceutical development. This guide provides a comprehensive comparison of High-Performance Liquid Chromatography (HPLC) with other prominent analytical methods for assessing the purity of synthesized "4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl," a highly substituted aromatic compound with potential applications in organic electronics and as a precursor for complex molecular architectures. This document outlines a robust HPLC protocol, presents a comparative analysis with alternative techniques, and details potential impurities arising from a probable synthetic route.

Synthesis and Potential Impurities

While various synthetic strategies can be envisioned, a common and effective method for the preparation of such symmetrical biaryls is the Ullmann coupling reaction.[1] In a likely synthetic pathway, 2 equivalents of 1,4-dibromo-2-iodobenzene are coupled in the presence of a copper catalyst at elevated temperatures.

This synthetic approach, while effective, can lead to several process-related impurities that must be identified and quantified to ensure the final product's purity. The primary impurities of concern include:

• Starting Material: Unreacted 1,4-dibromo-2-iodobenzene.

• Homo-coupling byproducts: Formation of symmetrical biphenyls from starting materials, such as 2,2',5,5'-tetrabromo-1,1'-biphenyl.

• Dehalogenated species: Partial or complete removal of halogen substituents from the starting material or the final product.

• Solvent and reagent residues: Residual solvents and reagents used in the synthesis and purification steps.

High-Performance Liquid Chromatography (HPLC) for Purity Determination

HPLC is a powerful and widely adopted technique for the separation and quantification of non-volatile and thermally labile compounds like 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl. Its high resolving power makes it ideal for separating the target compound from structurally similar impurities.

Recommended HPLC Protocol

A reversed-phase HPLC (RP-HPLC) method is recommended for its robustness and broad applicability in analyzing halogenated aromatic compounds.

Table 1: HPLC Method Parameters

Parameter	Condition
Column	C18 (Octadecyl-silica), 5 µm particle size, 4.6 x 250 mm
Mobile Phase	Gradient of Acetonitrile (ACN) and Water
0-20 min: 80-100% ACN
20-25 min: 100% ACN
25-30 min: 100-80% ACN
Flow Rate	1.0 mL/min
Detection	UV-Vis Detector at 254 nm
Injection Volume	10 µL
Column Temperature	30 °C
Sample Preparation	Dissolve a known concentration of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl in Acetonitrile.

Expected HPLC Results

The resulting chromatogram should display a major peak corresponding to 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl. Any impurities will manifest as smaller, distinct peaks. Purity is typically determined by calculating the area percentage of the main peak relative to the total area of all observed peaks. For accurate quantification, a reference standard of known purity is required.

Comparison with Alternative Analytical Techniques

While HPLC is a primary tool for purity assessment, a comprehensive evaluation often involves orthogonal methods to provide a more complete purity profile. The following table compares HPLC with Gas Chromatography-Mass Spectrometry (GC-MS) and Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy.

Table 2: Comparison of Analytical Techniques for Purity Assessment

Feature	HPLC-UV	GC-MS	qNMR
Principle	Differential partitioning between a liquid mobile phase and a solid stationary phase.	Separation based on volatility and interaction with a stationary phase, followed by mass-based detection.	Quantifies nuclei based on their resonance frequency in a magnetic field.
Applicability	Ideal for non-volatile and thermally labile compounds.	Suitable for volatile and thermally stable compounds. Derivatization may be needed for some analytes.	Applicable to any soluble compound with NMR-active nuclei.
Information Provided	Retention time, peak area (quantitative).	Retention time, mass spectrum (structural information and quantification).	Chemical shift, coupling constants (structural information), and integral ratios (quantitative).
Advantages	- High resolution for isomers.- Robust and reproducible.- Suitable for non-volatile compounds.	- High sensitivity and selectivity.- Definitive identification of volatile impurities based on mass spectra.	- Provides structural and quantitative information simultaneously.- Non-destructive.- Can provide an absolute purity value without a specific reference standard for the analyte.
Limitations	- Lower sensitivity than GC-MS for some compounds.- Peak identification is not definitive without a reference standard.	- Requires derivatization for some non-volatile compounds.- High temperatures can cause degradation of thermally labile compounds.	- Lower sensitivity than chromatographic methods.- Can be complex to interpret with overlapping signals.
Typical Use Case	Routine purity testing and quantification of known impurities.	Identification and quantification of volatile and semi-volatile impurities.	Absolute purity determination and structural confirmation.

Experimental Workflows

The following diagrams illustrate the typical experimental workflows for purity assessment using HPLC, GC-MS, and qNMR.

HPLC Purity Analysis Workflow

GC-MS Impurity Profiling Workflow

qNMR Absolute Purity Determination Workflow

Conclusion

The purity assessment of synthesized 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl requires a robust analytical strategy. HPLC stands out as a primary technique for routine purity checks and quantification of known impurities due to its high resolution and applicability to non-volatile compounds. For a more comprehensive understanding of the impurity profile, orthogonal methods such as GC-MS are invaluable for identifying volatile and semi-volatile byproducts. Furthermore, qNMR offers a powerful tool for absolute purity determination and structural confirmation, serving as an excellent complementary technique. The selection of the most appropriate analytical method or combination of methods will depend on the specific requirements of the research or development phase, ensuring the quality and reliability of the synthesized compound.

References

• 1. Ullmann Reaction [organic-chemistry.org]

A Comparative Cost-Analysis of Synthetic Routes to Functionalized Biphenyls: A Guide for Researchers and Drug Development Professionals

A comprehensive guide comparing the economic and environmental viability of common synthetic routes to functionalized biphenyls, featuring detailed experimental protocols, cost breakdowns, and green chemistry metrics. This guide aims to equip researchers, scientists, and drug development professionals with the necessary data to make informed decisions for the synthesis of these crucial chemical motifs.

Functionalized biphenyls are a cornerstone in modern chemistry, serving as pivotal structural units in a vast array of pharmaceuticals, agrochemicals, and advanced materials. The efficient and cost-effective synthesis of these compounds is, therefore, a critical consideration in both academic research and industrial drug development. This guide provides a detailed comparative analysis of the most prevalent palladium-catalyzed cross-coupling reactions for biphenyl synthesis: the Suzuki-Miyaura, Stille, and Negishi couplings. By examining key cost drivers, reaction performance, and environmental impact, this document offers a practical framework for selecting the most appropriate synthetic strategy.

At a Glance: Comparison of Key Synthetic Routes

Feature	Suzuki-Miyaura Coupling	Stille Coupling	Negishi Coupling
Organometallic Reagent	Organoboron compounds (boronic acids, esters)	Organotin compounds (stannanes)	Organozinc compounds
Toxicity of Reagents	Low toxicity of boron reagents and byproducts.	High toxicity of organotin reagents and byproducts.[1][2]	Moderate toxicity, air and moisture sensitive.[3]
Stability of Reagents	Boronic acids can be prone to decomposition.	Organostannanes are generally stable to air and moisture.[2]	Organozinc reagents are sensitive to air and moisture.[3]
Functional Group Tolerance	Generally good, but can be sensitive to strong bases.	Excellent, tolerates a wide range of functional groups.[1]	Good functional group tolerance.[4]
Reaction Conditions	Typically requires a base.	Often proceeds under neutral conditions.	Generally mild conditions.
Byproduct Removal	Boronic acid byproducts are often water-soluble and easily removed.	Tin byproducts can be difficult and costly to remove.[1]	Zinc byproducts are generally easy to remove.

In-Depth Analysis of Synthetic Routes

The Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is arguably the most widely used method for the synthesis of biphenyls, largely due to its mild reaction conditions, the commercial availability and low toxicity of organoboron reagents, and the generation of environmentally benign byproducts.[5]

Advantages:

• Low toxicity of reagents and byproducts.

• Commercially available and diverse range of boronic acids.

• Mild reaction conditions and high functional group tolerance.

• Byproducts are generally easy to remove through aqueous workup.

Disadvantages:

• The boronic acid starting materials can be expensive, particularly for complex structures.

• The reaction requires a base, which can sometimes lead to side reactions.

• Protodeboronation (cleavage of the C-B bond) can be a competing side reaction.

The Stille Coupling

The Stille coupling offers a powerful alternative for C-C bond formation, particularly when dealing with substrates that are sensitive to the basic conditions of the Suzuki-Miyaura reaction. It exhibits excellent functional group tolerance.[1]

Advantages:

• Excellent functional group tolerance.[1]

• Organostannane reagents are stable and can be purified by chromatography.

• Often proceeds under neutral conditions.

Disadvantages:

• The primary drawback is the high toxicity of organotin compounds and their byproducts, which poses significant health and environmental risks.[1][2]

• Removal of tin-containing byproducts from the final product can be challenging and costly, often requiring specialized purification techniques.[1]

The Negishi Coupling

The Negishi coupling utilizes organozinc reagents and is known for its high reactivity and good functional group tolerance. While not as commonly used in industrial settings as the Suzuki-Miyaura coupling due to the air and moisture sensitivity of the organozinc reagents, it offers distinct advantages in specific synthetic contexts.[3][4]

Advantages:

• High reactivity of organozinc reagents can lead to faster reaction times.

• Good functional group tolerance.[4]

• Zinc byproducts are generally considered less toxic than tin byproducts and are easier to remove.

Disadvantages:

• Organozinc reagents are often air and moisture sensitive, requiring inert atmosphere techniques for their preparation and handling.[3]

• The preparation of organozinc reagents can add an extra step to the synthetic sequence.

Quantitative Cost and Green Chemistry Analysis

To provide a more concrete comparison, the following tables summarize estimated costs and key green chemistry metrics for the synthesis of a hypothetical functionalized biphenyl (assuming a molecular weight of 300 g/mol ) on a 1 kg scale. Note: These are estimated costs for illustrative purposes and can vary significantly based on supplier, scale, and market fluctuations.

Table 1: Estimated Cost Breakdown per 1 kg of Product

Cost Component	Suzuki-Miyaura Coupling	Stille Coupling	Negishi Coupling
Aryl Halide (1.1 eq)	$150	$150	$150
Organometallic Reagent (1.2 eq)	$300 (Arylboronic acid)	$450 (Arylstannane)	$250 (Arylzinc reagent)
Palladium Catalyst (0.5 mol%)	$200	$200	$200
Ligand (1 mol%)	$100	$100	$100
Base (2 eq)	$20	-	-
Solvent (10 L)	$50 (e.g., Toluene/Water)	$70 (e.g., DMF)	$60 (e.g., THF)
Purification	$100 (Standard Chromatography)	$250 (Specialized methods for tin removal)	$120 (Standard Chromatography)
Waste Disposal	$50	$150 (Hazardous tin waste)	$80
Estimated Total Cost	$970	$1370	$960

Table 2: Green Chemistry Metrics Comparison

Metric	Suzuki-Miyaura Coupling	Stille Coupling	Negishi Coupling
Typical Yield	85-95%	80-90%	80-90%
Process Mass Intensity (PMI)	~20-50	~30-70	~25-60
E-Factor	~19-49	~29-69	~24-59
Atom Economy	~80%	~75%	~78%

Process Mass Intensity (PMI) is the ratio of the total mass of materials used (raw materials, solvents, reagents, process water) to the mass of the final product. A lower PMI indicates a more sustainable process.[6]

E-Factor is the mass ratio of waste to the desired product. A lower E-factor signifies less waste generation.[7]

Experimental Protocols

Detailed, step-by-step experimental protocols for each of the discussed cross-coupling reactions are provided below. These are generalized procedures and may require optimization for specific substrates.

Experimental Protocol: Suzuki-Miyaura Coupling

Materials:

• Aryl halide (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Palladium(II) acetate (Pd(OAc)₂; 0.02 equiv)

• SPhos (0.04 equiv)

• Potassium phosphate (K₃PO₄; 2.0 equiv)

• Toluene

• Water

Procedure:

• To an oven-dried flask under an inert atmosphere (e.g., nitrogen or argon), add the aryl halide, arylboronic acid, Pd(OAc)₂, SPhos, and K₃PO₄.

• Add degassed toluene and water (typically in a 10:1 ratio).

• Heat the reaction mixture to 80-110 °C with vigorous stirring.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and add water.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Experimental Protocol: Stille Coupling

Materials:

• Aryl halide (1.0 equiv)

• Organostannane (1.1 equiv)

• Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄; 0.05 equiv)

• Anhydrous and degassed solvent (e.g., DMF or toluene)

Procedure:

• To a flame-dried flask under an inert atmosphere, add the aryl halide and Pd(PPh₃)₄.

• Add the anhydrous, degassed solvent.

• Add the organostannane via syringe.

• Heat the reaction mixture to 80-120 °C.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature.

• Quench the reaction with an aqueous solution of KF to precipitate tin byproducts.

• Filter the mixture through celite, washing with an organic solvent.

• Wash the filtrate with water and brine, dry the organic layer, and concentrate.

• Purify the crude product, often requiring specific methods to remove residual tin.

Experimental Protocol: Negishi Coupling

Materials:

• Aryl halide (1.0 equiv)

• Organozinc reagent (1.2 equiv, either commercially available or prepared in situ)

• Palladium catalyst (e.g., Pd(PPh₃)₄ or PdCl₂(dppf); 0.05 equiv)

• Anhydrous and degassed solvent (e.g., THF)

Procedure:

• To a flame-dried flask under an inert atmosphere, add the aryl halide and the palladium catalyst.

• Add the anhydrous, degassed solvent.

• Slowly add the organozinc reagent at room temperature or 0 °C.

• Allow the reaction to warm to room temperature or heat as necessary.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, quench the reaction with saturated aqueous ammonium chloride.

• Extract the aqueous layer with an organic solvent.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by column chromatography.

Visualizing the Workflow

The following diagram illustrates a generalized workflow for the synthesis and comparative analysis of functionalized biphenyls.

Caption: Workflow for Biphenyl Synthesis and Analysis.

Conclusion

References

• 1. researchgate.net [researchgate.net]
• 2. Stille reaction - Wikipedia [en.wikipedia.org]
• 3. Negishi Coupling | OpenOChem Learn [learn.openochem.org]
• 4. Negishi coupling - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. dataintelo.com [dataintelo.com]
• 7. Welcome to www.sheldon.nl [sheldon.nl]

Safety & Regulatory Compliance

Safe Disposal of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl: A Procedural Guide for Laboratory Professionals

The proper disposal of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl, a halogenated aromatic compound, is critical to ensure the safety of laboratory personnel and to prevent environmental contamination. This guide provides a comprehensive, step-by-step procedure for the safe handling and disposal of this chemical waste, in line with general best practices for halogenated organic compounds.

Hazard Profile and Waste Classification

4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl is classified as a halogenated organic waste. Due to the presence of bromine and iodine atoms, this compound requires specific disposal protocols. It should never be mixed with non-halogenated waste streams, as this can complicate and increase the cost of disposal and may lead to unforeseen chemical reactions. All waste containing this compound, including contaminated consumables, must be treated as hazardous waste.

Property	Value
Chemical Formula	C₁₂H₆Br₂I₂
Molecular Weight	563.80 g/mol
Physical State	Solid
Waste Category	Halogenated Organic Waste

Personal Protective Equipment (PPE)

Before handling 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl waste, it is imperative to wear the appropriate Personal Protective Equipment (PPE) to minimize exposure.

• Gloves: Chemically resistant gloves (e.g., nitrile or neoprene) are required.

• Eye Protection: Chemical safety goggles are mandatory.

• Lab Coat: A standard laboratory coat must be worn.

• Ventilation: All handling of the solid compound and its waste should be conducted within a certified chemical fume hood.

Step-by-Step Disposal Protocol

The following protocol outlines the necessary steps for the safe segregation, collection, and temporary storage of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl waste prior to its collection by a certified hazardous waste disposal service.

Step 1: Waste Segregation

• Obtain a Designated Waste Container: Procure a dedicated, properly labeled container for "Halogenated Organic Solids" from your institution's Environmental Health and Safety (EHS) department. The container must be made of a material compatible with halogenated compounds and have a secure, tight-fitting lid.

• Exclusive Use: This container should be used exclusively for 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl and any materials contaminated with it (e.g., weighing paper, gloves, pipette tips).

• No Mixing: Do not mix this waste with non-halogenated organic waste, aqueous waste, or any other category of chemical waste.[1]

Step 2: Waste Collection

• Solid Waste: Carefully transfer the solid 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl waste into the designated container using a clean spatula or scoop.

• Contaminated Materials: Place any disposable items that have come into direct contact with the compound, such as gloves, weighing boats, and contaminated paper towels, into the same "Halogenated Organic Solids" container.

• Minimize Air Displacement: When adding waste, do so in a manner that minimizes the dispersal of any dust.

Step 3: Labeling

• Immediate Labeling: Affix a hazardous waste label to the container as soon as the first item of waste is added.

• Complete Information: Fill out the label completely and legibly. This should include:

  • The full chemical name: "4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl"

  • An accurate estimation of the quantity of the chemical.

  • The date the waste was first added (accumulation start date).

  • The name of the principal investigator or research group.

  • Any associated hazards (e.g., "Toxic," "Irritant").

Step 4: Temporary Storage

• Secure Closure: Ensure the lid of the waste container is securely fastened at all times, except when adding waste.

• Designated Storage Area: Store the container in a designated satellite accumulation area (SAA) within the laboratory. This area should be clearly marked and away from general laboratory traffic.

• Secondary Containment: It is best practice to place the waste container within a larger, chemically resistant secondary containment bin to prevent the spread of material in case of a leak or spill.

• Ventilation: The storage area should be well-ventilated.

Step 5: Final Disposal

• Arrange for Pickup: Once the container is full, or if the waste has been stored for a period approaching your institution's limit (often 90 days), contact your EHS department to arrange for a pickup by a licensed hazardous waste disposal company.

• Incineration: The ultimate disposal method for halogenated organic waste is typically high-temperature incineration at a specialized facility.[2] This process is designed to destroy the hazardous compounds completely and safely.

Disposal Workflow Diagram

Caption: Workflow for the safe disposal of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl.

References

• 1. benchchem.com [benchchem.com]
• 2. bucknell.edu [bucknell.edu]

Personal protective equipment for handling 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl

This guide provides crucial safety and logistical information for the handling and disposal of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl in a laboratory setting. The following procedures are designed to ensure the safety of researchers, scientists, and drug development professionals.

Chemical Profile:

Property	Value
CAS Number	852138-89-7[1][2]
Molecular Formula	C12H6Br2I2[2]
Molecular Weight	563.8 g/mol [1]
Physical Form	Solid[1]
Storage	Keep in a dark place, sealed in a dry, room temperature environment.[1]

Hazard Identification:

• GHS Pictogram: GHS07 (Warning)[1]

• Hazard Statement: H302 (Harmful if swallowed)[1]

Due to its structural similarity to other halogenated biphenyls, such as 4,4'-Dibromobiphenyl, it is prudent to assume additional potential hazards, including:

• Skin irritation[3]

• Serious eye damage[3]

• Specific target organ toxicity (single exposure)[3]

• Potential for carcinogenicity[3]

• Hazardous to the aquatic environment[3]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is essential to minimize exposure. The following table outlines the recommended PPE for various laboratory operations involving 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl.

Operation	Eye Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing and Transferring (Solid)	Chemical safety goggles or a face shield[4]	Chemical-resistant gloves (e.g., nitrile, neoprene)[5][6]	Laboratory coat, disposable coveralls (e.g., Tyvek®) for larger quantities[7]	Use in a certified chemical fume hood. If a hood is not available, a NIOSH-approved respirator with a particulate filter is recommended.
In Solution	Chemical safety goggles[4]	Chemical-resistant gloves (e.g., nitrile, neoprene)[5][6]	Laboratory coat	Work in a well-ventilated area, preferably a chemical fume hood.
Reaction Quenching and Workup	Chemical safety goggles and a face shield[4]	Chemical-resistant gloves (e.g., nitrile, neoprene)[5][6]	Laboratory coat	All operations should be conducted within a chemical fume hood.
Spill Cleanup	Chemical safety goggles and a face shield[4]	Heavy-duty chemical-resistant gloves	Chemical-resistant suit or apron over a lab coat	NIOSH-approved respirator with appropriate cartridges for organic vapors and particulates.

Operational Plan: Step-by-Step Handling Procedures

• Preparation:

  • Ensure a chemical fume hood is certified and operational.

  • Verify that an eyewash station and safety shower are accessible and unobstructed.[4]

  • Prepare all necessary equipment and reagents before handling the compound.

  • Designate a specific area within the fume hood for handling this compound.

• Weighing and Transfer:

  • Perform all weighing and transfer operations within a chemical fume hood to control dust.

  • Use a spatula or other appropriate tool to handle the solid. Avoid creating dust.[3]

  • Close the container tightly immediately after use.

• Running the Reaction:

  • Set up the reaction apparatus within the chemical fume hood.

  • Add the compound to the reaction vessel carefully.

  • Continuously monitor the reaction for any unexpected changes.

• Workup and Purification:

  • Conduct all quenching, extraction, and purification steps within the chemical fume hood.

  • Be mindful of potentially contaminated glassware and equipment.

Disposal Plan

Proper disposal of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl and associated waste is critical to prevent environmental contamination.

Waste Type	Container	Labeling	Disposal Procedure
Solid Compound	Labeled, sealed waste container	"Hazardous Waste," "Halogenated Organic Solid," "4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl"	Dispose of through your institution's hazardous waste management program.
Contaminated Solvents	Labeled, sealed waste container	"Hazardous Waste," "Halogenated Organic Solvents," list all components	Segregate from non-halogenated solvent waste. Dispose of through your institution's hazardous waste management program.
Contaminated PPE (Gloves, etc.)	Labeled, sealed plastic bag or container	"Hazardous Waste," "Solid Lab Waste Contaminated with 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl"	Dispose of as solid hazardous waste.
Empty Containers	Original container	Deface original label, mark as "Empty"	Triple rinse with a suitable solvent. The rinsate should be collected as halogenated solvent waste. Dispose of the container according to institutional guidelines.

Workflow for Safe Handling and Disposal

Caption: Workflow for the safe handling and disposal of 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl.

References

• 1. 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl | 852138-89-7 [sigmaaldrich.com]
• 2. 4,4'-Dibromo-2,2'-diiodo-1,1'-biphenyl | C12H6Br2I2 | CID 57892321 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chemicalbook.com [chemicalbook.com]
• 4. fishersci.com [fishersci.com]
• 5. Permeation of Protective Garment Material by Liquid Halogenated Ethanes & a Polychlorinated Biphenyl | NIOSH | CDC [cdc.gov]
• 6. stacks.cdc.gov [stacks.cdc.gov]
• 7. dupont.co.uk [dupont.co.uk]